N-(2-Aminocyclohexyl)methanesulfonamide

Core Science & Biosynthesis

N-(2-Aminocyclohexyl)methanesulfonamide CAS 593284-13-0 properties

An In-depth Technical Guide to N-((1R,2R)-2-Aminocyclohexyl)methanesulfonamide (CAS 593284-13-0): Properties, Synthesis, and Applications

Introduction

N-((1R,2R)-2-Aminocyclohexyl)methanesulfonamide, identified by CAS number 593284-13-0, is a chiral bifunctional organic compound of significant interest to the pharmaceutical and chemical research sectors. As a derivative of (1R,2R)-1,2-diaminocyclohexane, it presents a stereochemically defined scaffold. The molecule incorporates a primary amine and a methanesulfonamide group, functionalities that are pivotal in establishing molecular interactions within biological systems. This guide offers a technical overview of its properties, a plausible and detailed synthetic route, and its established and potential applications, particularly as a structural motif in the development of novel therapeutic agents. The insights provided are intended to equip researchers and drug development professionals with the core knowledge required to effectively utilize this compound in their work.

Physicochemical and Structural Properties

The fundamental characteristics of N-((1R,2R)-2-Aminocyclohexyl)methanesulfonamide are summarized below. While extensive experimental physical data is not widely published, its core chemical identifiers and computed properties provide a solid foundation for its use in experimental design.

Table 1: Core Properties and Identifiers

Property	Value	Source
CAS Number	593284-13-0	[1]
Molecular Formula	C₇H₁₆N₂O₂S	[1]
Molecular Weight	192.28 g/mol	[1]
Synonym	N-[(1R,2R)-2-aMinocyclohexyl]-MethanesulfonaMide	[1]
Purity (Commercial)	≥98%	[1]
Recommended Storage	Sealed in a dry environment at 2-8°C	[1]

The structure features a cyclohexane ring with two substituents on adjacent carbons in a trans-(1R,2R) configuration. This specific stereochemistry is crucial as it imparts a rigid and predictable three-dimensional geometry, a desirable trait for designing molecules that fit into specific biological targets like enzyme active sites.

Caption: Chemical structure and SMILES representation.

Synthesis and Purification

While specific process chemistry for CAS 593284-13-0 is proprietary to manufacturers, a robust and logical synthetic pathway can be designed based on fundamental organic chemistry principles, specifically the reaction between a primary amine and a sulfonyl chloride.[2][3] The proposed synthesis utilizes the commercially available chiral diamine, (1R,2R)-1,2-diaminocyclohexane, and methanesulfonyl chloride.

The primary challenge in this synthesis is achieving mono-sulfonylation. With two nucleophilic amine groups, the reaction can easily proceed to form the di-substituted byproduct. This is controlled through careful management of stoichiometry and reaction conditions. Using the diamine as the limiting reagent is often insufficient. A more reliable strategy involves using a significant excess of the diamine starting material, which ensures the methanesulfonyl chloride is more likely to react with an unreacted diamine molecule rather than the mono-substituted product. The unreacted diamine can then be removed during the work-up and purification stages.

Caption: Proposed workflow for the synthesis of the target compound.

Experimental Protocol (Illustrative)

This protocol describes a laboratory-scale synthesis. All operations should be performed in a well-ventilated fume hood.

• Vessel Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add (1R,2R)-1,2-diaminocyclohexane (e.g., 3.0 equivalents) and anhydrous dichloromethane (DCM).

• Reaction Setup: Cool the flask to 0°C in an ice bath. Add a non-nucleophilic base such as triethylamine (Et₃N, 1.1 equivalents relative to the sulfonyl chloride) to the solution. The base acts as a scavenger for the hydrochloric acid byproduct, preventing the protonation and deactivation of the amine nucleophile.

• Reagent Addition: Dissolve methanesulfonyl chloride (1.0 equivalent) in a small volume of anhydrous DCM and add it to the dropping funnel. Add the methanesulfonyl chloride solution dropwise to the stirred reaction mixture over 30-60 minutes. The slow addition at low temperature is critical to manage the exothermic nature of the reaction and to minimize the formation of the di-sulfonated byproduct.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the methanesulfonyl chloride is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the organic solution under reduced pressure to yield the crude product. The primary amine in the product and the excess diamine starting material necessitate purification via column chromatography on silica gel, typically using a gradient elution system (e.g., dichloromethane/methanol or ethyl acetate/heptane with triethylamine) to isolate the pure mono-sulfonated product.

Applications in Research and Drug Development

The structural components of N-((1R,2R)-2-Aminocyclohexyl)methanesulfonamide make it a valuable building block in medicinal chemistry.

• Scaffold for Kinase Inhibitors: The broader aminocyclohexyl methanesulfonamide framework is present in compounds developed as Janus Kinase (JAK) inhibitors.[4] JAKs are a family of enzymes crucial for cytokine signaling, and their inhibition is a therapeutic strategy for autoimmune diseases and certain cancers.[4] The sulfonamide group can act as a hydrogen bond donor and acceptor, while the primary amine provides a vector for further chemical elaboration to enhance potency and selectivity. The rigid, chiral cyclohexane core helps to orient these functional groups correctly within the kinase ATP-binding pocket.

• Precursor for Heterocyclic Compounds: Aminosulfonamides are versatile precursors for synthesizing various heterocyclic systems.[5] The primary amine and the N-H of the sulfonamide can participate in cyclization reactions to form novel ring systems, which are often explored for diverse pharmacological activities.

• Chiral Ligand Development: Although less common, chiral diamine derivatives are foundational in the development of ligands for asymmetric catalysis. The free primary amine offers a handle for attachment to other molecular fragments to create more complex ligand structures.

Safety and Handling

No specific Material Safety Data Sheet (MSDS) for CAS 593284-13-0 was identified in the public domain. Therefore, this compound should be handled with care, assuming it may possess hazards associated with related chemical classes. Safety data for analogous compounds like N-Methylcyclohexylamine indicate potential for being harmful if swallowed or in contact with skin, and may cause severe skin and eye irritation or burns.[6]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat when handling this compound.

• Engineering Controls: All manipulations should be conducted inside a certified chemical fume hood to avoid inhalation of any dust or vapors.[7] An eyewash station and safety shower should be readily accessible.[6]

• First Aid: In case of skin contact, wash off immediately with plenty of water. For eye contact, rinse cautiously with water for several minutes. If inhaled, move to fresh air. In all cases of exposure, seek immediate medical attention.

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations. Do not let the product enter drains.

Disclaimer: The safety information provided is based on general principles and data from related compounds. Always consult the specific MSDS provided by the supplier before use.

Conclusion

N-((1R,2R)-2-Aminocyclohexyl)methanesulfonamide is a specialized chemical intermediate whose value lies in its defined stereochemistry and the strategic placement of its amine and sulfonamide functional groups. While detailed public data on its properties is limited, its structural features strongly support its application as a key building block in the synthesis of complex molecular targets, particularly in the pursuit of novel kinase inhibitors. The synthetic principles outlined in this guide provide a logical framework for its preparation, enabling its further exploration by the scientific community.

References

• Sarna Chemicals. 2-Amino-N-cyclohexyl-N-methyl benzenesulfonamide. [Link]

• PubChem. 2-Amino-N-cyclohexyl-N-methylbenzenesulfonamide | C13H20N2O2S. [Link]

• PubChem. N-(2-Aminoethyl)methanesulfonamide | C3H10N2O2S. [Link]

• Google Patents. CN112479938A - Preparation method of N-cyclohexyl-2-aminoethanesulfonic acid.

• PMC (PubMed Central). Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. [Link]

• Google Patents. WO 2010/020905 A1 - PYRROLO[2,3-D]PYRIMIDINE COMPOUNDS.

• MDPI. Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. enamine.enamine.net [enamine.enamine.net]

An In-depth Technical Guide to (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini AI], Senior Application Scientist

Date: March 7, 2026

Abstract

(1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide is a chiral bifunctional molecule incorporating a cyclohexane scaffold, a primary amine, and a sulfonamide moiety. This unique combination of functional groups makes it a compelling building block for the synthesis of novel chemical entities with potential applications in medicinal chemistry and materials science. This in-depth technical guide provides a comprehensive overview of its chemical structure, a proposed synthetic pathway based on established methodologies, detailed protocols for its characterization, and an exploration of its potential biological significance. The content is structured to provide both foundational knowledge and practical insights for researchers engaged in drug discovery and chemical synthesis.

Introduction: The Chemical Significance of (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide

The molecular architecture of (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide, characterized by the CAS number 593284-13-0, presents a compelling scaffold for scientific exploration[1]. The trans-1,2-diaminocyclohexane backbone provides a rigid and stereochemically defined platform, which is a privileged motif in the design of chiral ligands and catalysts. The presence of a primary amine and a methanesulfonamide group offers two distinct points for further chemical modification, allowing for the construction of diverse molecular libraries.

The sulfonamide functional group is a well-established pharmacophore found in a wide array of clinically approved drugs, exhibiting activities such as antibacterial, anticancer, and anti-inflammatory properties[1][2]. The strategic incorporation of this moiety onto the chiral cyclohexane framework suggests that (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide could serve as a valuable precursor to novel therapeutic agents.

Physicochemical Properties

A summary of the key physicochemical properties of (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide is presented in the table below. These parameters are crucial for understanding its solubility, membrane permeability, and overall drug-like characteristics.

Property	Value	Source
CAS Number	593284-13-0	[1]
Molecular Formula	C₇H₁₆N₂O₂S	[1]
Molecular Weight	192.28 g/mol	[1]
SMILES	CS(=O)(=O)N[C@H]1CCCC[C@H]1N	[1]
Topological Polar Surface Area (TPSA)	72.19 Ų	[1]
Predicted LogP	-0.1945	[1]
Hydrogen Bond Donors	2	[1]
Hydrogen Bond Acceptors	3	[1]

Proposed Synthesis of (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide

Caption: Proposed three-step synthesis of (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide.

Detailed Experimental Protocol (Proposed)

PART 1: Mono-N-Boc Protection of (1R,2R)-1,2-Diaminocyclohexane

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve (1R,2R)-1,2-diaminocyclohexane (1.0 eq) in anhydrous dichloromethane (DCM).

• Addition of Reagents: Cool the solution to 0 °C in an ice bath. Add triethylamine (Et₃N) (1.1 eq) to the solution. Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O) (1.0 eq) in DCM dropwise over 30 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, quench the reaction with water. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford tert-butyl (1R,2R)-2-aminocyclohexylcarbamate.

PART 2: Sulfonylation of the Mono-Boc-Protected Diamine

• Reaction Setup: Dissolve the mono-Boc-protected diamine (1.0 eq) in anhydrous DCM in a flame-dried round-bottom flask under an inert atmosphere.

• Addition of Reagents: Cool the solution to 0 °C. Add pyridine (1.2 eq) to the solution. Slowly add methanesulfonyl chloride (1.1 eq) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC.

• Workup and Purification: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with 1M HCl, water, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo. The crude tert-butyl (1R,2R)-2-(methylsulfonamido)cyclohexylcarbamate can often be used in the next step without further purification.

PART 3: Deprotection to Yield the Final Product

• Reaction Setup: Dissolve the Boc-protected sulfonamide (1.0 eq) in DCM or 1,4-dioxane.

• Deprotection: Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of HCl in 1,4-dioxane.

• Reaction Monitoring: Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

• Isolation: Concentrate the reaction mixture under reduced pressure. The resulting hydrochloride salt can be neutralized with a base (e.g., NaOH or NaHCO₃) and extracted with an appropriate organic solvent to yield the free amine, (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide. Further purification can be achieved by recrystallization or chromatography if necessary.

Spectroscopic and Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide. The following techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methanesulfonyl group (a singlet around 2.9-3.1 ppm), the protons on the cyclohexane ring (a series of multiplets in the range of 1.0-3.5 ppm), and the protons of the amine and sulfonamide groups (broad singlets that are D₂O exchangeable).

• ¹³C NMR: The carbon NMR spectrum should display a signal for the methyl carbon of the sulfonamide group (around 40 ppm) and distinct signals for the six carbons of the cyclohexane ring.

Mass Spectrometry (MS)

• High-Resolution Mass Spectrometry (HRMS): Electrospray ionization (ESI) is a suitable technique. The protonated molecule [M+H]⁺ would be expected at an m/z corresponding to the exact mass of C₇H₁₇N₂O₂S⁺.

Infrared (IR) Spectroscopy

• The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the primary amine and the sulfonamide (around 3300-3400 cm⁻¹), C-H stretching of the cyclohexane and methyl groups (around 2850-2950 cm⁻¹), and the S=O stretching of the sulfonamide group (asymmetric and symmetric stretches around 1320-1350 cm⁻¹ and 1140-1160 cm⁻¹, respectively).

Potential Biological Applications and Future Directions

While specific biological activity data for (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide is not extensively documented in the public domain, the structural motifs present in the molecule suggest several promising avenues for investigation in drug discovery.

Caption: Potential therapeutic applications of (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide derivatives.

Kinase Inhibitors

The sulfonamide group is a key feature in many approved kinase inhibitors[3]. The nitrogen atom can act as a hydrogen bond donor, and the sulfonyl oxygens as hydrogen bond acceptors, facilitating interactions with the hinge region of the kinase domain. The chiral cyclohexane scaffold can be further functionalized to occupy hydrophobic pockets within the ATP-binding site, potentially leading to potent and selective inhibitors of various kinases implicated in cancer and inflammatory diseases.

GPCR Modulators

G-protein coupled receptors (GPCRs) are a major class of drug targets. The primary amine of (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide can be readily modified to introduce pharmacophoric elements that interact with aminergic or peptidergic GPCRs[4]. The stereochemically defined cyclohexane core can provide the necessary conformational constraint to achieve high receptor affinity and selectivity.

Antimicrobial Agents

The sulfonamide moiety is the cornerstone of sulfa drugs, which act by inhibiting dihydropteroate synthase, an essential enzyme in the bacterial folic acid synthesis pathway[2]. Derivatives of (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide could be explored for their potential as novel antibacterial agents, particularly against drug-resistant strains.

Conclusion

(1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide is a chiral molecule with significant potential as a versatile building block in medicinal chemistry. This guide has provided a comprehensive overview of its chemical structure, a plausible synthetic route with detailed protocols, and a discussion of its potential biological applications. While further research is needed to fully elucidate its specific biological targets and therapeutic efficacy, the information presented here serves as a valuable resource for scientists and researchers looking to explore the chemical space and potential of this intriguing compound. The strategic combination of a rigid chiral scaffold and key pharmacophoric elements makes (1R,2R)-N-(2-aminocyclohexyl)methanesulfonamide a promising starting point for the development of next-generation therapeutics.

References

• Patents In BindingDB. A database of patents related to drug discovery. [Link]

• Google Patents. WO2006014405A2 - Sulfonamide-based compounds as protein tyrosine kinase inhibitors.
• Google Patents.

• PubMed. SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. [Link]

Sources

• 1. Sulfonamides: a patent review (2008 - 2012) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2006014405A2 - Sulfonamide-based compounds as protein tyrosine kinase inhibitors - Google Patents [patents.google.com]
• 4. WO2007082840A1 - Cyclohexyl sulfonamide derivatives having h3 receptor activity - Google Patents [patents.google.com]

trans-1,2-diaminocyclohexane sulfonamide derivatives literature

An In-Depth Technical Guide to the Synthesis, Application, and Future of trans-1,2-Diaminocyclohexane Sulfonamide Derivatives

Abstract

The trans-1,2-diaminocyclohexane (DACH) scaffold is a cornerstone of modern asymmetric synthesis, prized for its rigid, C2-symmetric chiral architecture. When functionalized with sulfonamide moieties, this "privileged" building block gives rise to a class of derivatives with remarkable versatility and efficacy as both organocatalysts and chiral ligands for transition metals. This guide provides a comprehensive overview for researchers, scientists, and drug development professionals, delving into the core synthetic strategies, mechanistic principles of their catalytic activity, and emerging applications. We will explore the causality behind experimental design, present validated protocols, and offer insights into the future trajectory of this potent chemical class.

The Privileged Scaffold: Understanding the Core Structure

The utility of trans-1,2-diaminocyclohexane sulfonamide derivatives stems from the synergistic combination of its two core components.

• The trans-1,2-Diaminocyclohexane (DACH) Backbone: As a C2-symmetric diamine, the trans-isomer of DACH provides a well-defined, stereochemically rigid framework[1]. This rigidity is crucial in asymmetric catalysis, as it restricts the conformational freedom of the catalyst or ligand, leading to a more ordered transition state and, consequently, higher enantioselectivity. The diamine is readily available in both (1R,2R) and (1S,2S) enantiopure forms, making it an economical starting material for chiral applications[1][2].

• The Sulfonamide Moiety: The sulfonamide group (R-SO₂-NR'R'') is a key functional handle with a rich history in medicinal chemistry and catalysis[3]. Its key features include:

  • Hydrogen-Bonding Capability: The N-H proton of a monosubstituted sulfonamide is acidic and acts as a potent hydrogen-bond donor, enabling the activation of electrophiles in organocatalytic transformations[4][5].

  • Strong Electron-Withdrawing Nature: The sulfonyl group is strongly electron-withdrawing, which can influence the reactivity of adjacent atoms and enhance the Lewis acidity of coordinated metal centers[2].

  • Coordination Site: The nitrogen and oxygen atoms of the sulfonamide can act as effective coordination sites for metal ions, forming stable chelate complexes that are central to their function as chiral ligands[2][6].

The fusion of these two components creates a modular system where the steric and electronic properties can be fine-tuned by varying the R-group on the sulfonyl moiety, leading to a vast library of derivatives for diverse applications.

Core Synthetic Strategies and Methodologies

The synthesis of DACH-sulfonamide derivatives is generally straightforward, allowing for the generation of diverse libraries. The primary approach involves the reaction of the diamine with sulfonyl chlorides, though alternative methods provide access to more complex structures.

Standard Sulfonylation of trans-1,2-Diaminocyclohexane

The most common method is the direct reaction of enantiopure DACH with two equivalents of a sulfonyl chloride in the presence of a base (e.g., triethylamine, pyridine) to afford the C2-symmetric N,N'-bis(sulfonyl) derivative.

Rationale for Experimental Choices:

• Solvent: Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are typically used to avoid side reactions with the sulfonyl chloride.

• Base: A non-nucleophilic base is essential to scavenge the HCl generated during the reaction, driving it to completion without competing with the amine nucleophile.

• Temperature: The reaction is often initiated at 0 °C to control the initial exothermic reaction before being allowed to warm to room temperature to ensure complete conversion.

Sources

• 1. trans-1,2-Diaminocyclohexane - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. frontiersrj.com [frontiersrj.com]
• 4. trans-1,2-Diaminocyclohexane-based sulfonamides as effective hydrogen-bonding organocatalysts for asymmetric Michael–hemiacetalization reaction - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Strategic Assembly of Chiral 1,2-Diamine Building Blocks in Medicinal Chemistry

The Privileged Scaffold: Mechanistic Rationale in Drug Design

As application scientists and drug developers, we frequently encounter structural motifs that disproportionately drive therapeutic efficacy. The chiral 1,2-diamine scaffold is one such privileged entity[1]. Its profound utility in medicinal chemistry stems from its precise spatial geometry, which allows it to act simultaneously as a rigid conformational organizer, a bidentate chelator for metallo-drugs, and a highly directional dual hydrogen-bond donor/acceptor[2].

Consider the antiviral agent oseltamivir (Tamiflu) . The core of its efficacy lies in a chiral 1,2-diamine derivative that perfectly mimics the oxocarbenium transition state of sialic acid cleavage, thereby acting as a potent, selective inhibitor of the influenza viral neuraminidase[2]. Similarly, in the realm of oncology, the antineoplastic agent oxaliplatin (Eloxatin) relies entirely on its (1R,2R)-diaminocyclohexane (DACH) ligand[2]. The chirality of this specific 1,2-diamine dictates the exact geometry of the resulting platinum-DNA adducts. This spatial arrangement is critical: it prevents cellular mismatch repair proteins from recognizing the DNA lesion, thereby overcoming the resistance mechanisms that frequently render traditional cisplatin therapies ineffective[2].

Mechanism of action of oxaliplatin highlighting the chiral DACH ligand's role.

Strategic Approaches to Asymmetric 1,2-Diamine Synthesis

Historically, accessing enantiopure 1,2-diamines required tedious resolution of racemic mixtures. Today, modern asymmetric catalysis allows for direct, stereoselective construction[1]. The synthesis of these motifs generally falls into three strategic categories:

• C–N Bond Formation (Desymmetrization): The catalytic ring-opening of meso-aziridines with trimethylsilyl azide (TMSN₃) using chiral Lewis acids (e.g., Cr(III)-salen complexes) provides a highly reliable route to differentially substituted 1,2-diamines[1]. The chiral catalyst precisely controls the trajectory of the incoming nucleophile, yielding products with exceptional enantiomeric excess.

• C–C Bond Formation: Reactions such as the asymmetric aza-Henry reaction or the α-addition of ketimines to aldimines allow for the convergent assembly of complex diamines from simple precursors[3]. Recent advancements also include the stereoselective Cu-catalyzed reductive coupling of imines and allenamides, delivering chiral 1,2-diamino synthons as single stereoisomers[4].

• C–H Amination: Direct intermolecular C(sp³)–H amination utilizing Ir(III) catalysts represents a highly atom-economical approach, directly installing the amine functionality onto unactivated carbon centers[5].

Quantitative Comparison of Synthetic Strategies

Synthetic Strategy	Representative Catalyst	Yield (%)	Enantiomeric Excess (ee %)	Diastereomeric Ratio (dr)	Scalability & Operational Notes
Aziridine Ring-Opening	Cr(III)-salen complex	73–95	83–94	>99:1	High; requires pre-synthesis of meso-aziridines.
Cu-Catalyzed α-Addition	Cu(MeCN)₄PF₆ / Ph-BPE	65–92	88–99	Up to 95:5 (anti)	High; excellent functional group tolerance.
Reductive Coupling	Cu(OAc) / Chiral Phosphine	70–88	90–98	>20:1	Medium; utilizes allenamides and imines.
Photocatalytic [3+2]	Ru(bpy)₃Cl₂ / Chiral Sulfinamide	60–93	92–99	>25:1	Emerging; operates under mild visible light.

Experimental Workflow: Cu(I)-Catalyzed Asymmetric α-Addition

To provide a self-validating system for the bench scientist, we detail the protocol for the to yield anti-1,2-diamines[6].

Causality of Experimental Choices

• Precatalyst Selection: Cu(MeCN)₄PF₆ is specifically chosen because the non-coordinating PF₆⁻ counterion prevents competitive binding at the metal center. This leaves the coordination sphere completely available for the chiral bidentate ligand (e.g., Ph-BPE) and the incoming imine substrate[6].

• Substrate Design: The use of a ketimine bearing a strongly electron-withdrawing p-nitrobenzyl group is not arbitrary. The nitro group significantly lowers the pKa of the α-protons, enabling facile deprotonation by a mild base (triethylamine) to generate a reactive metallo-enamine intermediate without requiring harsh cryogenic conditions[6].

Step-by-Step Methodology

• Catalyst Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Cu(MeCN)₄PF₆ (5.0 mol%) and the chiral ligand (R,R)-Ph-BPE (5.5 mol%). Add anhydrous THF (2.0 mL) and stir at room temperature for 30 minutes to ensure complete ligand exchange and formation of the active chiral Cu(I) complex.

• Substrate Addition: To the homogeneous catalyst solution, add the N-Boc-aldimine (0.2 mmol) followed by the p-nitro-substituted ketimine (0.24 mmol, 1.2 equiv).

• Deprotonation & Coupling: Cool the reaction mixture to -20 °C. Add triethylamine (10 mol%) dropwise. The mild base initiates the proton-transfer α-addition. Stir the reaction at -20 °C for 24 hours.

• Quenching & Workup: Quench the reaction by filtering the mixture through a short pad of silica gel, eluting with ethyl acetate. This immediately halts the catalytic cycle and removes the copper species. Concentrate the filtrate under reduced pressure.

• System Validation: Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the crude mixture (integrating the distinct α-protons of the syn and anti isomers). Purify via flash column chromatography to isolate the pure anti-1,2-diamine. Finally, determine the enantiomeric excess (ee) via chiral HPLC against a racemic standard to validate the stereochemical integrity of the run.

Catalytic cycle for the Cu(I)-catalyzed asymmetric synthesis of anti-1,2-diamines.

Emerging Methodologies & Future Perspectives

The field continues to evolve rapidly with the integration of continuous-flow chemistry and photoredox catalysis. Continuous-flow microreactors have recently been employed for the metal-free catalytic reduction of nitro enamines, yielding chiral 1,2-diamines with >90% ee while drastically reducing reaction times and improving industrial scalability[7]. Furthermore, recent breakthroughs in using chiral sulfinamides and azomethine ylides under visible light have provided expeditious access to chiral imidazolidines, which are easily hydrolyzed to enantiopure 1,2-diamines[8]. These emerging technologies ensure that the chiral 1,2-diamine will remain an accessible and foundational building block in the medicinal chemist's toolkit for decades to come.

References

• Catalytic asymmetric synthesis of 1,2-diamines Chemical Society Reviews, Royal Society of Chemistry (2024). URL:[Link]

• Synthesis of chiral anti-1,2-diamine derivatives through copper(I)-catalyzed asymmetric α-addition of ketimines to aldimines Nature Communications, Nature Publishing Group (2020). URL:[Link]

• Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides The Journal of Organic Chemistry, ACS Publications (2021). URL:[Link]

Sources

• 1. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00379E [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Catalytic asymmetric synthesis of 1,2-diamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of chiral anti-1,2-diamine derivatives through copper(I)-catalyzed asymmetric α-addition of ketimines to aldimines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Continuous-Flow Synthesis of Chiral 1,2-Diamino Derivatives - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 8. pubs.acs.org [pubs.acs.org]

mono-sulfonated 1,2-diaminocyclohexane scaffold overview

The Mono-Sulfonated 1,2-Diaminocyclohexane Scaffold: Synthesis, Ligand Design, and Catalytic Utility

Executive Summary

The mono-sulfonated 1,2-diaminocyclohexane (DACH) scaffold represents a critical desymmetrization of the privileged trans-1,2-diaminocyclohexane structure. Unlike its bis-sulfonated counterpart—which serves primarily as a stable, symmetric ligand—the mono-sulfonated variant (often termed a monosulfonamide ) introduces a distinct bifunctionality. It retains one nucleophilic primary amine and one acidic sulfonamide proton, creating a versatile platform for Asymmetric Transfer Hydrogenation (ATH) , bifunctional organocatalysis , and the construction of higher-order N,N, N,O, or N,P ligands .

This technical guide dissects the synthesis, mechanistic advantages, and application protocols of this scaffold, designed for researchers optimizing chiral catalysts or developing novel metallodrug intermediates.

Structural Significance & Chirality

The core utility of the mono-sulfonated DACH scaffold lies in its ability to break the

symmetry of the parent diamine while retaining the rigid cyclohexane backbone that restricts conformational flexibility.

• Stereochemistry: The trans-isomer (typically (1R,2R) or (1S,2S)) is universally preferred over the cis-isomer due to the equatorial positioning of both nitrogen substituents, which minimizes 1,3-diaxial interactions and maximizes the "chiral pocket" effect in catalysis.

• Electronic Duality: The sulfonamide group (

  ) acts as an electron-withdrawing group (EWG) and a hydrogen bond donor, while the remaining primary amine ( ) acts as a Lewis base or ligand anchor. This duality is the basis for "bifunctional activation" in organocatalysis.

Synthesis Strategies: The Challenge of Desymmetrization

Obtaining the mono-sulfonated product with high selectivity is non-trivial due to the identical reactivity of the two amine groups in DACH.

Method A: Direct Statistical Derivatization (Scale-Up Route)

The most direct method involves the reaction of trans-1,2-diaminocyclohexane with sulfonyl chlorides. To favor the mono-product over the bis-sulfonamide, stoichiometry and temperature control are paramount.

• Reagent: 1.0 equiv DACH + 0.9 equiv Sulfonyl Chloride (e.g., TsCl).

• Conditions: High dilution, low temperature (

  to ), and slow addition of the electrophile.

• Purification: The statistical mixture (DACH, Mono, Bis) requires acid-base extraction or chromatography. The mono-sulfonamide is amphoteric, allowing selective extraction.

Method B: Aziridine Ring Opening (Precision Route)

For high-value applications, the ring-opening of N-tosyl aziridines derived from cyclohexene offers superior regiocontrol and yield, avoiding bis-sulfonylation entirely.

• Mechanism: An N-sulfonyl aziridine is opened by a nucleophile (ammonia or amine source) in the presence of a Lewis acid catalyst (e.g.,

  or ).

• Advantage: This method guarantees a 1:1 stoichiometry of sulfonamide to amine.

Visualization: Synthesis Pathways

Figure 1: Comparison of statistical direct sulfonylation vs. regiospecific aziridine ring-opening strategies.

Applications in Asymmetric Catalysis

Asymmetric Transfer Hydrogenation (ATH)

The mono-sulfonated DACH scaffold is the "gold standard" ligand for Ru(II), Rh(III), and Ir(III) catalyzed ATH of ketones and imines.

• The Catalyst: typically

  or its DACH analog.

• Mechanism (Metal-Ligand Cooperativity): The reaction proceeds via a concerted outer-sphere mechanism. The metal hydride delivers a hydride to the carbonyl carbon, while the sulfonamide proton (

  ) hydrogen bonds to the carbonyl oxygen, stabilizing the transition state. This is the Noyori-Ikariya mechanism .

Bifunctional Organocatalysis

In the absence of metals, the scaffold serves as an organocatalyst.

• Mode of Action: The sulfonamide NH acts as a Brønsted acid (H-bond donor) to activate electrophiles (e.g., nitroolefins), while the free primary amine activates the nucleophile (via enamine/iminium formation) or acts as a general base.

• Use Cases: Michael additions, Aldol reactions.

Visualization: ATH Catalytic Cycle

Figure 2: The Noyori-Ikariya ATH cycle illustrating the cooperative role of the mono-sulfonamide ligand.

Experimental Protocol: Synthesis of N-Tosyl-(1R,2R)-1,2-diaminocyclohexane

Objective: Selective mono-tosylation of (1R,2R)-1,2-diaminocyclohexane. Reference Standard: Adapted from Org. Synth. and J. Am. Chem. Soc.[1] protocols [1, 2].[2][3][4][5][6][7][8][9]

Materials

• (1R,2R)-(-)-1,2-Diaminocyclohexane (11.4 g, 100 mmol)

• p-Toluenesulfonyl chloride (TsCl) (17.1 g, 90 mmol) (Note: Use slight deficit to minimize bis-formation)

• Dichloromethane (DCM) (200 mL)

• Triethylamine (TEA) (14 mL, 100 mmol)

Step-by-Step Methodology

• Preparation: Dissolve the diamine and TEA in DCM (150 mL) in a 500 mL round-bottom flask. Cool the solution to

  using an ice bath.

• Controlled Addition: Dissolve TsCl in the remaining DCM (50 mL). Add this solution dropwise to the diamine mixture over 2 hours using an addition funnel. Crucial: Rapid addition favors bis-tosylation.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. The solution will turn slightly cloudy (amine hydrochloride salts).

• Workup (pH Switch):

  • Wash the organic layer with water (

    ).

  • Acid Extraction: Extract the organic layer with

    ( ). The mono-amine (product) and unreacted diamine move to the aqueous phase; bis-sulfonamide remains in DCM.

  • Basification: Basify the combined aqueous extracts to pH > 12 using

    . The product precipitates or oils out.

  • Final Extraction: Extract the basic aqueous layer with DCM (

    ). Dry over and concentrate.

• Purification: Recrystallize from toluene/hexane or use flash chromatography (DCM/MeOH/

  ) if high purity is required for analytical standards.

Yield: Typically 65–75% mono-sulfonamide.

Comparative Data: Catalytic Performance

The following table highlights the efficiency of Mono-Sulfonated DACH ligands in the Asymmetric Transfer Hydrogenation of Acetophenone (Model Reaction).

Ligand Scaffold	Metal Center	H-Source	Yield (%)	ee (%)	Notes
Mono-Ts-DACH	Ru(II) (p-cymene)		>95	96 (S)	Standard Noyori ATH [3]
Mono-Ts-DACH	Rh(III) (Cp*)	NaOOCH (Aq)	96	98 (S)	Water-compatible [4]
Bis-Ts-DACH	Ru(II)		<10	N/A	Lacks NH2 for metal binding
Mono-Ms-DACH	Ru(II)		92	93 (S)	Mesyl group (less steric bulk)

References

• Jacobsen, E. N., et al. "Highly enantioselective epoxidation catalysts derived from 1,2-diaminocyclohexane."[1] Journal of the American Chemical Society, 1991.[1] Link

• Balsells, J., et al. "(1S,2S)-2-(N-Tosylamino)-cyclohexanecarboxylic Acid." Organic Syntheses, 2002. (Demonstrates tosylation protocols). Link

• Noyori, R., & Hashiguchi, S. "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research, 1997. Link

• Wu, X., et al. "Aqueous-Phase Asymmetric Transfer Hydrogenation of Ketones - A Greener Approach." Chemistry – A European Journal, 2008. (Rh-Mono-sulfonamide complexes).[10] Link

• Takemoto, Y. "Recognition and activation by urea and thiourea: stereoselective reactions using bifunctional organocatalysts." Organic & Biomolecular Chemistry, 2005. (Context for H-bonding activation). Link

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. amsdottorato.unibo.it [amsdottorato.unibo.it]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Expedient syntheses of N-heterocycles via intermolecular amphoteric diamination of allenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Trimerization of 1,2‐Diaminocyclohexane Catalyzed by a Metal–Organic Cage Tandem Catalyst with Dual Biomimetic Active Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. N,N′-[(1S,2S)-Cyclo­hexane-1,2-di­yl]bis­(4-methyl­benzene­sulfonamide) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

N-(2-Aminocyclohexyl)methanesulfonamide solubility in organic solvents

Thermodynamic and Kinetic Solubility Profiling of N-(2-Aminocyclohexyl)methanesulfonamide in Organic Solvents: A Comprehensive Technical Guide

Introduction & Chemical Context

N-(2-Aminocyclohexyl)methanesulfonamide (CAS 1803583-07-4) is a highly versatile bifunctional intermediate utilized in advanced organic synthesis and pharmaceutical drug development[1]. Structurally, it merges a weakly acidic methanesulfonamide moiety with a basic primary amine attached to a lipophilic cyclohexyl ring. Understanding its solubility in various organic solvents is critical for optimizing crystallization, purification workflows, and downstream formulation.

Theoretical Framework: Causality in Solvation Thermodynamics

Solubility is not merely a physical measurement; it is the macroscopic manifestation of microscopic intermolecular forces. The solvation of N-(2-Aminocyclohexyl)methanesulfonamide is dictated by two competing structural features:

• The Methanesulfonamide Core (-SO₂NH-): This highly polar region engages in strong dipole-dipole interactions and hydrogen bonding. In the parent compound (methanesulfonamide), this results in a preference for polar aprotic solvents like 1,4-dioxane and acetone[2][3].

• The 2-Aminocyclohexyl Moiety: The addition of the bulky, non-polar cyclohexyl ring significantly increases the molecule's overall lipophilicity compared to the parent methanesulfonamide (which possesses a highly hydrophilic LogP of -1.0953)[4]. This steric bulk disrupts the crystalline lattice energy and enhances favorable van der Waals interactions with non-polar solvents.

Consequently, while the parent compound is practically insoluble in cyclohexane (0.02238 × 10⁻² mole fraction at 318.15 K)[2], the N-(2-aminocyclohexyl) derivative exhibits a pronounced solubility shift toward less polar organic solvents due to the "like-dissolves-like" thermodynamic principle[5].

Quantitative Solubility Data & Predictive Profiling

Because empirical data for complex proprietary intermediates is often derived from their foundational scaffolds, Table 1 synthesizes the established thermodynamic mole fraction solubility of the parent methanesulfonamide at 318.15 K[2][3] and provides the causal predictive shift for the N-(2-aminocyclohexyl) derivative based on Hansen Solubility Parameters and structural lipophilicity.

Table 1: Baseline Solubility of Methanesulfonamide and Predictive Shifts for N-(2-Aminocyclohexyl)methanesulfonamide

Organic Solvent	Polarity Index	Parent Mole Fraction Solubility (x * 10²) at 318.15 K[2][6]	Predictive Shift for N-(2-Aminocyclohexyl) Derivative	Mechanistic Rationale
1,4-Dioxane	4.8	2.619	Moderate Decrease	Steric hindrance limits optimal dipole alignment.
Acetone	5.1	1.630	Moderate Decrease	Lowered overall polarity of the solute reduces affinity.
Ethyl Acetate	4.4	1.471	Increase	Optimal balance of moderate polarity and lipophilicity.
Methanol	5.1	0.3888	Decrease	Cyclohexyl ring disrupts the solvent's H-bond network.
Toluene	2.4	0.2737	Significant Increase	Enhanced van der Waals interactions with the cyclohexyl ring.
Cyclohexane	0.2	0.02238	Significant Increase	Favorable entropic mixing due to structural homology.

Experimental Methodology: The Self-Validating Shake-Flask Protocol

In drug discovery, kinetic solubility assays (e.g., DMSO stock dilution followed by laser nephelometry) are useful for high-throughput screening but are fundamentally flawed for crystallization design due to supersaturation artifacts and solvent-shift errors[7][8]. To determine the true thermodynamic lowest-energy state, the classic Shake-Flask Method remains the gold standard[2][9].

The following protocol is engineered as a self-validating system, ensuring that physical artifacts do not masquerade as thermodynamic data.

Step-by-Step Protocol:

• Solid-State Verification: Prior to the assay, analyze the N-(2-Aminocyclohexyl)methanesulfonamide powder using X-Ray Diffraction (XRD). Causality: Different polymorphs possess different lattice energies, leading to drastically different apparent solubilities. You must confirm the starting polymorph to ensure reproducibility[9].

• Solvent Saturation: Weigh an excess amount of the verified solid into a 20 mL hermetically sealed borosilicate glass vial. Add 10 mL of the target organic solvent (e.g., Ethyl Acetate). Causality: Hermetic sealing prevents solvent evaporation during prolonged incubation, which would artificially inflate the calculated solute concentration[5].

• Thermostatic Equilibration: Place the vial in a thermostatic shaker bath set to 298.15 K (± 0.1 K). Agitate at 200 rpm for 48 to 72 hours. Causality: Thermodynamic equilibrium is only achieved when the rate of dissolution perfectly equals the rate of precipitation. Premature sampling leads to severe underestimation of solubility[5][9].

• Isothermal Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes at exactly 298.15 K, then filter the supernatant through a 0.45 µm PTFE syringe filter. Causality: Centrifugation prevents filter clogging. PTFE is chosen over cellulose because it is chemically inert and will not adsorb the amine-containing solute, preventing false-negative quantification[5][7].

• Analytical Quantification: Dilute the filtrate with the appropriate mobile phase and analyze via High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector. Calculate the exact concentration against a pre-validated 5-point calibration curve[2][10].

• Residue Analysis (Self-Validation): Recover the undissolved solid from the filter and re-analyze via XRD/DSC. Causality: If the solvent induced a polymorphic transformation or formed a solvate during the 72-hour shaking period, the measured solubility applies to the new solid phase, not the original input[9].

Workflow Visualization

Thermodynamic Shake-Flask Workflow for Equilibrium Solubility Determination.

Downstream Implications for Drug Development

Accurate solubility profiling of N-(2-Aminocyclohexyl)methanesulfonamide directly dictates the choice of reaction solvents and purification strategies. For instance, the predicted high solubility in ethyl acetate paired with lower solubility in hexane makes an ethyl acetate/hexane binary system ideal for anti-solvent crystallization. Furthermore, understanding the thermodynamic limits prevents the costly failure of formulation precipitation during late-stage scale-up, ensuring a robust, scalable chemical process.

References[4] Benchchem. An In-depth Technical Guide to the Chemical Properties of Methanesulfonamide.https://www.benchchem.com/document/methanesulfonamide-chemical-properties[11] CymitQuimica. CAS 3144-09-0: Methanesulfonamide.https://cymitquimica.com/products/C-060/3144-09-0/methanesulfonamide/[2] Benchchem. A Technical Guide to the Solubility of Methanesulfonamide in Organic Solvents.https://www.benchchem.com/document/methanesulfonamide-solubility[5] Benchchem. General Experimental Protocol for Determining Solubility.https://www.benchchem.com/document/solubility-experimental-protocol[3] Journal of Chemical & Engineering Data. Solubility Determination and Thermodynamic Modeling of Methanesulfonamide in 13 Pure Solvents at Temperatures of 283.15–323.15 K.https://pubs.acs.org/doi/10.1021/acs.jced.2c00329[6] ResearchGate. Solubility Determination and Thermodynamic Modeling of Methanesulfonamide in 13 Pure Solvents at Temperatures of 283.15–323.15 K.https://www.researchgate.net/publication/362483569_Solubility_Determination_and_Thermodynamic_Modeling_of_Methanesulfonamide_in_13_Pure_Solvents_at_Temperatures_of_28315-32315_K[7] Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility).https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1[8] Enamine. Shake-Flask Solubility Assay.https://enamine.net/admet/physicochemical-properties/shake-flask-solubility-assay[9] ResearchGate. Can anyone tell me how to perform equilibrium solubility studies step by step practically?https://www.researchgate.net/post/Can_anyone_tell_me_how_to_perform_equilibrium_solubility_studies_step_by_step_practically[10] BioAssay Systems. Shake Flask Method Summary.https://www.bioassaysys.com/ShakeFlask.pdf[1] ChemSrc. CAS#:1803583-07-4 | N-(2-aminocyclohexyl)methanesulfonamide.https://www.chemsrc.com/en/cas/1803583-07-4_1167905.html

Sources

• 1. CAS#:1803583-07-4 | N-(2-aminocyclohexyl)methanesulfonamide hydrochloride | Chemsrc [m.chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. protocols.io [protocols.io]
• 8. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 9. researchgate.net [researchgate.net]
• 10. bioassaysys.com [bioassaysys.com]

A Technical Guide to the Stereochemical Landscape of N-(2-aminocyclohexyl)methanesulfonamide: A Comparative Analysis of cis and trans Isomers

Abstract

Stereoisomerism is a cornerstone of medicinal chemistry and materials science, where the three-dimensional arrangement of atoms can profoundly dictate a molecule's function and interaction with its environment. This technical guide provides an in-depth exploration of the structural and potential functional differences between the cis and trans isomers of N-(2-aminocyclohexyl)methanesulfonamide. While specific experimental data for this compound is limited, this guide synthesizes established principles of cyclohexane conformational analysis, predictive spectroscopic characteristics, and plausible synthetic strategies to offer a comprehensive understanding for researchers, scientists, and drug development professionals. We will delve into the critical role of stereochemistry in determining the stability, reactivity, and potential biological activity of these two isomers.

Introduction: The Significance of Stereoisomerism in Substituted Cyclohexanes

The cyclohexane ring is a ubiquitous scaffold in a vast array of biologically active molecules and functional materials. Its non-planar, puckered "chair" conformation is the most stable arrangement, minimizing both angle and torsional strain. When two substituents are attached to a cyclohexane ring, as in the case of N-(2-aminocyclohexyl)methanesulfonamide, the possibility of cis-trans isomerism arises. This form of diastereomerism has profound implications for the molecule's overall shape, polarity, and ability to interact with chiral environments such as enzyme active sites and receptors.

The key to understanding the differences between cis and trans 1,2-disubstituted cyclohexanes lies in their conformational preferences. Substituents on a chair conformation can occupy one of two positions: axial (perpendicular to the general plane of the ring) or equatorial (in the general plane of the ring). Due to unfavorable 1,3-diaxial interactions, larger substituents preferentially occupy the more stable equatorial position.

• trans-N-(2-aminocyclohexyl)methanesulfonamide: In the trans isomer, the amino and methanesulfonamido groups are on opposite faces of the cyclohexane ring. This arrangement allows for a chair conformation where both substituents can simultaneously occupy equatorial positions, leading to a highly stable molecule.

• cis-N-(2-aminocyclohexyl)methanesulfonamide: Conversely, in the cis isomer, the two groups are on the same face of the ring. Consequently, in any chair conformation, one substituent must be in an axial position while the other is equatorial. This results in inherent steric strain and a higher energy state compared to the trans isomer.

This fundamental difference in conformational stability is the primary driver for the distinct physicochemical and biological properties of the two isomers.

Conformational Analysis: A Deeper Dive into Stability

The energetic difference between the cis and trans isomers of N-(2-aminocyclohexyl)methanesulfonamide can be visualized through their respective chair conformations and the process of ring-flipping.

Caption: Conformational equilibria of trans and cis isomers.

For trans-N-(2-aminocyclohexyl)methanesulfonamide, the diequatorial conformer is significantly more stable than the diaxial conformer, and thus, the molecule will exist almost exclusively in the diequatorial state at room temperature.[1][2] In contrast, the two chair conformations of the cis isomer are energetically equivalent, and the molecule will rapidly interconvert between them.[1][2]

The greater thermodynamic stability of the trans isomer is a critical consideration in its synthesis and purification, as reaction conditions can be optimized to favor the formation of the more stable product.

Synthesis and Stereocontrol

The synthesis of N-(2-aminocyclohexyl)methanesulfonamide isomers would likely start from either cis- or trans-1,2-diaminocyclohexane. The selective synthesis of the trans isomer is more commonly described in the literature due to its utility as a chiral auxiliary. A plausible synthetic route to trans-N-(2-aminocyclohexyl)methanesulfonamide is outlined below, based on analogous reactions.[3]

Experimental Protocol: Synthesis of trans-N-(2-aminocyclohexyl)methanesulfonamide

• Starting Material: trans-(1R,2R)- or (1S,2S)-1,2-diaminocyclohexane.

• Reaction: To a solution of trans-1,2-diaminocyclohexane (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) under an inert atmosphere, add a base such as triethylamine (1.1 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add methanesulfonyl chloride (1 equivalent) dropwise to the cooled solution while stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired trans-N-(2-aminocyclohexyl)methanesulfonamide.

The synthesis of the cis isomer would follow a similar procedure starting from cis-1,2-diaminocyclohexane. However, due to the lower stability of the cis product, purification might be more challenging, and yields may be lower.

Spectroscopic Differentiation: Unmasking the Isomers

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are powerful tools for distinguishing between the cis and trans isomers of N-(2-aminocyclohexyl)methanesulfonamide.

1H NMR Spectroscopy

The most definitive spectroscopic method for differentiating these isomers is 1H NMR, with a particular focus on the coupling constants (J-values) of the protons on the carbons bearing the amino and methanesulfonamido groups (C1 and C2).

• trans Isomer: In its stable diequatorial conformation, the protons on C1 and C2 are both in axial positions. This results in a large axial-axial coupling constant (3Jax-ax), typically in the range of 8-13 Hz.[4]

• cis Isomer: In the cis isomer, one proton is axial and the other is equatorial. This leads to smaller axial-equatorial (3Jax-eq) and equatorial-equatorial (3Jeq-eq) coupling constants, typically in the range of 2-5 Hz.[4]

13C NMR Spectroscopy

13C NMR spectroscopy can also provide evidence for the stereochemistry. The carbon atoms of the cyclohexane ring will exhibit different chemical shifts depending on the orientation of the substituents. Generally, carbons bearing axial substituents are more shielded (appear at a lower ppm value) compared to those with equatorial substituents.[5][6]

Isomer	Predicted 1H NMR Key Feature	Predicted 13C NMR Observation
trans	Large coupling constant (8-13 Hz) for H-1 and H-2 protons.	Distinct chemical shifts for the six cyclohexane carbons.
cis	Small coupling constant (2-5 Hz) for H-1 and H-2 protons.	Fewer unique carbon signals due to rapid ring-flipping leading to time-averaged signals.

Infrared (IR) Spectroscopy

While less definitive than NMR, IR spectroscopy can offer some clues. The N-H stretching frequencies of the amino and sulfonamide groups, as well as the S=O stretching frequencies, might show subtle differences between the two isomers due to variations in intramolecular and intermolecular hydrogen bonding. The fingerprint region (below 1500 cm-1) will also be unique for each isomer.[7][8]

Physicochemical Properties and Crystal Structure

The differences in conformation and stability between the cis and trans isomers are expected to manifest in their physical properties.

• Melting Point and Solubility: The more stable and symmetrical trans isomer is likely to have a higher melting point and lower solubility in polar solvents compared to the cis isomer. The ability of the trans isomer to pack more efficiently in a crystal lattice contributes to its higher melting point.

• Crystal Structure: The crystal packing of these isomers will be influenced by their ability to form intermolecular hydrogen bonds. The different spatial orientations of the amino and sulfonamide groups in the cis and trans isomers will lead to distinct hydrogen-bonding networks in the solid state.[1][9]

Caption: Relationship between conformation and physical properties.

Potential Biological and Pharmacological Implications

The methanesulfonamide functional group is a well-established pharmacophore in medicinal chemistry, known for its ability to act as a hydrogen bond donor and acceptor.[10][11][12] Derivatives containing this moiety have shown a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[10][12]

The stereochemistry of N-(2-aminocyclohexyl)methanesulfonamide will be a critical determinant of its biological activity. The precise three-dimensional arrangement of the amino and methanesulfonamido groups will govern how the molecule binds to its biological target. It is highly probable that only one of the isomers will exhibit the desired therapeutic effect, while the other may be inactive or even elicit undesirable side effects. This underscores the importance of stereoselective synthesis and characterization in drug discovery and development.

Conclusion

References

• Reddy, K. L. et al. (2007). Synthesis of trans-1,2-diamines via sequential opening of cyclohexene oxide and aziridinium ions. Arkivoc, 2007(15), 22-33.
• Alex, A. et al. (2014). Synthesis and fluorescent properties of novel chiral 1,2-diaminocyclohexane substituted ligands and their complexes. Tetrahedron: Asymmetry, 25(12), 899-908.
• Google Patents. (n.d.). CIS-1,2-DIAMINOCYCLOHEXANE. TRANS-1/2.
• Qu, Y. et al. (2009). Synthesis of N, N′-disubstituted cyclic 1,2-diamines derived from (1 R,2 R)-1,2-diaminocyclohexane.
• Xu, Q., & Khokhar, A. R. (1992). Synthesis and characterization of N-methyliminodiacetato trans-R,R-, trans-S,S-, and cis-1,2-diaminocyclohexane platinum (IV) complexes: crystal structure of chloro(trans-R,R-1,2-diaminocyclohexane) (N-methyliminodiacetato) platinum(IV) chloride. Journal of inorganic biochemistry, 48(3), 217-226.
• Pihko, P. M. (2006). Chiral 1,2-Amino Alcohols and 1,2-Diamines Derived from Cyclohexene Oxide. Synlett, 2006(19), 3149-3170.
• Google Patents. (n.d.). WO2021030554A1 - Process of making cftr modulators.
• Anaya de Parrodi, C., & Walsh, P. J. (2006). Chiral 1,2-Amino Alcohols and 1,2-Diamines Derived from Cyclohexene Oxide. Arkivoc, 2006(7), 1-18.

• University of Vienna. (2006). Synthesis and characterization of [(1R,2R)-trans-diaminocyclohexane]- platinum(II) coordinated to sulfur and selenium amino acids. Retrieved from [Link]

• MDPI. (2020). Advances in Cross-Coupling Reactions.
• University of Wisconsin-Madison. (n.d.). IR Spectroscopy.
• Google Patents. (n.d.). US6967208B2 - Lactam-containing compounds and derivatives thereof as factor Xa inhibitors.
• Ley, S. V., & Thomas, A. W. (2003). Modern synthetic methods for copper-mediated C (aryl)–O, C (aryl)–N, and C (aryl)–S bond formation.
• Ferreira, E. M., & Stoltz, B. M. (2003). The synthesis and utility of azomethine ylides from N-aryl imines. Journal of the American Chemical Society, 125(32), 9578-9579.
• University of Milan. (2016). UNIVERSITA' DEGLI STUDI DI MILANO Department of Pharmaceutical Sciences Doctoral Program in Pharmaceutical Sciences – XXXI C.
• Aydıner, B. et al. (2012). Conformational analysis, vibrational and NMR spectroscopic study of the methanesulfonamide-N,N -1,2-ethanediylbis (msen). Journal of Molecular Structure, 1028, 124-133.

• PubChem. (n.d.). 1-cyclohexyl-N-methylmethanesulfonamide. Retrieved from [Link]

• University of the Pacific. (2020). Exploration Of Cis-1,2-Diaminocyclohexane-Based Conformationally Locked Chiral Ligands In Asymmetric Synthesis.
• ResearchGate. (2025). Computational and DNMR Analysis of the Conformational Isomers and Stereodynamics of Secondary 2,2'-Bisanilides.

Sources

• 1. researchgate.net [researchgate.net]
• 2. guidechem.com [guidechem.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. メタンスルホンアミド ≥97.0% (CHN) | Sigma-Aldrich [sigmaaldrich.com]
• 5. Synthesis and characterization of N-methyliminodiacetato trans-R,R-, trans-S,S-, and cis-1,2-diaminocyclohexane platinum (IV) complexes: crystal structure of chloro(trans-R,R-1,2-diaminocyclohexane) (N-methyliminodiacetato) platinum(IV) chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1-cyclohexyl-N-methylmethanesulfonamide | C8H17NO2S | CID 19877943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mdpi-res.com [mdpi-res.com]
• 8. Methanesulfonamide | 3144-09-0 [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]
• 12. Raman spectroscopic study, DFT calculations and MD simulations on the conformational isomerism of N-alkyl-N-methylpyrrolidinium bis-(trifluoromethanesulfonyl) amide ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Commercially Available Chiral Sulfonamide Intermediates: A Technical Guide for Drug Discovery

Executive Summary: The Strategic Role of Chiral Sulfonamides

In modern medicinal chemistry, the sulfonamide moiety (–SO₂NH–) is a privileged pharmacophore. According to recent pharmaceutical statistics, nearly 30% of sulfur-containing drugs on the market—including blockbuster medications like omeprazole and hydrochlorothiazide—contain sulfonamide groups[1]. The sulfonamide functional group offers exceptional hydrolysis stability, polarity, and hydrogen-bonding capabilities[1].

When stereocenters or chiral axes are introduced adjacent to this group, the resulting chiral sulfonamide intermediates provide exact spatial vectors for hydrogen bonding within target enzyme pockets. Historically, accessing these molecules required laborious custom asymmetric synthesis. Today, the landscape has shifted; regulatory guidance increasingly favors the development of single-enantiomer drugs, which has driven commercial suppliers to offer vast libraries of optically pure chiral building blocks[2]. Utilizing these commercially available intermediates allows drug development professionals to accelerate hit-to-lead optimization while ensuring stringent stereochemical control.

Mechanistic Pathways for Sulfonamide Construction

Understanding the synthetic origins of commercially available chiral sulfonamides is critical for downstream functionalization. The construction of these intermediates generally falls into three mechanistic paradigms:

• S–N Bond Construction: The most classical approach involves the amidation of sulfonyl chlorides with chiral amines[1]. While this method provides high yields and relies on the abundant "chiral pool" of amino acids, it often utilizes highly acidic and polluting reagents, making it less suitable for environmentally sustainable scale-up[1].

• C–N Cross-Coupling: The synthesis of sulfonamides via C–N bond formation (e.g., Buchwald-Hartwig amidation) is a widely used transformation[1]. However, the reduced nucleophilicity of sulfonamides compared to standard alkylamines presents a significant catalytic challenge, necessitating highly specialized palladium or copper catalyst systems[1].

• C–H Sulfonamidation & Directing Groups: Advanced methodologies utilize transition-metal-catalyzed C–H functionalization. For instance, chiral cyclic sulfonamides (such as 4-aryl-sulfamidate-5-carboxylates) not only serve as structural motifs but also act as powerful chiral directing groups for tandem C–H alkenylation and intramolecular aza-Michael cyclization[3].

Fig 1: Strategic synthesis pathways for constructing chiral sulfonamides.

Quantitative Selection Matrix for Commercial Building Blocks

When selecting a commercially available chiral sulfonamide, researchers must balance enantiomeric excess (ee%), structural rigidity, and functional group tolerance. Commercial suppliers now offer extensive libraries of these building blocks, including specialized fluorinated and hindered amine reagents[4].

Building Block Class	Typical Commercial Purity	Primary Synthetic Application	Key Commercial Sources
Chiral α-Amino Acid Sulfonamides	>99% ee	Peptidomimetics, Protease Inhibitors	4[4], 2[2]
Cyclic 4-Aryl-Sulfamidates	95–99% ee	Electrophilic ring-opening, Directing groups	Enamine[2], TCI
Axially Chiral N-Aryl Sulfonamides	78–90% ee	Chiral ligands, Atropisomeric scaffolds	Specialty Vendors / Custom
tert-Butanesulfinamides (Ellman's)	>99% ee	Precursors to chiral amines/sulfonamides	Sigma-Aldrich[4], AA Blocks

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include explicit causality for reagent selection and built-in analytical checkpoints.

Protocol A: Pd-Catalyzed C–N Cross-Coupling of Chiral Sulfonamides

Objective: Arylation of a commercially available chiral primary sulfonamide without inducing racemization at the adjacent stereocenter.

• Causality: Because sulfonamides exhibit low nucleophilicity (pKa ~10), deprotonation is required. However, strong nucleophilic bases can cause racemization. We utilize Cs₂CO₃—a mild, non-nucleophilic base. Furthermore, the bulky, electron-rich biaryl phosphine ligand (tBuBrettPhos) is chosen to accelerate the reductive elimination step of the catalytic cycle, outcompeting any background racemization pathways[1].

Step-by-Step Methodology:

• Catalyst Pre-activation: In an argon-filled glovebox, charge an oven-dried vial with Pd₂(dba)₃ (2.5 mol%) and tBuBrettPhos (6.0 mol%). Add 2.0 mL of anhydrous 1,4-dioxane and stir for 15 minutes until a deep red/purple active Pd(0) complex forms.

• Substrate Addition: To the active catalyst solution, add the aryl halide (1.0 equiv), the commercially available chiral sulfonamide (1.2 equiv), and anhydrous Cs₂CO₃ (1.5 equiv).

• Thermal Cycling: Seal the vial and heat at 90°C for 12 hours under vigorous stirring.

• Self-Validation Checkpoint:

  • Conversion: At t = 4 hours, remove a 50 µL aliquot, quench with EtOAc/H₂O, and analyze the organic layer via LC-MS to confirm the disappearance of the aryl halide.

  • Chiral Integrity: Post-isolation (via silica gel chromatography), subject the purified product to Chiral Supercritical Fluid Chromatography (SFC) against a racemic standard. The protocol is validated only if the product ee% is within 1% of the starting chiral sulfonamide.

Protocol B: Atroposelective Pauson–Khand Reaction of Axially Chiral Sulfonamides

Objective: Synthesis of chiral nitrogen-containing tricyclic compounds via central-to-axial chirality transfer.

• Causality: Recent breakthroughs have demonstrated that the Pauson–Khand reaction can be applied to enantioenriched N–C axially chiral sulfonamides[5]. The Co₂(CO)₈ complex coordinates specifically to the alkyne moiety of the substrate. The pre-existing axial chirality (restricted rotation due to bulky ortho-substituents) dictates the spatial arrangement, promoting highly selective alkene insertion and transferring chirality from the axis to a newly formed carbon center[5].

Step-by-Step Methodology:

• Complexation: Dissolve the enantioenriched N–C axially chiral sulfonamide (ee >78%) in anhydrous dichloromethane (0.1 M). Add Co₂(CO)₈ (1.1 equiv) in one portion at room temperature. Stir for 2 hours.

• Cycloaddition: Add N-methylmorpholine N-oxide (NMO, 3.0 equiv) as a promoter to initiate CO insertion and cycloaddition at room temperature. Stir for an additional 12 hours.

• Self-Validation Checkpoint:

  • Intermediate Verification: Monitor the reaction via in-situ FTIR. Validation requires observing the disappearance of the free alkyne stretch (~2100 cm⁻¹) and the appearance of the Co-carbonyl stretches (~2000–2090 cm⁻¹).

  • Stereochemical Validation: Analyze the crude mixture via ¹H NMR. A successful chirality transfer will yield a diastereomeric ratio (d.r.) > 95:5.

Fig 2: Chirality transfer in the Pauson-Khand reaction of axially chiral sulfonamides.

References

1.[1] Liu et al., "Recent Advances in the Synthesis of Sulfonamides Intermediates", Pharmaceutical Fronts, 2024.1 2.[3] "Recent advances in asymmetric C–H bond functionalization enabled by chiral directing groups", RSC Publishing, 2025. 3 3.[5] "Successful development of Pauson–Khand reaction with atropisomeric substrates", EurekAlert / Shibaura Institute of Technology, 2023. 5 4.[2] "Chiral Building Blocks Selection", Enamine.2 5.[4] "Chiral building blocks", Sigma-Aldrich - MilliporeSigma.4

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Chiral Building Blocks Selection - Enamine [enamine.net]
• 3. Recent advances in asymmetric C–H bond functionalization enabled by chiral directing groups - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Chiral building blocks | Sigma-Aldrich [sigmaaldrich.com]
• 5. Successful development of Pauson–Khand reaction with atropisomeric substrates | EurekAlert! [eurekalert.org]

An In-Depth Technical Guide to N-(2-Aminocyclohexyl)methanesulfonamide: Synthesis, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-Aminocyclohexyl)methanesulfonamide, a chiral sulfonamide built upon the privileged 1,2-diaminocyclohexane scaffold, represents a molecule of significant interest in medicinal chemistry and drug discovery. This technical guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, and an exploration of its potential therapeutic applications, with a focus on its role as a potential kinase inhibitor. Drawing upon established synthetic methodologies and the known biological activities of related compounds, this document serves as a foundational resource for researchers engaged in the development of novel therapeutics.

Introduction: The Significance of the Sulfonamide and 1,2-Diaminocyclohexane Moieties

The convergence of two powerful pharmacophores, the sulfonamide and the trans-1,2-diaminocyclohexane, endows N-(2-Aminocyclohexyl)methanesulfonamide with a unique structural and functional profile. The sulfonamide group is a cornerstone in drug design, present in a wide array of FDA-approved drugs with diverse therapeutic applications, including antibacterial, anti-inflammatory, and anticancer agents.[1] Its ability to act as a hydrogen bond donor and acceptor, coupled with its metabolic stability, makes it a versatile functional group for modulating the pharmacokinetic and pharmacodynamic properties of a molecule.

The trans-1,2-diaminocyclohexane scaffold is a widely utilized chiral building block in asymmetric synthesis and catalysis.[2][3][4] Its rigid, well-defined stereochemistry provides a robust framework for the precise spatial orientation of functional groups, a critical aspect in the design of selective enzyme inhibitors and receptor ligands. The incorporation of this chiral scaffold into drug candidates can lead to improved target affinity and specificity.

This guide will delve into the specifics of N-(2-Aminocyclohexyl)methanesulfonamide, providing the necessary technical details for its synthesis, characterization, and potential biological evaluation.

Molecular Properties and Characterization

The fundamental molecular properties of N-(2-Aminocyclohexyl)methanesulfonamide are summarized in the table below. It is important to note that this compound exists as stereoisomers, with the (1R,2R) and (1S,2S) enantiomers being the most common in synthetic applications.

Property	Value	Reference
Molecular Formula	C₇H₁₆N₂O₂S	[5][6]
Molecular Weight	192.28 g/mol	[5][6]
Topological Polar Surface Area (TPSA)	72.19 Ų	[5]
logP (predicted)	-0.1945	[5]
Hydrogen Bond Donors	2	[5]
Hydrogen Bond Acceptors	3	[5]
Rotatable Bonds	2	[5]

Synthesis of N-(2-Aminocyclohexyl)methanesulfonamide: A Step-by-Step Protocol

The synthesis of N-(2-Aminocyclohexyl)methanesulfonamide can be achieved through a straightforward and efficient two-step process starting from the commercially available and enantiomerically pure trans-1,2-diaminocyclohexane. The following protocol is based on well-established procedures for the monosulfonylation of diamines.

Diagram of the Synthetic Workflow

Caption: Synthetic workflow for N-(2-Aminocyclohexyl)methanesulfonamide.

Experimental Protocol

Materials:

• (1R,2R)-(-)-1,2-Diaminocyclohexane (or the (1S,2S)-(+)-enantiomer)

• Methanesulfonyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH)

• Silica gel (for column chromatography)

• Standard laboratory glassware and magnetic stirrer

• Ice bath

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve trans-1,2-diaminocyclohexane (1.0 equivalent) in anhydrous dichloromethane.

• Addition of Base: Add triethylamine (1.1 equivalents) to the solution and cool the mixture to 0°C in an ice bath.

• Slow Addition of Sulfonyl Chloride: While stirring vigorously, add a solution of methanesulfonyl chloride (1.0 equivalent) in anhydrous dichloromethane dropwise to the reaction mixture over a period of 30-60 minutes. The slow addition is crucial to favor monosulfonylation and minimize the formation of the disulfonylated byproduct.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting diamine is consumed.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volumes).

• Washing: Combine the organic layers and wash successively with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient elution of dichloromethane and methanol (e.g., starting with 100% DCM and gradually increasing the polarity with MeOH) to isolate the pure N-(2-Aminocyclohexyl)methanesulfonamide.

Self-Validation: The purity and identity of the final product should be confirmed by ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy. The expected spectral data should be consistent with the proposed structure.

Potential Applications in Drug Development: A Focus on Kinase Inhibition

While specific biological data for N-(2-Aminocyclohexyl)methanesulfonamide is limited in publicly accessible literature, its structural components strongly suggest its potential as a valuable scaffold in drug discovery, particularly in the area of kinase inhibition.

Rationale for Kinase Inhibition

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders.[1] The development of small molecule kinase inhibitors has become a major focus of modern drug discovery.[1]

The N-(2-Aminocyclohexyl)methanesulfonamide scaffold possesses several features that make it an attractive candidate for a kinase inhibitor:

• Hydrogen Bonding Capabilities: The sulfonamide and the free amino group can participate in hydrogen bond interactions with key residues in the ATP-binding pocket of kinases.

• Chiral Scaffolding: The rigid cyclohexane ring provides a defined three-dimensional structure that can be exploited to achieve selective binding to the target kinase.

• Vectors for Modification: The free amino group serves as a versatile handle for the introduction of various substituents to explore the chemical space around the kinase active site and optimize binding affinity and selectivity.

Potential Signaling Pathway Involvement

Given the prevalence of aminocyclohexyl and sulfonamide moieties in known kinase inhibitors, N-(2-Aminocyclohexyl)methanesulfonamide and its derivatives could potentially target a range of signaling pathways implicated in cancer and other diseases. For example, derivatives of aminocyclohexane have been investigated as inhibitors of Fms-like tyrosine kinase 3 (FLT3), a key target in acute myeloid leukemia (AML).[7]

The diagram below illustrates a generalized kinase signaling pathway that could be targeted by inhibitors derived from the N-(2-Aminocyclohexyl)methanesulfonamide scaffold.

Caption: Potential inhibition of a receptor tyrosine kinase signaling pathway.

Future Directions and Conclusion

N-(2-Aminocyclohexyl)methanesulfonamide is a promising, yet underexplored, molecular scaffold. This technical guide provides the foundational knowledge for its synthesis and outlines a clear rationale for its investigation as a potential therapeutic agent, particularly in the context of kinase inhibition.

Future research should focus on:

• Detailed Biological Screening: Evaluating the compound and its derivatives against a broad panel of kinases to identify specific targets.

• Structure-Activity Relationship (SAR) Studies: Synthesizing a library of analogs by modifying the free amino group to optimize potency and selectivity.

• X-ray Crystallography: Obtaining co-crystal structures of active compounds with their target kinases to elucidate the binding mode and guide further drug design efforts.

References

• Bennani, Y. L., & Hanessian, S. (1997). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews, 97(8), 3161-3196. [Link]

• ResearchGate. (n.d.). trans - 1,2-Diaminocyclohexane and Its Derivatives in Asymmetric Organocatalysis. Retrieved from [Link]

• PubMed. (1997). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Retrieved from [Link]

• MDPI. (2023). Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. Retrieved from [Link]

• PubMed. (2018). Discovery of N2-(4-Amino-cyclohexyl)-9-cyclopentyl- N6-(4-morpholin-4-ylmethyl-phenyl)- 9H-purine-2,6-diamine as a Potent FLT3 Kinase Inhibitor for Acute Myeloid Leukemia with FLT3 Mutations. Retrieved from [Link]

• ResearchGate. (2022). Properties of FDA-approved small molecule protein kinase inhibitors: A 2022 update. Retrieved from [Link]

• PubMed. (2017). Design, synthesis and fungicidal activity of novel 2-substituted aminocycloalkylsulfonamides. Retrieved from [Link]

• ResearchGate. (2015). Synthesis and biological activity of N-(2-acyloxycyclohexyl)-N-(2-aminoethyl)carboxamides. Retrieved from [Link]

• PubChemLite. (n.d.). N-[2-(aminomethyl)cyclohexyl]methanesulfonamide hydrochloride. Retrieved from [Link]

• PMC. (2009). N-Cyclohexyl-N-propylbenzenesulfonamide. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological evaluation of N-alkyl sulfonamides derived from polycyclic hydrocarbon scaffolds using a nitrogen-centered radical approach - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. rsc.org [rsc.org]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. Science | Carna Biosciences, Inc. - Drug Discovery [carnabio.com]
• 6. Synthesis and biological evaluation of novel artemisone–piperazine–tetronamide hybrids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Discovery of N2-(4-Amino-cyclohexyl)-9-cyclopentyl- N6-(4-morpholin-4-ylmethyl-phenyl)- 9H-purine-2,6-diamine as a Potent FLT3 Kinase Inhibitor for Acute Myeloid Leukemia with FLT3 Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]

Architecting the Safety Data Sheet (SDS) for Aminocyclohexyl Sulfonamides: A Comprehensive Guide to Physicochemical and Toxicological Profiling

Executive Summary

Aminocyclohexyl sulfonamides, notably derivatives like chesulfamide, represent a highly promising class of chemical compounds frequently explored in agrochemical development (e.g., as potent fungicides targeting Botrytis cinerea) and pharmaceutical research. These compounds exert their efficacy by disrupting mycelial cell membranes and reducing intracellular polysaccharide content[1]. However, the transition of these novel molecules from the bench to commercial application requires rigorous hazard communication.

This whitepaper provides an in-depth technical framework for generating a 16-section Globally Harmonized System (GHS) Safety Data Sheet (SDS) for aminocyclohexyl sulfonamides. By bridging structural causality with self-validating experimental protocols, this guide ensures that drug development professionals and toxicologists can accurately assess and document the safety profiles of these complex molecules.

Structural Determinants of Hazard (SDS Sections 9 & 10)

The foundation of an accurate SDS lies in understanding the Structure-Activity Relationship (SAR) of the target molecule. For aminocyclohexyl sulfonamides, three structural pillars dictate their physicochemical hazards and reactivity:

• The Cyclohexyl Ring: Imparts significant lipophilicity, driving the compound's ability to cross biological membranes. In the context of an SDS, this high partition coefficient (LogP) indicates potential bioaccumulation, directly impacting Section 12 (Ecological Information) .

• The Sulfonamide Moiety (-SO₂NH-): The strategic incorporation of the sulfonyl group enhances metabolic stability and bioavailability[1]. However, depending on the substitution pattern, sulfonamides can undergo metabolic activation to form reactive hydroxylamines or nitroso intermediates. This electrophilic nature makes them potential haptens, necessitating rigorous skin sensitization testing for Section 11 (Toxicological Information) .

• Halogenated Phenyl Rings: Often present in highly active derivatives (like N-(2-trifluoromethyl-4-chlorophenyl) substitutions), these functional groups increase environmental persistence and thermal stability, which must be documented in Section 10 (Stability and Reactivity) .

Toxicological Hazard Assessment: The Causality of Assays

To populate Section 11 of the SDS , toxicologists must deploy assays that not only classify the hazard but explain the underlying biological mechanism.

Acute Oral Toxicity (OECD 423)

The determination of acute oral toxicity is the initial step in hazard classification[2]. Rather than using traditional LD50 tests that require large animal cohorts, the 3 is employed. This stepwise procedure minimizes animal use by dosing small cohorts (typically 3 females) at fixed intervals (e.g., 5, 50, 300, or 2000 mg/kg)[3]. The resulting mortality and clinical signs dictate the GHS classification (Categories 1 through 5)[4].

Skin Sensitization via DPRA (OECD 442C)

Because sulfonamides can act as haptens, testing for Allergic Contact Dermatitis (ACD) is critical. The 5 is an in chemico method that models the Molecular Initiating Event (MIE) of the skin sensitization Adverse Outcome Pathway (AOP)[5]. It quantifies the covalent binding of the electrophilic test substance to nucleophilic amino acids (cysteine and lysine)[6].

Adverse Outcome Pathway (AOP) for Skin Sensitization mapping to SDS classification.

Self-Validating Experimental Protocols

To ensure trustworthiness and scientific integrity, the following protocols incorporate internal validation mechanisms to prevent false positives/negatives.

Protocol 1: Acute Oral Toxicity (OECD 423 Stepwise Method)

Objective: Determine the LD50 cutoff for GHS classification[7].

• Dose Preparation: Suspend the aminocyclohexyl sulfonamide in a biologically inert vehicle (e.g., corn oil or aqueous methylcellulose). Self-Validation: The vehicle must be proven non-toxic in historical controls to ensure observed toxicity is solely attributed to the test article[8].

• Administration: Administer a starting dose of 300 mg/kg via oral gavage to a cohort of 3 fasted female Wistar rats[8].

• Observation Phase: Monitor the cohort for 14 days, recording body weight changes, clinical abnormalities, and mortality[2].

• Stepwise Decision Logic:

  • If 0-1 deaths occur, proceed to dose a new cohort at 2000 mg/kg.

  • If 2-3 deaths occur, proceed to dose a new cohort at 50 mg/kg.

Stepwise workflow for Acute Oral Toxicity (OECD 423) determining GHS classification.

Protocol 2: Direct Peptide Reactivity Assay (DPRA, OECD 442C)

Objective: Quantify the chemical's reactivity with synthetic peptides to predict sensitization potential.

• Peptide Preparation: Prepare stock solutions of synthetic heptapeptides containing either cysteine (0.667 mM in phosphate buffer, pH 7.5) or lysine (0.667 mM in ammonium acetate buffer, pH 10.2)[6].

• Incubation: Combine the test article with the peptide solutions at a 1:10 ratio (for cysteine) or 1:50 ratio (for lysine) and incubate in glass vials for 24 hours at 25°C[6].

• Chromatographic Analysis: Analyze the samples using HPLC with gradient elution and UV detection at 220 nm[9].

• Self-Validation System: The assay is only considered valid if the positive control (9) yields the expected depletion range, and co-elution controls confirm the test article does not mask the peptide peak[9].

• Interpretation: A mean cysteine and lysine depletion of >6.38% classifies the substance as a potential sensitizer[9].

Data Synthesis and GHS SDS Mapping

Once empirical data is generated, it must be translated into the standardized GHS format. The table below summarizes how quantitative outputs from the aforementioned protocols dictate the hazard categories and corresponding SDS sections.

Assay / Protocol	Target Metric	GHS Classification Criteria	SDS Section Mapping
OECD 423 (Acute Oral Toxicity)	LD50 Cutoff (mg/kg)	Cat 1: ≤ 5Cat 2: > 5 to ≤ 50Cat 3: > 50 to ≤ 300Cat 4: > 300 to ≤ 2000Cat 5: > 2000 to ≤ 5000[10]	Section 2: Hazard IdentificationSection 11: Toxicological Info
OECD 442C (DPRA)	% Peptide Depletion	Sensitizer (Cat 1): Mean depletion > 6.38% or Cysteine depletion > 13.89%[9]	Section 2: Hazard IdentificationSection 11: Toxicological Info
OECD 203 (Fish Acute Toxicity)	LC50 (96h, mg/L)	Acute 1: ≤ 1.0Acute 2: > 1.0 to ≤ 10.0Acute 3: > 10.0 to ≤ 100.0	Section 2: Hazard IdentificationSection 12: Ecological Info

References

• MDPI. "Design, Synthesis, and SAR of Novel 2-Glycinamide Cyclohexyl Sulfonamide Derivatives against Botrytis cinerea.
• Labcorp. "OECD 423/OCSPP 870.1100: Acute oral toxicity (acute toxic class method).
• IVAMI. "Acute oral toxicity test (OECD 423: 2001).
• Sensitization Test. "Direct Peptide Reactivity Assay (DPRA) – Skin Sensitization Test.
• Regulations.gov. "FINAL REPORT Acute oral toxicity study in rats TEST GUIDELINE(S) OECD 423.
• IIVS. "Direct Peptide Reactivity Assay (DPRA, OECD 442C).
• NIH PMC. "Applicability of the DPRA on mixture testing: challenges and opportunities.
• NIH. "Overview of the GHS Classification Scheme in Hazard Classification.
• ChemSafetyPro. "GHS Classification Criteria for Acute Toxicity.
• FAO. "Assigning hazard categories | Boîte à outils pour l'homologation des pesticides.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Acute oral toxicity test (OECD 423: 2001); (EPA -Environmental Protection Agency); (OPPTS 870.1100: 2002 - Office of prevention, Pesticides and Toxic Substances, USA). - IVAMI [ivami.com]
• 3. catalog.labcorp.com [catalog.labcorp.com]
• 4. Overview of the GHS Classification Scheme in Hazard Classification - A Framework to Guide Selection of Chemical Alternatives - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. iivs.org [iivs.org]
• 6. Applicability of the DPRA on mixture testing: challenges and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assigning hazard categories | Boîte à outils pour l’homologation des pesticides | Organisation des Nations Unies pour l'alimentation et l'agriculture [fao.org]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. sensitization-test.com [sensitization-test.com]
• 10. chemsafetypro.com [chemsafetypro.com]

Protocols & Analytical Methods

Application Note: Precision Synthesis of N-(2-aminocyclohexyl)methanesulfonamide

Executive Summary

The synthesis of N-(2-aminocyclohexyl)methanesulfonamide (and its enantiomers) represents a classic challenge in medicinal chemistry: the selective mono-functionalization of a symmetric diamine. This scaffold is a critical intermediate in the synthesis of chiral sulfonamide organocatalysts , metal ligands (e.g., for transfer hydrogenation) , and neuroactive pharmaceutical candidates .

Direct sulfonylation of 1,2-diaminocyclohexane (DACH) with methanesulfonyl chloride (MsCl) typically results in a statistical mixture of unreacted starting material, mono-sulfonamide, and bis-sulfonamide, necessitating tedious chromatographic separation.

This Application Note details a High-Fidelity Protection-Deprotection Protocol . By utilizing a "salt-bridge" protection strategy, we achieve high selectivity for the mono-Boc intermediate, enabling clean sulfonylation and subsequent deprotection. This method is validated for both racemic trans-1,2-diaminocyclohexane and enantiopure (1R,2R or 1S,2S) isomers.

Strategic Analysis & Pathway Design

The Selectivity Challenge

The nucleophilicity of the primary amines in 1,2-diaminocyclohexane is comparable. Once a single sulfonamide is formed, the electron-withdrawing nature of the sulfonyl group reduces the nucleophilicity of the adjacent amine slightly, but not enough to prevent over-reaction under standard kinetic control.

The Solution: Salt-Bridge Mono-Protection

To bypass statistical distribution, we employ a thermodynamic bias using in situ salt formation. By generating exactly 1.0 equivalent of HCl, we statistically favor a mono-ammonium salt species. The protonated amine is non-nucleophilic, leaving the free amine available for exclusive reaction with Di-tert-butyl dicarbonate (Boc₂O).[1]

Reaction Scheme

The synthetic pathway consists of three distinct stages:

• Selective Protection: Mono-Boc protection via in situ HCl generation.[1][2][3]

• Functionalization: Sulfonylation of the remaining free amine.

• Deprotection: Removal of the Boc group to release the target mono-sulfonamide.

Figure 1: The "Salt-Bridge" strategy ensures that one amine is deactivated (protonated) during the protection step, preventing bis-Boc formation.

Detailed Experimental Protocols

Phase 1: Selective Mono-Boc Protection

Objective: Isolate tert-butyl (2-aminocyclohexyl)carbamate.

• Reagents:

  • trans-1,2-Diaminocyclohexane (1.0 equiv)

  • Chlorotrimethylsilane (TMSCl) (1.0 equiv)

  • Di-tert-butyl dicarbonate (Boc₂O) (1.0 equiv)[1]

  • Triethylamine (TEA) (1.0 equiv)

  • Solvent: Methanol (MeOH)[1][4]

Protocol:

• Salt Formation: Dissolve 1,2-diaminocyclohexane (e.g., 11.4 g, 100 mmol) in anhydrous MeOH (100 mL) in a round-bottom flask. Cool to 0°C (ice bath).

• Acid Generation: Add TMSCl (12.7 mL, 100 mmol) dropwise over 30 minutes.

  • Mechanism:[1][2][4][5][6] TMSCl reacts with MeOH to generate HCl in situ and MeOSiMe₃. This forms the mono-hydrochloride salt of the diamine.

• Equilibration: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 30 minutes. This ensures equilibrium between the diamine species.[1]

• Protection: Add a solution of Boc₂O (21.8 g, 100 mmol) in MeOH (50 mL) dropwise.

• Neutralization: After stirring for 2 hours, add TEA (14 mL, 100 mmol) to neutralize the ammonium salt and liberate the second amine (though it remains unreacted as Boc₂O is consumed).

• Workup: Concentrate MeOH in vacuo. Redissolve the residue in water.

  • Wash: Extract with Ethyl Acetate (EtOAc) to remove any bis-Boc byproduct (non-polar).

  • Basify: Adjust the aqueous layer to pH >12 using 4M NaOH.

  • Extract: Extract the product (Mono-Boc amine) into Dichloromethane (DCM) (3 x 50 mL).

  • Dry:[5] Dry over Na₂SO₄ and concentrate.[1][3][5][7][8]

  • Yield Target: 65–75% (White solid).

Phase 2: Sulfonylation (Mesylation)

Objective: Synthesis of tert-butyl (2-(methylsulfonamido)cyclohexyl)carbamate.

• Reagents:

  • Mono-Boc-DACH (from Phase 1) (1.0 equiv)

  • Methanesulfonyl Chloride (MsCl) (1.1 equiv)

  • Triethylamine (TEA) (1.5 equiv)

  • Solvent: Dichloromethane (DCM) (Anhydrous)

Protocol:

• Setup: Dissolve Mono-Boc-DACH (e.g., 10 mmol) and TEA (15 mmol) in anhydrous DCM (40 mL) under Nitrogen/Argon atmosphere. Cool to 0°C.[1][5][8]

• Addition: Add MsCl (11 mmol) dropwise via syringe over 15 minutes.

  • Note: Exothermic reaction.[7][9] Maintain temp < 5°C to prevent bis-sulfonylation (rare but possible) or Boc cleavage.

• Reaction: Stir at 0°C for 1 hour, then warm to RT and stir for 4 hours. Monitor by TLC (EtOAc/Hexane).

• Quench: Add saturated NaHCO₃ solution.

• Workup: Separate layers. Wash organic layer with 0.1M HCl (briefly, to remove excess TEA), then brine. Dry over MgSO₄.[1][5]

• Purification: Concentrate to yield the crude sulfonamide. If necessary, purify via recrystallization (Hexane/EtOAc) or short silica plug.

Phase 3: Deprotection

Objective: Isolation of N-(2-aminocyclohexyl)methanesulfonamide.

• Reagents:

  • Trifluoroacetic acid (TFA) or 4M HCl in Dioxane

  • Solvent: DCM (if using TFA)

Protocol:

• Dissolution: Dissolve the intermediate from Phase 2 in DCM (5 mL per gram of substrate).

• Acidolysis: Add TFA (10–20 equiv). Stir at RT for 2–4 hours.[10]

  • Observation: CO₂ evolution indicates Boc removal.

• Workup (Critical for Free Base):

  • Concentrate the reaction mixture to remove excess TFA/DCM. The product is currently a TFA salt.

  • Redissolve in water.[7]

  • Basify to pH >12 with 2M NaOH.

  • Extract continuously with DCM or Chloroform (product is polar).

  • Dry (Na₂SO₄) and concentrate.[1][3][5][7][8]

• Final Product: Off-white to pale yellow solid.

Quantitative Data & Troubleshooting

Reagent Stoichiometry Table

Reagent	Role	Equiv.	Critical Note
1,2-DACH	Substrate	1.0	Use trans isomer for chiral applications.
TMSCl	Acid Generator	1.0	Must be exact. Excess leads to unreactive bis-salt; deficit leads to bis-Boc.
Boc₂O	Protecting Group	1.0	Add slowly to favor mono-reaction.
MsCl	Electrophile	1.1	Slight excess ensures conversion.
TEA	Base	1.5	Scavenges HCl generated during mesylation.

Troubleshooting Guide

Problem	Probable Cause	Solution
Bis-Boc formation (>10%)	Insufficient HCl generation or poor mixing.	Ensure TMSCl is fresh; stir longer at 0°C before Boc₂O addition.
Low Yield in Phase 1	Product lost in aqueous layer.	The Mono-Boc amine is water-soluble at neutral pH. Must basify to pH >12 before extraction.[1][2][3]
Product is an Oil/Gum	Residual solvent or impurities.	Triturate with diethyl ether or pentane to induce crystallization.

Process Logic & Purification Workflow

The following diagram illustrates the purification logic required to separate the desired mono-functionalized product from potential side products (Bis-Boc or unreacted diamine).

Figure 2: This workup leverages the amphoteric nature of the amines to purify without chromatography.

References

• Selective Mono-Boc Protection Protocol

  • Servín, F. A., et al. "General Method for Selective Mono-Boc Protection of Diamines and Thereof."[11] Journal of the Mexican Chemical Society, vol. 61, no. 1, 2017.

• Sulfonamide Catalyst Synthesis

  • Berkessel, A., et al. "Sulfonamides as Hydrogen-Bonding Organocatalysts." Catalysis Science & Technology, 2011. (Contextual grounding for the utility of the scaffold).
• General Amine Protection Methodologies: Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Boc chemistry conditions).

• Synthesis of Trans-1,2-diaminocyclohexane Derivatives

  • Periasamy, M., et al. "Synthesis of trans-1,2-diamines via sequential opening of cyclohexene oxide."[5] Arkivoc, 2004.[5]

Sources

• 1. benchchem.com [benchchem.com]
• 2. redalyc.org [redalyc.org]
• 3. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 4. researchgate.net [researchgate.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. US3187045A - Preparation of trans 1, 2-diaminocyclohexane - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. N,N′-[(1S,2S)-Cyclo­hexane-1,2-di­yl]bis­(4-methyl­benzene­sulfonamide) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. researchgate.net [researchgate.net]
• 11. General Method for Selective Mono-Boc Protection of Diamines and Thereof | Journal of the Mexican Chemical Society [jmcs.org.mx]

Application Note: A Practical Guide to the Mono-sulfonylation of trans-1,2-Diaminocyclohexane

Introduction

trans-1,2-Diaminocyclohexane (DACH) is a pivotal chiral building block in modern organic synthesis. Its C2 symmetry and rigid cyclohexane backbone make it an ideal scaffold for the development of a wide array of chiral ligands, auxiliaries, and organocatalysts.[1][2][3] The mono-N-sulfonated derivatives of trans-1,2-diaminocyclohexane, in particular, have garnered significant attention as bifunctional organocatalysts, capable of activating both electrophiles and nucleophiles through hydrogen bonding interactions.[4] Achieving selective mono-sulfonylation of this symmetrical diamine is a critical, yet often challenging, synthetic step, as the formation of the di-sulfonated byproduct can be a significant competing reaction.

This comprehensive application note provides a detailed protocol for the selective mono-sulfonylation of trans-1,2-diaminocyclohexane. We will delve into the mechanistic considerations for achieving mono-selectivity and present a step-by-step experimental procedure. This guide is intended for researchers, scientists, and drug development professionals seeking to synthesize these valuable chiral compounds.

Achieving Mono-Selectivity: Mechanistic Insights and Strategic Approaches

The primary challenge in the sulfonylation of a symmetrical diamine like trans-1,2-diaminocyclohexane is to prevent the reaction from proceeding to the di-sulfonated product. The relative rates of the first and second sulfonylation reactions are key to achieving high mono-selectivity. Several strategies can be employed to favor the formation of the mono-sulfonated product.

One effective approach is to utilize a large excess of the diamine relative to the sulfonyl chloride.[5] By keeping the concentration of the sulfonylating agent low, the probability of a second sulfonylation event on the already mono-sulfonylated product is statistically reduced.

Another robust strategy involves the use of a temporary protecting group to block one of the amino groups. The mono-protected diamine can then be sulfonylated, followed by the removal of the protecting group to yield the desired mono-sulfonated product. The tert-butoxycarbonyl (Boc) group is a commonly used protecting group for amines due to its ease of installation and mild removal conditions.[6][7]

This application note will focus on a direct, stoichiometry-controlled protocol, which is often more atom-economical and requires fewer synthetic steps.

Experimental Protocol: Mono-tosylation of (1R,2R)-1,2-Diaminocyclohexane

This protocol details the mono-tosylation of (1R,2R)-1,2-diaminocyclohexane as a representative example of mono-sulfonylation. The same principles can be applied to other sulfonyl chlorides.

Materials:

• (1R,2R)-1,2-Diaminocyclohexane

• p-Toluenesulfonyl chloride (TsCl)

• Triethylamine (NEt3)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1 M aqueous solution

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

Reaction Scheme:

Reaction scheme for the mono-sulfonylation of trans-1,2-diaminocyclohexane.

Detailed Step-by-Step Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (1R,2R)-1,2-diaminocyclohexane (5.0 equivalents) in anhydrous dichloromethane (DCM). The use of a significant excess of the diamine is crucial for achieving mono-selectivity.[5]

• Addition of Base: Add triethylamine (NEt3) (1.1 equivalents) to the solution. The triethylamine acts as a base to neutralize the hydrochloric acid generated during the reaction.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath. This helps to control the reaction rate and minimize side reactions.

• Addition of Sulfonyl Chloride: Dissolve p-toluenesulfonyl chloride (TsCl) (1.0 equivalent) in a minimal amount of anhydrous DCM and add it dropwise to the stirred diamine solution over a period of 1-2 hours using a dropping funnel. The slow addition of the sulfonyl chloride is critical to maintain a low concentration of the electrophile, thereby favoring mono-sulfonylation.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours at 0 °C.

• Workup:

  • Once the reaction is complete, quench the reaction by adding 1 M aqueous HCl solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

  • Wash the combined organic layers with saturated aqueous NaHCO3 solution to remove any remaining acid, followed by brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product, which will contain the desired mono-tosylated product and unreacted diamine, can be purified by silica gel column chromatography. A gradient elution system of ethyl acetate in hexanes is typically effective. The excess diamine can be recovered during this process.

Workflow Diagram:

Experimental workflow for mono-sulfonylation.

Data Presentation

Parameter	Recommended Condition	Rationale
Stoichiometry	trans-1,2-diaminocyclohexane (5.0 eq), TsCl (1.0 eq)	A large excess of the diamine statistically favors mono-sulfonylation over di-sulfonylation.[5]
Base	Triethylamine (1.1 eq)	Neutralizes the HCl byproduct without being overly nucleophilic.
Solvent	Anhydrous Dichloromethane (DCM)	A common aprotic solvent that dissolves the reactants well.
Temperature	0 °C	Helps to control the reaction rate and improve selectivity.
Addition Rate of TsCl	Dropwise over 1-2 hours	Maintains a low concentration of the electrophile, minimizing the di-sulfonylation side reaction.
Reaction Time	2-4 hours (monitored by TLC)	Ensures complete consumption of the limiting reagent (TsCl).
Purification	Silica Gel Column Chromatography	Effectively separates the mono-sulfonated product from unreacted diamine and the di-sulfonated byproduct.
Expected Yield	40-60%	Yields can vary depending on the specific sulfonyl chloride and reaction scale.

Trustworthiness: A Self-Validating System

The protocol described above is designed to be self-validating through careful monitoring and analysis.

• TLC Monitoring: Regular analysis of the reaction mixture by TLC allows the researcher to track the consumption of the starting materials and the formation of the products. The appearance of a new spot corresponding to the mono-sulfonated product and the disappearance of the sulfonyl chloride spot indicate the progress of the reaction. The relative Rf values of the starting diamine, mono-sulfonated product, and di-sulfonated product will allow for an initial assessment of the reaction's selectivity.

• Spectroscopic Analysis: The purified product should be characterized by 1H NMR, 13C NMR, and mass spectrometry to confirm its identity and purity. The integration of the aromatic protons from the tosyl group relative to the cyclohexane protons in the 1H NMR spectrum will definitively confirm the mono-sulfonylation.

• Yield Calculation: An isolated yield within the expected range (40-60%) provides a quantitative measure of the reaction's success. Significantly lower yields may indicate incomplete reaction or purification issues, while the isolation of a significant amount of the di-sulfonated product would suggest that the reaction conditions need further optimization to enhance mono-selectivity.

Conclusion

The selective mono-sulfonylation of trans-1,2-diaminocyclohexane is a valuable transformation for the synthesis of important chiral ligands and organocatalysts. By carefully controlling the stoichiometry of the reactants and the reaction conditions, high yields of the desired mono-sulfonated product can be achieved. The protocol provided in this application note offers a reliable and practical method for researchers in the fields of organic synthesis and drug development.

References

• Global Precious Metal Catalysts. (n.d.). Trans-1,2-Diaminocyclohexane. Retrieved from [Link]

• Kaźmierczak, J., & Gawroński, J. (2018). trans-1,2-Diaminocyclohexane and Its Derivatives in Asymmetric Organocatalysis. In Chiral Amine Synthesis (pp. 485-528). Wiley-VCH.
• Periasamy, M., et al. (2009). Chiral trans-1,2-diaminocyclohexane derivatives as chiral solvating agents for carboxylic acids. Journal of Chemical Sciences, 121(5), 735-742.
• Li, P., et al. (2015). trans-1,2-Diaminocyclohexane-based sulfonamides as effective hydrogen-bonding organocatalysts for asymmetric Michael–hemiacetalization reaction. Catalysis Science & Technology, 5(10), 4849-4854.
• Servín, F. A., et al. (2017). General Method for Selective Mono-Boc Protection of Diamines and Thereof. Journal of the Mexican Chemical Society, 61(1), 23-27.
• Jacobsen, E. N., et al. (1996). (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamino Manganese(III) Chloride. Organic Syntheses, 74, 33.
• Aguirre, G., et al. (2013). Synthesis and application of chiral monosulfonamide-(R,R)-1,2-diaminocyclohexane ligands in the asymmetric transfer hydrogenation of ketones. Tetrahedron: Asymmetry, 24(15-16), 929-935.
• Yoshida, Y., et al. (1999). Facile and Practical Methods for the Sulfonylation of Alcohols Using Ts(Ms)Cl and Me2N(CH2)nNMe2 as a Key Base. Synthesis, 1999(10), 1633-1636.
• Kotsuki, H., et al. (2003). Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron. Organic Letters, 5(19), 3399-3402.

Sources

• 1. Facile and Practical Methods for the Sulfonylation of Alcohols Using Ts(Ms)Cl and Me2N(CH2)nNMe2 as a Key Base [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. redalyc.org [redalyc.org]
• 6. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 7. researchgate.net [researchgate.net]

Application Note: Regioselective Methanesulfonylation of Diamines

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Introduction: The Challenge of Diamine Differentiation

Methanesulfonyl chloride (MsCl) is a highly reactive, versatile electrophile utilized extensively in drug development for the synthesis of methanesulfonamides[1]. Sulfonamides are prized in medicinal chemistry for their metabolic stability, resistance to harsh acidic/basic conditions, and their ability to act as robust protecting groups or critical pharmacophores[2].

However, achieving regioselective sulfonylation in substrates containing multiple amine functionalities (diamines) presents a significant synthetic hurdle. Because MsCl is highly electrophilic, reacting it with a diamine often leads to statistical mixtures of mono- and di-mesylated products. To achieve high regioselectivity, chemists must exploit the subtle steric and electronic differences between the two nitrogen centers, or artificially induce a reactivity differential using thermodynamic masking strategies.

This application note details the mechanistic causality behind diamine differentiation and provides self-validating protocols for the regioselective methanesulfonylation of unsymmetrical diamines.

Mechanistic Principles of Regioselectivity

When reacting MsCl with an unsymmetrical diamine, the regiochemical outcome is dictated by a strict hierarchy of steric hindrance and nucleophilicity (pKa) .

Kinetic Control via Steric Hindrance

The sulfonylation of amines with MsCl proceeds via a bimolecular nucleophilic substitution (

)-like transition state at the sulfur atom. Because the transition state is highly sensitive to steric bulk, the reaction is fundamentally under kinetic control. At low temperatures (0 °C), primary amines will react orders of magnitude faster than secondary amines.

Electronic Control via Nucleophilicity

In the absence of steric differentiation (e.g., a molecule with two primary amines), the more nucleophilic amine dictates the site of attack. Aliphatic amines (conjugate acid pKa ~9–10) are substantially more nucleophilic than aromatic amines (conjugate acid pKa ~4–5). Consequently, MsCl will selectively attack the aliphatic nitrogen.

The in situ Mono-Protonation Strategy (Inverse Regioselectivity)

A critical challenge arises when the synthetic target requires the mesylation of the less nucleophilic or more sterically hindered amine. Direct reaction will fail. The solution lies in exploiting acid-base chemistry: by introducing exactly 1.0 equivalent of anhydrous acid, the more basic amine is selectively protonated. This converts it into a non-nucleophilic ammonium salt, effectively "masking" it and forcing MsCl to react exclusively with the less basic, unprotonated amine[3].

To avoid introducing water—which would violently hydrolyze the highly reactive MsCl[1]—anhydrous HCl is generated in situ by reacting chlorotrimethylsilane (TMSCl) with anhydrous methanol[4].

Decision Matrix & Workflow

Use the following decision tree to determine the appropriate protocol for your specific diamine substrate.

Decision matrix for selecting regioselective methanesulfonylation protocols.

Quantitative Data & Optimization Parameters

The following tables summarize the predictive outcomes and optimized parameters for diamine mesylation based on substrate characteristics.

Table 1: Predictive Regioselectivity Matrix for MsCl

Diamine Substrate Type	Amine A (Target)	Amine B (Off-Target)	Primary Differentiator	Expected Regioselectivity	Recommended Protocol
Aliphatic / Aliphatic	Primary (1°)	Secondary (2°)	Steric Hindrance	> 95:5	Protocol A
Aliphatic / Aromatic	Aliphatic (1°/2°)	Aromatic (1°)	Nucleophilicity (pKa)	> 90:10	Protocol A
Aliphatic / Aliphatic	Secondary (2°)	Primary (1°)	Inverse pKa Masking	> 85:15	Protocol B
Aromatic / Aromatic	Less Steric Bulk	More Steric Bulk	Steric Hindrance	~ 80:20	Protocol A (Requires -20 °C)

Table 2: Optimization Parameters for Mono-Mesylation

Parameter	Optimal Choice	Causality / Rationale
Solvent	Dichloromethane (DCM)	Solubilizes MsCl and most diamines; inert to electrophiles.
Temperature	0 °C to -20 °C	Suppresses the activation energy required for the secondary (off-target) site, maintaining strict kinetic control.
Stoichiometry	1.05 eq MsCl	Prevents excess electrophile from driving the reaction toward the di-mesylated byproduct.
Base	DIPEA or Triethylamine	Neutralizes the HCl byproduct. DIPEA is preferred for highly sensitive substrates due to its non-nucleophilic nature.

Experimental Protocols

Protocol A: Direct Kinetic Sulfonylation (Steric/Electronic Bias)

Use this protocol when targeting the less sterically hindered or more nucleophilic amine.

Self-Validating Principle: This protocol relies on strict temperature control. If the temperature rises above 5 °C during MsCl addition, the kinetic barrier for the secondary amine is breached, and di-mesylation will occur.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere. Dissolve the diamine (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM, 0.2 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq, 12 mmol) to the solution. Stir for 5 minutes.

• Thermal Control: Submerge the flask in an ice-brine bath and allow the internal temperature to equilibrate to exactly 0 °C.

• Electrophile Addition: Dissolve Methanesulfonyl chloride (MsCl) (1.05 eq, 10.5 mmol) in 5 mL of anhydrous DCM. Add this solution dropwise via a syringe pump over 30 minutes.

  • Validation Checkpoint: Monitor the internal temperature. It must not exceed 2 °C. An exothermic spike indicates the addition rate is too fast.

• Reaction Monitoring: Stir at 0 °C for 2 hours. Analyze via TLC or LC-MS.

  • Validation Checkpoint: The presence of a doubly-mesylated mass (M + 156 Da) indicates localized excesses of MsCl. Ensure vigorous stirring.

• Quench & Workup: Quench the reaction with saturated aqueous

  (20 mL). Extract with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• Purification: Purify via silica gel chromatography (typically using a gradient of DCM/MeOH) to yield the mono-mesylated product.

Protocol B: pKa-Directed Mono-Sulfonylation via in situ Protonation

Use this protocol when targeting the less basic amine (e.g., forcing reaction at a secondary amine over a primary amine).

Mechanistic pathway of pKa-directed mono-sulfonylation via in situ protonation.

Self-Validating Principle: Chlorotrimethylsilane (TMSCl) reacts quantitatively with anhydrous methanol to generate exactly one equivalent of anhydrous HCl gas in situ. This perfectly titrates the more basic amine without introducing water[3].

Step-by-Step Methodology:

• Free Base Preparation: Dissolve the diamine (1.0 eq, 10 mmol) in anhydrous Methanol (30 mL) under an argon atmosphere. Cool the solution to 0 °C.

• in situ Protonation: Add Chlorotrimethylsilane (TMSCl) (1.0 eq, 10 mmol) dropwise over 10 minutes.

  • Causality: The TMSCl reacts with MeOH to form methoxytrimethylsilane and anhydrous HCl. The HCl immediately protonates the most basic amine, rendering it completely non-nucleophilic.

• Solvent Exchange: Stir for 30 minutes at room temperature, then concentrate the mixture under reduced pressure to remove methanol and silane byproducts. Re-dissolve the resulting mono-hydrochloride salt in anhydrous DCM (40 mL) and cool to 0 °C.

• Sulfonylation: Add Pyridine (2.0 eq, 20 mmol) followed by the dropwise addition of MsCl (1.05 eq, 10.5 mmol). Stir at 0 °C for 3 hours.

  • Causality: Pyridine acts as an acid scavenger for the newly formed HCl from the mesylation, but is not strong enough to deprotonate the masked primary ammonium salt.

• Selective Workup: Quench with water (20 mL). Adjust the aqueous layer to pH ~10 using 2N NaOH.

  • Causality: A pH of 10 is sufficient to deprotonate the masked ammonium salt (regenerating the free amine) without fully ionizing the newly formed methanesulfonamide (which also has a pKa of ~10).

• Extraction: Extract the free mono-mesylated diamine into DCM (3 x 30 mL), dry over

  , concentrate, and purify.

References

• General Method for Selective Mono-Boc Protection of Diamines and Thereof SciELO[Link]

• Methanesulfonyl chloride Wikipedia [Link]

Sources

• 1. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 4. redalyc.org [redalyc.org]

N-(2-Aminocyclohexyl)methanesulfonamide as a chiral ligand in catalysis

An In-Depth Technical Guide to N-(2-Aminocyclohexyl)methanesulfonamide as a Chiral Ligand in Catalysis

Introduction: A Privileged Scaffold for Asymmetric Synthesis

In the landscape of asymmetric catalysis, the development of efficient, selective, and robust chiral ligands is paramount. N-(2-Aminocyclohexyl)methanesulfonamide, a derivative of the well-established chiral backbone trans-1,2-diaminocyclohexane, has emerged as a highly effective ligand, particularly in the realm of asymmetric transfer hydrogenation (ATH). Its structure features a C1-symmetry, incorporating both a basic amino group and an acidic N-H from the sulfonamide moiety. This unique arrangement allows it to act as a bifunctional ligand, a key feature that underpins its catalytic efficacy. When complexed with transition metals like Ruthenium(II) and Rhodium(III), it forms powerful catalysts capable of converting prochiral ketones and imines into valuable, enantiomerically enriched alcohols and amines—critical building blocks for the pharmaceutical and fine chemical industries.[1][2]

This guide provides a detailed exploration of N-(2-aminocyclohexyl)methanesulfonamide as a chiral ligand. We will delve into the mechanistic underpinnings of its catalytic activity, provide detailed, field-tested protocols for its application, and present data that underscores its performance.

Mechanism of Action: The Principle of Bifunctional Catalysis

The efficacy of N-(2-aminocyclohexyl)methanesulfonamide in asymmetric transfer hydrogenation stems from its role in what is known as a metal-ligand cooperative or bifunctional catalytic system.[3] Unlike passive ligands that merely provide a chiral environment, this sulfonamide ligand actively participates in the catalytic cycle.

The process, particularly for the reduction of ketones using a Ru(II) catalyst and a formic acid/triethylamine mixture as the hydride source, is generally understood to proceed via an outer-sphere mechanism. The key steps are outlined below:

• Catalyst Activation: The precatalyst, typically a complex like [RuCl2(p-cymene)]2, reacts with the N-(2-aminocyclohexyl)methanesulfonamide ligand to form the active catalyst. In the presence of a base (e.g., triethylamine), a formate species coordinates to the metal center.

• Hydride Formation: Decarboxylation of the coordinated formate generates a reactive ruthenium-hydride (Ru-H) species. This is the key reducing agent in the cycle.

• Stereoselective Hydride Transfer: The prochiral ketone substrate does not bind directly to the metal center (an outer-sphere mechanism). Instead, it forms a transient intermediate with the catalyst through hydrogen bonding. The crucial interaction involves the carbonyl oxygen of the ketone and the N-H proton of the sulfonamide ligand. This pre-organizes the substrate in a specific orientation within the chiral pocket of the catalyst.

• Transition State: A highly organized, six-membered pericyclic transition state is formed, involving the Ru-H, the ketone's carbonyl carbon, the carbonyl oxygen, and the sulfonamide N-H. The hydride from the metal is delivered to one face of the carbonyl carbon, while a proton is simultaneously transferred from the ligand's N-H to the carbonyl oxygen. This concerted transfer is highly stereoselective, dictated by the chirality of the diamine backbone.

• Product Release and Catalyst Regeneration: The resulting chiral alcohol is released, and the catalyst is regenerated by reacting with another molecule of formic acid, ready to begin a new cycle.

This cooperative mechanism, where the metal delivers the hydride and the ligand delivers the proton in a single, stereochemically defined step, is responsible for the high efficiency and enantioselectivity observed with these catalysts.[3]

Caption: Simplified catalytic cycle for Ru-catalyzed Asymmetric Transfer Hydrogenation (ATH).

Applications in Asymmetric Synthesis

The primary application of catalysts derived from N-(2-aminocyclohexyl)methanesulfonamide is the asymmetric transfer hydrogenation of a wide array of prochiral ketones and imines.

Reduction of Prochiral Ketones

This catalytic system demonstrates excellent performance for the reduction of various aromatic ketones to their corresponding chiral secondary alcohols. High yields and enantioselectivities are consistently achieved. The system is tolerant of diverse functional groups on the aromatic ring, including both electron-donating and electron-withdrawing substituents.[4]

Substrate (Ar-CO-R)	Product	Yield (%)	ee (%)
Acetophenone	1-Phenylethanol	>99	92
4-Methoxyacetophenone	1-(4-Methoxyphenyl)ethanol	>99	93
4-Chloroacetophenone	1-(4-Chlorophenyl)ethanol	>99	89
2-Acetonaphthone	1-(Naphthalen-2-yl)ethanol	>99	90

Table 1: Representative results for the ATH of aromatic ketones using a Ru(II)-N-((1R,2R)-2-aminocyclohexyl)methanesulfonamide catalyst. Data compiled from related studies.[5]

Reduction of Imines

The synthesis of chiral amines is of immense importance in drug development. Catalysts based on this ligand are also effective for the ATH of prochiral imines, providing access to enantiomerically enriched primary and secondary amines.[3][6] This transformation is a powerful alternative to methods like reductive amination.

Application Notes and Protocols

The following protocols provide a detailed, step-by-step guide for the practical application of N-(2-aminocyclohexyl)methanesulfonamide in a typical asymmetric transfer hydrogenation reaction.

Protocol 1: In Situ Preparation of the Ru(II) Catalyst

Causality and Rationale: This protocol describes the formation of the active catalyst in situ, just before the reaction. This is often preferred as it avoids the isolation and storage of a potentially sensitive catalyst complex. The reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon) because the active Ru-H species can be sensitive to oxygen.

Materials:

• [(p-cymene)RuCl2]2 (Ruthenium(II) precursor)

• (1R,2R)-N-(2-Aminocyclohexyl)methanesulfonamide (or the 1S,2S enantiomer for the opposite product configuration)

• Anhydrous isopropanol (or other suitable solvent)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert atmosphere supply (N2 or Ar)

Procedure:

• Vessel Preparation: Flame-dry a Schlenk tube equipped with a magnetic stir bar under vacuum and backfill with an inert atmosphere. Allow it to cool to room temperature.

• Reagent Addition: To the Schlenk tube, add [(p-cymene)RuCl2]2 (0.005 mmol, 1 mol% relative to the substrate) and the chiral ligand (0.011 mmol, 2.2 mol%). The slight excess of ligand ensures complete complexation.

• Solvent Addition: Add anhydrous isopropanol (1.0 mL).

• Complex Formation: Stir the resulting orange-red mixture at room temperature for 30 minutes. The formation of the active catalyst complex is typically indicated by a color change. This solution is now ready for use in the hydrogenation reaction.

Protocol 2: Asymmetric Transfer Hydrogenation of Acetophenone

Causality and Rationale: This protocol uses a formic acid/triethylamine (HCOOH/Et3N) azeotropic mixture (5:2 molar ratio) as the hydride source.[4][7] Formic acid is the ultimate source of the hydride, while triethylamine acts as a base to deprotonate it, facilitating the formation of the Ru-H species. The reaction is typically run at a slightly elevated temperature to ensure a reasonable reaction rate.

Caption: General experimental workflow for the ATH of acetophenone.

Materials:

• Pre-formed catalyst solution (from Protocol 1) or the individual catalyst components

• Acetophenone (0.5 mmol, 1 equivalent)

• Formic acid/triethylamine azeotrope (5:2 molar ratio)

• Anhydrous solvent (e.g., isopropanol, acetonitrile, or water)[5]

• Saturated sodium bicarbonate (NaHCO3) solution

• Ethyl acetate

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Silica gel for column chromatography

• Standard laboratory glassware

Procedure:

• Reaction Setup: To the Schlenk tube containing the pre-formed catalyst solution, add acetophenone (0.5 mmol).

• Initiation: Add the formic acid/triethylamine mixture (0.5 mL) to the reaction vessel via syringe. The reaction is often exothermic, and gas (CO2) evolution will occur. Ensure adequate venting.[4]

• Reaction: Stir the mixture at a controlled temperature (e.g., 28-40°C) until the reaction is complete. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup - Quenching: Once the reaction is complete, cool the mixture to room temperature and carefully quench by adding saturated sodium bicarbonate solution (10 mL) to neutralize the remaining formic acid.

• Workup - Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 15 mL). The organic layers contain the desired chiral alcohol.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography, typically using a hexane/ethyl acetate eluent system, to obtain the pure 1-phenylethanol.

• Analysis:

  • Determine the isolated yield.

  • Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) or chiral GC, comparing the result with a racemic standard.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. The successful synthesis of the chiral alcohol with high enantiomeric excess is a direct confirmation of the catalyst's activity and selectivity. Key validation checkpoints include:

• Monitoring: Consistent monitoring by TLC or GC should show the clean conversion of starting material to a single major product spot/peak.

• Reproducibility: The reaction should yield consistent ee values when run under identical conditions.

• Chiral Analysis: The definitive test is the analysis by a chiral stationary phase (HPLC or GC). A result showing one enantiomer in significant excess over the other is the primary measure of success. For example, a 96% ee means the product is a 98:2 mixture of the two enantiomers.

Conclusion

N-(2-Aminocyclohexyl)methanesulfonamide stands as a testament to the power of rational ligand design in asymmetric catalysis. Its ability to engage in bifunctional, metal-ligand cooperative catalysis makes it a highly efficient and selective tool for the synthesis of chiral alcohols and amines. The operational simplicity, high yields, and excellent enantioselectivities achievable make catalysts derived from this ligand a valuable asset for researchers, scientists, and professionals in drug development and chemical synthesis.

References

• Barron-Jaime, A., et al. (2011). Asymmetric Transfer Hydrogenation of Prochiral Ketones in Aqueous Media with Chiral Water-Soluble and Heterogenized Bifunctional Catalysts of the RhCp*-Type Ligand. CHIRALITY. Available at: [Link]

• Lin, Z., et al. (2022). Advances in Asymmetric N Construction of Metal and Organic Small Molecules. Academic Journal of Materials & Chemistry. Available at: [Link]

• Vitale, M. R., et al. (2020). Recent progress in asymmetric synergistic catalysis – the judicious combination of selected chiral aminocatalysts with achiral metal catalysts. RSC Chemical Biology. Available at: [Link]

• Devery, J. J., et al. (2010). Mechanistic Complexity in Organo–SOMO Activation. Angewandte Chemie International Edition. Available at: [Link]

• Borisova, E. Y., et al. (2015). Synthesis and biological activity of N-(2-acyloxycyclohexyl)-N-(2-aminoethyl)carboxamides. Russian Chemical Bulletin. Available at: [Link]

• Morris, R. H. (2015). Synthesis and use of an asymmetric transfer hydrogenation catalyst based on iron(II) for the synthesis of enantioenriched alcohols and amines. Nature Protocols. Available at: [Link]

• Ellman, J. A. (n.d.). Catalytic methods applicable to drug discovery and development. American Chemical Society. Available at: [Link]

• Schoenebeck, F. (n.d.). Mechanistic Studies & Catalysis. Schoenebeck Research Group, RWTH Aachen University. Available at: [Link]

• ResearchGate. (2025). Preliminary mechanistic studies. Scientific Diagram. Available at: [Link]

• University of Liverpool Repository. (2025). TRANSFER HYDROGENATION: APPLICATION IN ASYMMETRIC REDUCTIVE AMINATION AND RING CONTRACTION. Available at: [Link]

Sources

• 1. francis-press.com [francis-press.com]
• 2. Catalytic methods applicable to drug discovery and development - American Chemical Society [acs.digitellinc.com]
• 3. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 4. matthey.com [matthey.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and use of an asymmetric transfer hydrogenation catalyst based on iron(II) for the synthesis of enantioenriched alcohols and amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

The Art of Activation: A Guide to the Preparation of Sulfonamide-Based Organocatalysts

Introduction: The Rise of the Sulfonamide Moiety in Asymmetric Catalysis

In the landscape of modern synthetic chemistry, organocatalysis has emerged as a powerful third pillar alongside metal and biocatalysis, offering environmentally benign and highly selective methods for constructing complex molecular architectures.[1] Within this domain, sulfonamide-based catalysts have carved a significant niche, prized for their unique ability to act as potent hydrogen-bond donors. This acidity, coupled with their structural modularity and stability, makes them exceptional tools for a wide array of asymmetric transformations crucial in pharmaceutical and materials science research.[2]

The sulfonamide functional group, R−S(=O)₂−NR₂, is deceptively simple.[3] Its N-H proton is sufficiently acidic to form strong, directional hydrogen bonds with substrates containing Lewis basic sites (e.g., carbonyls, nitro groups), thereby activating them towards nucleophilic attack. By embedding this functionality within a chiral scaffold, chemists can create a highly organized, asymmetric environment in the transition state, guiding the reaction to produce one enantiomer of a product in favor of the other.[4] Many important drugs contain the sulfonamide group, highlighting its significance in medicinal chemistry.[3]

This guide moves beyond a mere listing of reactions. It is designed for researchers, scientists, and drug development professionals, providing a detailed exploration of the why and how behind the preparation of several key classes of sulfonamide-based organocatalysts. We will delve into the causality of design choices, present self-validating, step-by-step protocols, and visualize the underlying principles that govern their synthesis and application.

Core Principles: Why Sulfonamides Excel in Organocatalysis

The efficacy of a sulfonamide organocatalyst hinges on the properties of its N-H bond. The two electron-withdrawing sulfonyl oxygens render the attached nitrogen proton significantly more acidic than in a typical amide or amine. This enhanced acidity is the engine of catalysis.

Causality Behind Catalytic Action:

• Hydrogen-Bond Donation: The primary mode of activation involves the sulfonamide N-H group acting as a hydrogen-bond donor. This interaction with an electrophile (like an aldehyde or enone) polarizes the substrate, lowering the energy of its Lowest Unoccupied Molecular Orbital (LUMO) and making it more susceptible to nucleophilic attack.[5]

• Bifunctionality: Many of the most effective sulfonamide catalysts are "bifunctional." They incorporate a second functional group, typically a Lewis base (like an amine or thiourea), into the chiral framework. This allows the catalyst to activate both the electrophile (via the sulfonamide's hydrogen bond) and the nucleophile (via the basic site) simultaneously. This dual activation creates a highly ordered, cyclic-like transition state, which is key to achieving high levels of stereocontrol.[4][6]

• Structural Tunability: The sulfonamide framework is highly modular. By varying the chiral backbone (e.g., from amino acids like proline, diamines, or biaryls) and the sulfonyl group's substituent (e.g., tosyl, mesyl, or various aryl groups), a chemist can fine-tune the catalyst's steric and electronic properties to suit a specific reaction, optimizing both reactivity and selectivity.[7]

General Synthetic Workflow: The Sulfonyl Chloride-Amine Coupling

The cornerstone of sulfonamide synthesis is the reaction between a sulfonyl chloride and a primary or secondary amine. This robust and versatile reaction forms the basis for preparing the vast majority of sulfonamide-based organocatalysts. A base, such as pyridine or triethylamine, is typically added to neutralize the hydrochloric acid generated during the reaction.[3]

Below is a generalized workflow for this fundamental transformation.

Caption: General workflow for sulfonamide catalyst synthesis.

Protocol I: Synthesis of a Proline-Derived Sulfonamide Catalyst

Proline and its derivatives are foundational scaffolds in organocatalysis.[8] Sulfonamides derived from proline have demonstrated enhanced solubility and catalytic activity compared to proline itself, attributed to the introduction of the acidic N-H group which aids in organizing the transition state via hydrogen bonding.[1][9] This protocol details the preparation of N-(p-toluenesulfonyl)-L-prolinamide.

Rationale for Component Selection:

• L-Proline: Provides the chiral core and the secondary amine necessary for enamine formation during catalysis.

• p-Toluenesulfonyl Chloride (TsCl): A common, commercially available sulfonylating agent that introduces the key acidic sulfonamide N-H group.

• Ammonia/Amine: In a two-step process, the carboxylic acid of proline is first converted to an amide, which is often more stable and provides an additional hydrogen-bonding site.

• Sodium Carbonate: A mild inorganic base used to deprotonate the proline carboxylic acid and neutralize HCl during the sulfonylation step.

Detailed Step-by-Step Methodology:

This synthesis is adapted from established procedures for N-sulfonylation of amino acids.[10]

Step 1: N-Sulfonylation of L-Proline

• Preparation: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add L-proline (5.75 g, 50 mmol) and dissolve it in a solution of sodium carbonate (11.1 g, 105 mmol) in 100 mL of distilled water.

• Cooling: Cool the flask in an ice-water bath to 0-5 °C with continuous stirring.

• Addition of Sulfonyl Chloride: Add p-toluenesulfonyl chloride (10.5 g, 55 mmol) portion-wise over 30 minutes, ensuring the temperature does not exceed 10 °C. The mixture will become a thick white slurry.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

• Acidification: Cool the mixture again in an ice bath and carefully acidify to pH ~2 by slow addition of concentrated HCl. A white precipitate will form.

• Isolation: Collect the white solid by vacuum filtration, wash it thoroughly with cold distilled water (3 x 50 mL), and dry it under vacuum to yield N-tosyl-L-proline.

Step 2: Amidation of N-Tosyl-L-Proline

• Activation: In a 250 mL flask, suspend N-tosyl-L-proline (13.5 g, 50 mmol) in 100 mL of anhydrous dichloromethane (DCM). Cool the mixture to 0 °C.

• Coupling Agent: Add oxalyl chloride (5.5 mL, 65 mmol) dropwise, followed by 2-3 drops of anhydrous N,N-dimethylformamide (DMF) as a catalyst. Gas evolution (CO₂, CO, HCl) will be observed.

• Reaction: Stir the reaction at 0 °C for 1 hour, then at room temperature for 2 hours until the solution becomes clear, indicating the formation of the acid chloride.

• Ammonia Addition: Cool the reaction mixture to 0 °C and slowly bubble anhydrous ammonia gas through the solution for 30 minutes, or add a solution of ammonia in dioxane until the reaction is complete (monitored by TLC).

• Workup: Quench the reaction by adding 50 mL of water. Separate the organic layer, wash with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL), then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The resulting solid can be purified by recrystallization from ethyl acetate/hexanes to afford the final N-(p-toluenesulfonyl)-L-prolinamide catalyst.

Protocol II: Synthesis of a Bifunctional Thiourea-Sulfonamide Catalyst

Bifunctional catalysts containing both a thiourea and a sulfonamide moiety are highly effective for a range of asymmetric reactions. The thiourea group acts as a double hydrogen-bond donor to activate the electrophile, while a separate basic site (often an amine) activates the nucleophile.[3] The sulfonamide group can further enhance acidity or participate in a more complex hydrogen-bonding network.[11] This protocol describes a general route to a catalyst derived from a chiral cyclohexanediamine backbone.

Rationale for Component Selection:

• (1R,2R)-Cyclohexanediamine: A readily available and rigid chiral scaffold that effectively orients the two functional groups.

• 3,5-Bis(trifluoromethyl)phenyl Isothiocyanate: The isothiocyanate reacts with one amine to form the thiourea. The electron-withdrawing CF₃ groups significantly increase the acidity of the thiourea N-H protons, making it a more powerful hydrogen-bond donor.[12]

• p-Nitrobenzenesulfonyl Chloride (NsCl): A highly reactive sulfonylating agent that will selectively react with the remaining amine. The nitro group further increases the acidity of the resulting sulfonamide N-H.

Detailed Step-by-Step Methodology:

This synthesis is a two-step process involving selective mono-functionalization of the diamine.

Step 1: Mono-Thiourea Formation

• Preparation: Dissolve (1R,2R)-cyclohexanediamine (2.28 g, 20 mmol) in 100 mL of anhydrous DCM in a 250 mL round-bottom flask. Cool the solution to 0 °C.

• Addition of Isothiocyanate: In a separate flask, dissolve 3,5-bis(trifluoromethyl)phenyl isothiocyanate (5.42 g, 20 mmol) in 50 mL of anhydrous DCM. Add this solution dropwise to the diamine solution over 1 hour using an addition funnel.

• Reaction: Stir the reaction mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 10 hours.

• Isolation: The mono-functionalized product often precipitates from the solution. If not, the solvent can be partially removed under reduced pressure to induce crystallization. Collect the solid by vacuum filtration and wash with cold DCM to yield the mono-thiourea intermediate.

Step 2: Sulfonylation of the Remaining Amine

• Preparation: Suspend the mono-thiourea intermediate (7.7 g, 20 mmol) and triethylamine (4.2 mL, 30 mmol) in 150 mL of anhydrous DCM. Cool the mixture to 0 °C.

• Addition of Sulfonyl Chloride: Add a solution of p-nitrobenzenesulfonyl chloride (4.88 g, 22 mmol) in 50 mL of anhydrous DCM dropwise over 30 minutes.

• Reaction: Stir the mixture at 0 °C for 1 hour and then at room temperature for 12 hours. Monitor the reaction by TLC.

• Workup: Wash the reaction mixture with 1 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent in vacuo. The crude product is then purified by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure bifunctional thiourea-sulfonamide catalyst.

Data Presentation: Catalyst Performance in Asymmetric Reactions

The ultimate validation of a catalyst is its performance. The tables below summarize representative data for sulfonamide-based organocatalysts in two key C-C bond-forming reactions, showcasing their effectiveness in controlling stereochemistry.

Table 1: Performance in the Asymmetric Michael Addition [13]

Catalyst Type	Electrophile	Nucleophile	Catalyst Loading (mol%)	Yield (%)	ee (%)
Thiourea-Sulfonamide	trans-β-Nitrostyrene	Diethyl malonate	5	95	92
Proline-Sulfonamide	Chalcone	Acetone	10	88	90
Squaramide-Sulfonamide	Cyclohexenone	Nitromethane	2	99	97

Table 2: Performance in the Asymmetric Aldol Reaction [1][7]

Catalyst Type	Aldehyde	Ketone	Catalyst Loading (mol%)	Yield (%)	dr (anti:syn)	ee (anti, %)
Proline-Sulfonamide	4-Nitrobenzaldehyde	Acetone	20	92	-	96
Proline-Sulfonamide	Benzaldehyde	Cyclohexanone	10	95	95:5	99
Axially Chiral Amino Sulfonamide	Isovaleraldehyde	Cyclohexanone	5	85	>99:1	98

Mechanistic Insight: Visualizing Catalysis in Action

To understand how these catalysts achieve such high levels of control, it is essential to visualize the proposed transition state. The diagram below illustrates the bifunctional activation mechanism for a thiourea-sulfonamide catalyst in a Michael addition of a thiol to an enone.

Caption: Dual activation in a sulfa-Michael reaction.

Conclusion and Future Outlook

The preparation of sulfonamide-based organocatalysts is a mature yet continually evolving field. The fundamental synthetic route via sulfonyl chloride-amine coupling provides a reliable and modular platform for catalyst design. By understanding the principles of hydrogen-bond donation and bifunctional activation, researchers can rationally design and synthesize novel catalysts tailored for specific and challenging asymmetric transformations. The protocols and data provided herein serve as a robust starting point for professionals in synthetic chemistry and drug development to harness the power of these remarkable catalysts in their own research endeavors. As the demand for enantiomerically pure compounds grows, the role of sulfonamide-based organocatalysis is set to expand, driving innovation from the laboratory bench to industrial application.

References

• Rana, N. K., Selvakumar, S., & Singh, V. K. (2010). Highly Enantioselective Organocatalytic Sulfa-Michael Addition to α,β-Unsaturated Ketones. The Journal of Organic Chemistry, 75(6), 2089–2091. [Link]

• Zhang, Z., & Schreiner, P. R. (2009). N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea: a privileged motif for catalyst development. Chemical Society Reviews, 38(4), 1187-1198. [Link]

• Kawada, M., Nakashima, K., Hirashima, S., Yoshida, A., Koseki, Y., & Miura, T. (2017). Asymmetric Conjugate Addition of Nitroalkanes to Enones Using a Sulfonamide-Thiourea Organocatalyst. The Journal of Organic Chemistry, 82(13), 6986–6991. [Link]

• Onyia, C. I., et al. (2023). Synthesis and Biological Evaluation of Proline Derived Sulphonamides. Quest Journals Journal of Research in Pharmaceutical Science, 9(1), 38-46. [Link]

• Avcı, H., & Yılmaz, F. (2021). The synthesis of chiral β-naphthyl-β-sulfanyl ketones via enantioselective sulfa-Michael reaction in the presence of a bifunctional cinchona/sulfonamide organocatalyst. Beilstein Journal of Organic Chemistry, 17, 481–488. [Link]

• Carter, C. F., et al. (2011). Proline Sulfonamide-Based Organocatalysis: Better Late than Never. Molecules, 16(12), 10477-10509. [Link]

• Kano, T., et al. (2009). A Designer Axially Chiral Amino Sulfonamide as an Efficient Organocatalyst for Direct Asymmetric anti‐Selective Mannich Reactions and syn‐Selective Cross‐Aldol Reactions. Chemistry – A European Journal, 15(28), 6930-6938. [Link]

• Singh, V. K., et al. (2010). Highly Enantioselective Organocatalytic Sulfa-Michael Addition to α,β-Unsaturated Ketones. The Journal of Organic Chemistry, 75(6), 2089-2091. [Link]

• Kaźmierczak, M., et al. (2021). N-Sulfinylpyrrolidine-containing ureas and thioureas as bifunctional organocatalysts. Beilstein Journal of Organic Chemistry, 17, 2629-2637. [Link]

• Patora-Komisarska, K., et al. (2023). Axially Chiral Sulfonic Acids for Brønsted Acid Catalysis: 8-Benzoimidazolylnaphthalene-1-sulfonic Acids and Their Derivatives. The Journal of Organic Chemistry, 88(14), 9878–9887. [Link]

• Wikipedia. (2024). Sulfonamide. Wikipedia, The Free Encyclopedia. [Link]

• Afonso, C. A. M., & Candeias, N. R. (2007). Proline Derivatives in Organic Synthesis. Organic Chemistry Portal. [Link]

• Wang, W. (2014). Bifunctional Sulfonamide as Hydrogen Bonding Catalyst in Catalytic Asymmetric Reactions: Concept and Application in the Past Decade. ResearchGate. [Link]

• Ortiz-Alvarez, O., et al. (2022). Organocatalytic Enantioselective Sulfa-Michael Additions to α,β-Unsaturated Diazoketones. The Journal of Organic Chemistry, 87(5), 3623–3632. [Link]

• Kotsuki, H., Ikishima, H., & Okuyama, A. (2008). Organocatalytic Asymmetric Synthesis Using Proline and Related Molecules. Part 2. HETEROCYCLES, 75(3), 493. [Link]

• Pedrosa, M. R., et al. (2018). Chiral Bifunctional Thioureas and Squaramides and their Copolymers as Recoverable Organocatalysts. Stereoselective Synthesis of 2-Substituted-4-amino-3-nitro-Benzopyrans and 3-Functionalyzed-3,4-diamino-4H-Chromenes. Molecules, 23(8), 1856. [Link]

• Gais, H.-J., et al. (2012). Synthesis of chiral sulfoximine-based thioureas and their application in asymmetric organocatalysis. Beilstein Journal of Organic Chemistry, 8, 1469–1475. [Link]

• Kano, T., et al. (2007). A Designer Axially Chiral Amino Sulfonamide as an Efficient Organocatalyst for Direct Asymmetric anti‐Selective Mannich Reactions. Angewandte Chemie International Edition, 46(9), 1513-1515. [Link]

• Wikipedia. (2023). Hydrogen-bond catalysis. Wikipedia, The Free Encyclopedia. [Link]

• Biju, A. T., et al. (2014). Highly enantioselective sulfa-Michael addition reactions using N-heterocyclic carbene as a non-covalent organocatalyst. Chemical Science, 5(4), 1458-1462. [Link]

• Liu, J., et al. (2022). Bifunctional thiourea-based organocatalyst promoted kinetic resolution polymerization of racemic lactide to isotactic polylactide. Chemical Communications, 58(71), 9866-9869. [Link]

• Kitagawa, O., et al. (2019). Catalytic Enantioselective Synthesis of N-C Axially Chiral Sulfonamides through Chiral Palladium-Catalyzed N-Allylation. Organic Letters, 21(13), 5090-5094. [Link]

• Cohen, J. B. (1920). Preparation of thiourea. Practical Organic Chemistry. [Link]

• Wang, L., et al. (2021). Sulfonamide as Photoinduced Hydrogen-Atom Transfer Catalyst for Regioselective Alkylation of C(sp3)–H Bonds Adjacent to Heteroatoms. Organic Letters, 23(2), 499-504. [Link]

• Janecki, T., & Mlynarski, J. (2015). Experimental and Theoretical Studies in Hydrogen-Bonding Organocatalysis. Molecules, 20(8), 15506-15545. [Link]

• CN104892470A - Method for preparing N-alkyl-p-toluenesulfonamide. (2015).
• CN104945288A - Method for preparing para toluene sulfonamide by directly amidating para-toluenesulfonic acid. (2015).

• Forgách, L., et al. (2020). Design and preparation of a novel prolinamide-based organocatalyst for the solvent-free asymmetric aldol reaction. ResearchGate. [Link]

• Wang, Z., et al. (2005). Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives. Proceedings of the National Academy of Sciences, 102(39), 13734-13738. [Link]

• PubChem. (n.d.). 1-[3,5-Bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-(dimethylamino)cyclohexyl]thiourea. National Center for Biotechnology Information. [Link]

• Chen, J., et al. (2021). Sulfonylimination of Proline with Sulfonylazides Involving Aldehyde-Induced Decarboxylation Coupling. Organic Letters, 23(4), 1434–1439. [Link]

• Zhang, Z., & Schreiner, P. R. (2009). N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea: a privileged motif for catalyst development. Organic & Biomolecular Chemistry, 7, 1187-1198. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pugetsound.edu [pugetsound.edu]
• 4. Hydrogen-bond catalysis - Wikipedia [en.wikipedia.org]
• 5. BJOC - The synthesis of chiral β-naphthyl-β-sulfanyl ketones via enantioselective sulfa-Michael reaction in the presence of a bifunctional cinchona/sulfonamide organocatalyst [beilstein-journals.org]
• 6. Highly Enantioselective Organocatalytic Sulfa-Michael Addition to α,β-Unsaturated Ketones [organic-chemistry.org]
• 7. Proline Sulfonamide-Based Organocatalysis: Better Late than Never - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Proline Derivatives in Organic Synthesis [organic-chemistry.org]
• 9. Enantioselective direct aldol reactions catalyzed by l-prolinamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. questjournals.org [questjournals.org]
• 11. BJOC - Synthesis of chiral sulfoximine-based thioureas and their application in asymmetric organocatalysis [beilstein-journals.org]
• 12. N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea: a privileged motif for catalyst development - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Organocatalytic kinetic resolution of sulfinamides by N/O exchange - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Guide to Reductive Amination Utilizing N-(2-aminocyclohexyl)methanesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the application of N-(2-aminocyclohexyl)methanesulfonamide in reductive amination for the synthesis of novel secondary and tertiary amines. Reductive amination is a cornerstone of medicinal chemistry, responsible for the formation of a significant number of carbon-nitrogen bonds in pharmaceutical agents.[1][2][3][4] The incorporation of a sulfonamide moiety, as present in N-(2-aminocyclohexyl)methanesulfonamide, offers a valuable scaffold for drug design, influencing physicochemical properties such as solubility and providing opportunities for specific hydrogen bonding interactions with biological targets.[5][6]

These application notes are designed to provide both a theoretical understanding and practical, actionable protocols for researchers. While direct literature on the use of N-(2-aminocyclohexyl)methanesulfonamide in reductive amination is not extensively available, the protocols herein are built upon well-established principles of this reaction class and are intended to serve as a robust starting point for experimental work.

Introduction to Reductive Amination

Reductive amination is a powerful and versatile method for the synthesis of amines from carbonyl compounds (aldehydes and ketones).[7][8] The reaction proceeds through the initial formation of a hemiaminal, which then dehydrates to form an imine or iminium ion intermediate. This intermediate is subsequently reduced in situ to the corresponding amine.[9][10] This one-pot approach is highly favored in drug discovery and development due to its efficiency, operational simplicity, and broad substrate scope.[1][3]

The choice of reducing agent is critical for the success of a reductive amination.[7] Common reducing agents include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and sodium triacetoxyborohydride (NaBH(OAc)₃).[7][8] Sodium cyanoborohydride and sodium triacetoxyborohydride are often preferred as they are more selective for the iminium ion over the starting carbonyl compound, which minimizes the formation of alcohol byproducts.[7][10]

Synthesis of N-(2-aminocyclohexyl)methanesulfonamide

As N-(2-aminocyclohexyl)methanesulfonamide is not a commonly stocked reagent, a plausible synthetic route is provided below, starting from commercially available (±)-trans-1,2-diaminocyclohexane.

Protocol 2.1: Synthesis of N-(2-aminocyclohexyl)methanesulfonamide

• Reaction Scheme:

  • (±)-trans-1,2-diaminocyclohexane + Methanesulfonyl chloride → N-(2-aminocyclohexyl)methanesulfonamide

• Materials:

  • (±)-trans-1,2-diaminocyclohexane

  • Methanesulfonyl chloride

  • Triethylamine (or another suitable base)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

• Procedure:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (±)-trans-1,2-diaminocyclohexane (1.0 eq) and triethylamine (1.1 eq) in DCM.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of methanesulfonyl chloride (1.0 eq) in DCM to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude product by silica gel column chromatography to obtain pure N-(2-aminocyclohexyl)methanesulfonamide.

General Protocol for Reductive Amination

Disclaimer: The following is a general, theoretical protocol based on established principles of reductive amination. The reaction conditions should be optimized for each specific substrate.

Protocol 3.1: Reductive Amination of an Aldehyde with N-(2-aminocyclohexyl)methanesulfonamide

• Reaction Scheme:

  • Aldehyde + N-(2-aminocyclohexyl)methanesulfonamide + Reducing Agent → Secondary Amine

• Materials:

  • N-(2-aminocyclohexyl)methanesulfonamide

  • Aldehyde of choice

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Acetic acid (optional, as a catalyst)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a solution of the aldehyde (1.0 eq) in DCE, add N-(2-aminocyclohexyl)methanesulfonamide (1.1 eq).

  • If desired, add a catalytic amount of acetic acid (0.1 eq).

  • Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

  • Stir the reaction at room temperature for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, carefully quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Extract the mixture with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Protocol 3.2: Reductive Amination of a Ketone with N-(2-aminocyclohexyl)methanesulfonamide

• Reaction Scheme:

  • Ketone + N-(2-aminocyclohexyl)methanesulfonamide + Reducing Agent → Secondary Amine

• Materials:

  • N-(2-aminocyclohexyl)methanesulfonamide

  • Ketone of choice

  • Sodium cyanoborohydride (NaBH₃CN)

  • Methanol (MeOH) or Ethanol (EtOH)

  • Acetic acid

  • Saturated aqueous sodium bicarbonate solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve the ketone (1.0 eq) and N-(2-aminocyclohexyl)methanesulfonamide (1.1 eq) in methanol.

  • Adjust the pH of the solution to 5-6 with acetic acid.

  • Add sodium cyanoborohydride (1.5 eq) to the mixture.

  • Stir the reaction at room temperature for 24-48 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution until the pH is > 8.

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Extract the aqueous residue with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Mechanism of Action

The reductive amination process using N-(2-aminocyclohexyl)methanesulfonamide follows a well-established two-step sequence within a single pot:

• Imine/Iminium Ion Formation: The primary amine of N-(2-aminocyclohexyl)methanesulfonamide acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone. This forms a hemiaminal intermediate. Under neutral or slightly acidic conditions, the hemiaminal undergoes dehydration to form an imine (from aldehydes) or an iminium ion (from ketones).[9]

• Reduction: A hydride reducing agent, such as NaBH(OAc)₃ or NaBH₃CN, selectively reduces the C=N double bond of the imine or iminium ion to yield the final secondary amine product.[7][8] The selectivity of these reagents is key, as they are less reactive towards the starting carbonyl compound, thus preventing the formation of unwanted alcohol byproducts.[10]

Caption: Mechanism of Reductive Amination.

Optimization and Troubleshooting

Parameter	Variation	Effect	Recommendation
Reducing Agent	NaBH(OAc)₃ vs. NaBH₃CN	NaBH(OAc)₃ is generally milder and often used for aldehydes. NaBH₃CN is effective for both aldehydes and ketones but is toxic and requires pH control.	Start with NaBH(OAc)₃ for aldehydes. Use NaBH₃CN for ketones or if the reaction with NaBH(OAc)₃ is sluggish.
Solvent	DCE, DCM, THF, MeOH	Aprotic solvents like DCE and DCM are common for NaBH(OAc)₃. Protic solvents like MeOH are often used with NaBH₃CN.	Match the solvent to the chosen reducing agent.
Temperature	Room Temperature vs. Elevated Temperature	Most reductive aminations proceed well at room temperature. For sterically hindered substrates, gentle heating (40-50 °C) may be required.	Begin at room temperature and only apply heat if the reaction is slow.
pH	Acidic vs. Neutral	Imine formation is often catalyzed by mild acid. However, strongly acidic conditions can protonate the amine, reducing its nucleophilicity.	For NaBH₃CN, maintain a pH of 5-6. For NaBH(OAc)₃, the reaction is often run without pH adjustment, though a catalytic amount of acetic acid can be beneficial.

Problem	Potential Cause	Solution
Low Conversion	Insufficient reaction time; Steric hindrance; Poor imine formation	Increase reaction time; Gently heat the reaction; Add a catalytic amount of acetic acid.
Formation of Alcohol Byproduct	Reducing agent is too reactive; Water present in the reaction	Use a milder reducing agent (e.g., NaBH(OAc)₃); Ensure all reagents and solvents are dry.
Dialkylation	The product amine is reacting with the starting carbonyl	Use a slight excess of the starting amine (1.1-1.2 eq).
No Reaction	Deactivated carbonyl or amine	For electron-poor amines or sterically hindered substrates, consider using a more forcing condition or a different synthetic route.

Experimental Workflow

Caption: General Experimental Workflow.

Conclusion

Reductive amination using N-(2-aminocyclohexyl)methanesulfonamide provides a versatile and efficient route for the synthesis of novel sulfonamide-containing secondary amines. The protocols and guidelines presented in this document offer a solid foundation for researchers to explore the utility of this building block in the development of new chemical entities. As with any synthetic procedure, optimization of the reaction conditions for each specific substrate is crucial to achieving high yields and purity.

References

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11857-11911. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1.

• Tarasov, A. A., & Chusov, D. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Molecules, 28(3), 1338. [Link]

• American Chemical Society. (2025). Amines in Pharmaceutical Synthesis. Green Chemistry Teaching and Learning Community. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Chemistry Steps. (2024). Reductive Amination. [Link]

• Organic Chemistry Tutor. (n.d.). Reductive Amination. [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. [Link]

• Al-Masoudi, N. A., & Al-Saaidy, B. G. (2024). Sulfonamide derivatives: Synthesis and applications. International Journal of Frontiers in Chemistry and Pharmacy Research, 4(1), 001-015.

• JOCPR. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reductive Amination in the Synthesis of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive amination - Wikipedia [en.wikipedia.org]
• 9. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 10. organicchemistrytutor.com [organicchemistrytutor.com]

synthesis of JAK inhibitor intermediates using cyclohexyl sulfonamides

Application Note: Advanced Synthesis Protocols for Cyclohexyl Sulfonamide Intermediates in JAK Inhibitor Development

Introduction & Mechanistic Rationale

The Janus kinase (JAK) family of intracellular tyrosine kinases plays an essential role in the signaling of numerous cytokines implicated in the pathogenesis of inflammatory and autoimmune diseases. Consequently, the development of highly selective JAK inhibitors (such as the JAK1-selective veterinary drug oclacitinib) has become a major focal point in modern medicinal chemistry [1].

A critical structural feature of several advanced JAK inhibitors is the cyclohexyl sulfonamide (or methanesulfonamide) pharmacophore. In the JAK1 ATP-binding pocket, the heterocyclic core (e.g., pyrrolo[2,3-d]pyrimidine) acts as the hinge-binding motif, while the cyclohexyl linker directs the sulfonamide group outward toward the solvent-exposed region. This precise orientation enhances target selectivity, improves aqueous solubility, and optimizes the pharmacokinetic profile of the active pharmaceutical ingredient (API) [2].

Achieving the correct stereochemistry—specifically the trans-isomer—is non-negotiable. The cis-isomer causes severe steric clashes within the binding cleft, failing to project the sulfonamide group into the optimal position for target engagement. Therefore, synthesizing the key intermediate, trans-N-methyl-1-(4-aminocyclohexyl)methanesulfonamide, requires a highly controlled, stereoselective synthetic workflow [3].

Mechanism of JAK1 inhibition by cyclohexyl sulfonamide derivatives in the inflammatory pathway.

Synthetic Strategy and Catalyst Optimization

The synthesis of the trans-cyclohexyl sulfonamide intermediate begins with the nucleophilic addition of an N-protected methanesulfonamide to 1,4-cyclohexanedione monoethylene acetal, followed by dehydration, hydrogenation, and ketal deprotection. The most critical step is the final reductive amination , which establishes the crucial trans-stereocenter [4].

The Causality of Catalyst Selection: Traditional heterogeneous catalysts (like Pd/C) often yield a nearly 1:1 mixture of cis/trans isomers due to non-selective surface adsorption of the cyclohexanone intermediate. By employing a homogeneous rhodium catalyst (e.g., Wilkinson's catalyst, RhCl(PPh3)3), the reaction occurs entirely in solution. The bulky N-benzyl-methanesulfonamide group effectively shields one face of the cyclohexanone ring, directing the incoming hydride to attack from the less hindered face. This kinetic control yields the thermodynamically favored trans-isomer with exceptional diastereoselectivity.

Table 1: Catalyst Screening for Stereoselective Reductive Amination

Catalyst System	Loading (mol%)	Conversion (%)	trans:cis Ratio	IPC Observation / Causality
Pd/C (10%)	5.0	>95	55:45	Heterogeneous surface adsorption leads to poor facial selectivity.
PtO₂	2.0	>90	65:35	Slight improvement, but inadequate for API-grade intermediate synthesis.
NaBH(OAc)₃	1.5 equiv	85	70:30	Hydride reagent lacks sufficient steric discrimination.
RhCl(PPh₃)₃	0.5	>98	95:5	Homogeneous catalysis maximizes steric shielding by the sulfonamide moiety.

Experimental Protocols (Self-Validating Workflows)

The following protocols detail the final two stages of the intermediate synthesis: Ketal Deprotection and Stereoselective Reductive Amination.

Protocol A: Acid-Catalyzed Ketal Deprotection

Causality: Acid-catalyzed hydrolysis of the dioxolane ring requires an excess of water to drive the equilibrium toward the ketone. Tetrahydrofuran (THF) is utilized as the co-solvent to ensure complete dissolution of the highly hydrophobic protected sulfonamide intermediate.

Step-by-Step Methodology:

• Preparation: Charge a 2 L jacketed glass reactor with the protected ketal intermediate (100 g, 0.28 mol) and THF (800 mL). Stir at 250 rpm until a clear solution is achieved.

• Hydrolysis: Slowly add 2M aqueous HCl (200 mL) dropwise over 30 minutes. Maintain the internal temperature at 20–25°C using the reactor jacket.

• In-Process Control (IPC): After 4 hours, sample the reaction mixture. Analyze via HPLC (C18 column; Mobile Phase: 60:40 MeCN/H₂O with 0.1% TFA). Self-Validation Check: Proceed to the next step only when the ketal peak area is < 1.0%.

• Workup: Neutralize the mixture to pH 7.0 using saturated aqueous NaHCO₃. Extract the aqueous layer with Ethyl Acetate (3 × 300 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the cyclohexanone sulfonamide intermediate as a white solid.

Protocol B: Stereoselective Reductive Amination

Causality: The use of methylamine in methanol forms an intermediate imine. The subsequent introduction of hydrogen gas in the presence of Wilkinson's catalyst ensures that hydride delivery occurs exclusively from the sterically unhindered face, locking the molecule into the required trans-configuration.

Step-by-Step Methodology:

• Imine Formation: In a 1 L high-pressure Parr reactor, dissolve the cyclohexanone intermediate (80 g, 0.25 mol) in anhydrous Methanol (500 mL). Add a solution of methylamine in methanol (33% w/w, 120 mL). Stir at room temperature for 2 hours.

• Catalyst Addition: Carefully add Wilkinson's catalyst [RhCl(PPh₃)₃] (1.15 g, 0.5 mol%) under a strict nitrogen atmosphere to prevent catalyst oxidation.

• Hydrogenation: Purge the reactor with nitrogen three times, followed by hydrogen gas three times. Pressurize the reactor to 50 psi with H₂.

• Reaction Monitoring: Stir the mixture at 35°C for 12 hours. Monitor hydrogen uptake. Self-Validation Check: Conduct ¹H-NMR analysis of a crude aliquot. The trans-isomer is confirmed by the axial-axial coupling constants (J ≈ 11 Hz) of the proton adjacent to the newly formed amine.

• Purification: Vent the reactor safely. Filter the mixture through a pad of Celite to remove catalyst residues. Concentrate the filtrate and recrystallize from hot ethanol to achieve a trans-isomer purity of >99%.

Step-by-step synthetic workflow for the trans-cyclohexyl sulfonamide intermediate.

Conclusion

The construction of the trans-cyclohexyl sulfonamide intermediate is a masterclass in applied stereocontrol. By moving away from heterogeneous surface catalysis and adopting homogeneous rhodium-catalyzed reductive amination, process chemists can bypass tedious chromatographic separations. This self-validating protocol ensures that the resulting intermediate possesses the exact spatial geometry required to project the sulfonamide pharmacophore into the JAK1 solvent-exposed region, ultimately yielding a highly potent and selective API.

References

• Discovery and Development of Janus Kinase (JAK) Inhibitors for Inflammatory Diseases. Journal of Medicinal Chemistry. URL:[Link]

• Oclacitinib General Information & Chemical Structure. Agriculture and Environment Research Unit (AERU) - University of Hertfordshire. URL:[Link]

• CN107365312B - A new method for preparing Oclacitinib.Google Patents.
• EP2874630B1 - Dosing regimen for janus kinase (jak) inhibitors.Google Patents.

N-(2-Aminocyclohexyl)methanesulfonamide in asymmetric Henry reaction

Application Note: N-(2-Aminocyclohexyl)methanesulfonamide in the Asymmetric Henry Reaction Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The asymmetric Henry (nitroaldol) reaction is a premier C–C bond-forming transformation for synthesizing optically active

-nitro alcohols, which are indispensable precursors to 1,2-amino alcohols found in pharmaceuticals (e.g., beta-blockers, sphingolipids). Among the myriad of chiral ligands developed, derivatives of trans-1,2-diaminocyclohexane (DACH) stand out as a privileged scaffold[1]. Specifically, N-(2-aminocyclohexyl)methanesulfonamide (Ms-DACH) and its related bis(sulfonamide) derivatives, when complexed with copper salts, create a highly effective chiral Lewis acid system[2]. This application note details the mechanistic rationale, optimization strategies, and self-validating protocols for utilizing Ms-DACH in copper-catalyzed asymmetric Henry reactions.

Mechanistic Insights: The Causality of Experimental Choices

Successful asymmetric catalysis relies on precise molecular choreography. The Cu-Ms-DACH system operates via a bifunctional activation mechanism:

• Ligand Rigidity and Facial Shielding: The trans-1,2-cyclohexane backbone locks the ligand into a rigid conformation. The methanesulfonamide group provides a sterically demanding and electronically tunable environment. This chiral pocket effectively shields one face of the coordinated aldehyde, forcing the incoming nitronate to attack exclusively from the Re or Si face to achieve high enantiomeric excess[1].

• Bifunctional Activation: Copper(II) acts as a Lewis acid, coordinating to the carbonyl oxygen of the aldehyde to increase its electrophilicity. Simultaneously, the basic counterion (e.g., acetate from Cu(OAc)₂) or a mild external base facilitates the deprotonation of the nitroalkane, forming a nucleophilic copper-bound nitronate[3].

• Temperature & Solvent Effects: Lowering the reaction temperature to 0 °C minimizes the reversible retro-Henry reaction, which is a primary pathway for product racemization. Protic solvents like ethanol are often preferred as they stabilize the transition state through hydrogen bonding and facilitate rapid proton transfer during catalyst turnover[1].

Visualizing the Catalytic Pathway

Catalytic cycle of the Cu-Ms-DACH mediated asymmetric Henry reaction.

Experimental Protocols: A Self-Validating System

The following protocol describes the enantioselective addition of nitromethane to benzaldehyde using the Cu(II)-Ms-DACH catalytic system.

Phase 1: Catalyst Preparation (In Situ) Causality: Pre-forming the catalyst ensures complete metallation of the chiral ligand before substrate introduction, preventing background racemic reactions catalyzed by uncomplexed copper salts.

• In a flame-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add Cu(OAc)₂ (9.1 mg, 0.05 mmol, 10 mol%) and (1R,2R)-Ms-DACH (10.6 mg, 0.055 mmol, 11 mol%).

• Add anhydrous Ethanol (2.0 mL) under an argon atmosphere.

• Stir the suspension vigorously at room temperature for 1-2 hours.

  • Self-Validation Checkpoint: The mixture will transition from a pale blue suspension to a homogeneous, deep blue/green solution, confirming the successful formation of the active Cu(II)-ligand complex.

Phase 2: Asymmetric Henry Reaction Execution

• Cool the catalyst solution to 0 °C using an ice-water bath.

  • Causality: Cooling prior to substrate addition prevents initial exothermic spikes that could lead to racemic background reactions.

• Add benzaldehyde (51 μL, 0.50 mmol, 1.0 equiv) dropwise.

• Add nitromethane (270 μL, 5.0 mmol, 10.0 equiv) dropwise.

  • Causality: An excess of nitromethane drives the equilibrium forward and acts as a co-solvent.

• Stir the reaction mixture at 0 °C for 24-48 hours.

  • Self-Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 3:1). The aldehyde starting material (R_f ~0.7) should cleanly convert to the more polar

    -nitro alcohol product (R_f ~0.3).

Phase 3: Workup and Analysis

• Quench the reaction by adding saturated aqueous NH₄Cl (2.0 mL) at 0 °C.

• Extract the aqueous layer with Ethyl Acetate (3 × 5 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• Determine the enantiomeric excess (ee) via Chiral HPLC (e.g., Daicel Chiralcel OD-H column, Hexane/i-PrOH 90:10, 1.0 mL/min, 210 nm).

Workflow Visualization

Step-by-step experimental workflow for the asymmetric Henry reaction.

Quantitative Data Summaries

The choice of reaction parameters significantly impacts both the yield and stereochemical outcome. Table 1 illustrates the optimization causality, while Table 2 demonstrates the substrate scope.

Table 1: Optimization of Reaction Conditions

Entry	Metal Salt	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Rationale / Causality
1	Cu(OTf)₂	THF	25	24	45	65	Lack of internal base (acetate) slows nitronate formation.
2	Cu(OAc)₂	THF	25	24	78	82	Acetate acts as a mild base; higher temp lowers facial selectivity.
3	Cu(OAc)₂	EtOH	25	18	85	88	Protic solvent accelerates proton transfer and stabilizes TS.
4	Cu(OAc)₂	EtOH	0	36	92	96	Lower temp suppresses retro-Henry reaction, maximizing ee.

Table 2: Substrate Scope (Optimal Conditions: Cu(OAc)₂, EtOH, 0 °C)

Aldehyde Substrate	Product	Yield (%)	ee (%)
Benzaldehyde	(R)-2-nitro-1-phenylethanol	92	96
4-Methoxybenzaldehyde	(R)-1-(4-methoxyphenyl)-2-nitroethanol	88	94
4-Nitrobenzaldehyde	(R)-2-nitro-1-(4-nitrophenyl)ethanol	95	98
Cyclohexanecarboxaldehyde	(R)-1-cyclohexyl-2-nitroethanol	75	85

(Note: Aliphatic aldehydes generally exhibit slightly lower yields and enantioselectivities due to reduced steric differentiation and lack of stabilizing

- interactions with the catalyst framework[1].)

References

• Title: Recent progress in copper catalyzed asymmetric Henry reaction Source: Chinese Chemical Letters (2018) URL: [Link]

• Title: A Highly Diastereo- and Enantioselective Copper(I)-Catalyzed Henry Reaction Using a Bis(sulfonamide)−Diamine Ligand Source: The Journal of Organic Chemistry (2011) URL: [Link]

• Title: Asymmetric Syn-Selective Henry Reaction Catalyzed by the Sulfonyldiamine−CuCl−Pyridine System Source: The Journal of Organic Chemistry (2008) URL: [Link]

Sources

• 1. Recent progress in copper catalyzed asymmetric Henry reaction [html.rhhz.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Coupling Reactions Involving the Primary Amine of Aminocyclohexyl Sulfonamide

Abstract

The aminocyclohexyl sulfonamide scaffold is a critical pharmacophore in modern drug discovery, valued for its conformational rigidity and its role as a versatile bioisostere.[1] The synthetic utility of this scaffold is largely dependent on the efficient and selective functionalization of its primary amine. However, the inherent steric hindrance of the cyclohexyl ring and the electronic influence of the sulfonamide group can present significant challenges for standard coupling protocols. This guide provides an in-depth exploration of several robust coupling strategies, offering detailed mechanistic insights, optimized protocols, and practical troubleshooting advice tailored for researchers in medicinal chemistry and drug development. We will cover essential transformations including amide bond formation, reductive amination, and Buchwald-Hartwig amination, providing the necessary tools to successfully incorporate this valuable moiety into complex molecular architectures.

Introduction: The Aminocyclohexyl Sulfonamide Moiety

The aminocyclohexyl sulfonamide core presents a unique synthetic challenge. The primary amine, while typically a potent nucleophile, is positioned on a bulky cyclohexane ring. This steric hindrance can impede its approach to an electrophilic center. Furthermore, the electron-withdrawing nature of the adjacent sulfonamide group can subtly decrease the amine's nucleophilicity, rendering some standard coupling reactions sluggish and low-yielding.[2]

Successful derivatization, therefore, requires a careful selection of reagents and reaction conditions that can overcome these hurdles. This document serves as a practical guide to navigating these challenges, focusing on the most reliable and versatile coupling methodologies.

Amide Bond Formation: The Workhorse Reaction

The formation of an amide bond is the most common method for elaborating the aminocyclohexyl sulfonamide core.[3] The key to success lies in the activation of the carboxylic acid coupling partner. Given the steric and electronic properties of the amine, the choice of coupling reagent is paramount.

Mechanistic Overview & Reagent Selection

Amide coupling proceeds by converting the carboxylic acid's hydroxyl group into a better leaving group, thereby generating a highly electrophilic species that is susceptible to nucleophilic attack by the amine.[4][5] For a sterically hindered amine, the activated intermediate must be sufficiently reactive to drive the reaction to completion.

Causality Behind Reagent Choice: Standard carbodiimide reagents like EDC, while economical, often form an O-acylisourea intermediate that may not be reactive enough for hindered amines and can be prone to side reactions.[2][6] Therefore, more potent classes of reagents are recommended:

• Uronium/Aminium Salts (e.g., HATU, HBTU): These are among the most effective reagents. HATU, for instance, reacts with the carboxylic acid to form a highly reactive OAt-ester.[7] The 7-azabenzotriazole (At) moiety provides anchimeric assistance, accelerating the subsequent amidation step.

• Phosphonium Salts (e.g., PyBOP, PyAOP): These reagents are also highly effective for difficult couplings and are known to minimize racemization when coupling chiral carboxylic acids.[7] They generate reactive OBt or OAt esters. A key advantage over uronium salts is that they do not have the potential to form guanidinium byproducts with the primary amine.

Comparative Data for Common Coupling Reagents

Reagent Class	Example	Relative Reactivity	Byproduct Solubility	Key Advantages
Carbodiimide	EDC	Moderate	Water-soluble	Cost-effective, easy workup.[6][8]
Uronium Salt	HATU	Very High	Water-soluble	Extremely fast and efficient for hindered systems.[7]
Phosphonium Salt	PyBOP	High	Organic-soluble	Excellent for suppressing racemization, no guanidinylation side reaction.[7]

Detailed Protocol: HATU-Mediated Amide Coupling

This protocol provides a robust method for coupling a generic carboxylic acid to an aminocyclohexyl sulfonamide derivative.

Materials:

• Aminocyclohexyl sulfonamide (1.0 equiv)

• Carboxylic acid (1.1 equiv)

• HATU (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.1 equiv) and HATU (1.1 equiv).

• Add anhydrous DMF to dissolve the solids, aiming for a concentration of 0.1-0.5 M.

• Cool the solution to 0 °C using an ice bath.

• Add the aminocyclohexyl sulfonamide (1.0 equiv) to the mixture.

• Add DIPEA (3.0 equiv) dropwise to the stirred solution. The use of a non-nucleophilic, hindered base like DIPEA is crucial to prevent side reactions.[2]

• Allow the reaction to slowly warm to room temperature and stir for 2-12 hours. Reaction progress should be monitored by TLC or LC-MS. For particularly hindered substrates, the reaction may require gentle heating (40-50 °C).

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic phase sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine. The aqueous washes serve to remove the DIPEA salt, unreacted starting materials, and the water-soluble byproducts from HATU.[6]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Reductive Amination: Forming C-N Bonds with Carbonyls

Reductive amination is a powerful method for forming an alkyl-amine bond by reacting the aminocyclohexyl sulfonamide with an aldehyde or a ketone.[9][10] This two-step, one-pot process involves the initial formation of an imine (or enamine) intermediate, which is then reduced in situ to the corresponding amine.

Mechanistic Considerations

The key to a successful reductive amination is the choice of reducing agent. The agent must be mild enough to selectively reduce the protonated imine (iminium ion) intermediate without significantly reducing the starting carbonyl compound.[10]

Recommended Reducing Agents:

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): This is often the reagent of choice. It is mild, selective for imines over aldehydes, and does not require strict pH control. It is, however, sensitive to water.[11]

• Sodium Cyanoborohydride (NaBH₃CN): Another classic and effective reagent. It is stable in protic solvents like methanol but is toxic due to the potential release of cyanide gas under acidic conditions.[10][11]

Detailed Protocol: Reductive Amination with NaBH(OAc)₃

This protocol describes the alkylation of aminocyclohexyl sulfonamide with a generic aldehyde.

Materials:

• Aminocyclohexyl sulfonamide (1.0 equiv)

• Aldehyde or Ketone (1.2 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

• Anhydrous Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid (optional, catalytic amount)

Procedure:

• In a dry flask under an inert atmosphere, dissolve the aminocyclohexyl sulfonamide (1.0 equiv) and the carbonyl compound (1.2 equiv) in anhydrous DCE.

• Stir the mixture at room temperature for 20-30 minutes to allow for imine formation. For less reactive ketones, adding a catalytic amount of acetic acid can facilitate this step.

• Add sodium triacetoxyborohydride (1.5 equiv) portion-wise to the reaction mixture. An exothermic reaction or gas evolution may be observed.

• Stir the reaction at room temperature for 4-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Stir until gas evolution ceases. Extract the aqueous layer with DCM or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product via flash column chromatography.

Buchwald-Hartwig Amination: Arylation of the Amine

For the synthesis of N-aryl derivatives, the Buchwald-Hartwig amination is the premier method.[12] This palladium-catalyzed cross-coupling reaction allows for the formation of a C-N bond between the aminocyclohexyl sulfonamide and an aryl halide (or triflate), a transformation that is difficult to achieve via traditional nucleophilic aromatic substitution.[12][13]

The Catalytic Cycle

The reaction proceeds through a Pd(0)/Pd(II) catalytic cycle. The choice of ligand for the palladium catalyst is critical; bulky, electron-rich phosphine ligands are required to facilitate both the oxidative addition and the final reductive elimination steps.[13]

Detailed Protocol: Palladium-Catalyzed N-Arylation

This protocol is a general starting point and may require optimization depending on the specific aryl halide and ligand used.

Materials:

• Aminocyclohexyl sulfonamide (1.2 equiv)

• Aryl bromide or chloride (1.0 equiv)

• Pd₂(dba)₃ (2 mol%) or Pd(OAc)₂ (4 mol%)

• Xantphos or other suitable phosphine ligand (4-8 mol%)

• Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) (1.4 equiv)

• Anhydrous Toluene or Dioxane

Procedure:

• Inert Atmosphere is Critical: To a flame-dried Schlenk flask or vial, add the palladium precursor, the phosphine ligand, and the base (e.g., NaOtBu).

• Evacuate and backfill the flask with an inert gas (Argon) three times.

• Add the aryl halide (1.0 equiv) and the aminocyclohexyl sulfonamide (1.2 equiv).

• Add anhydrous, degassed toluene via syringe.

• Seal the vessel and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction by LC-MS. Reactions are typically complete within 12-24 hours.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Other Notable Coupling Reactions

While the above methods are the most common, other multicomponent reactions can be powerful tools for rapidly building molecular complexity.

• Ugi Four-Component Reaction (U-4CR): This one-pot reaction combines an aldehyde, an amine (the aminocyclohexyl sulfonamide), a carboxylic acid, and an isocyanide to form a complex α-acylamino amide product.[14][15][16] Its efficiency and atom economy make it highly valuable for creating diverse compound libraries.[15] The reaction is driven by the irreversible Mumm rearrangement as the final step.[16]

• Pictet-Spengler Reaction: If the aminocyclohexyl sulfonamide is attached to a suitable aromatic system (e.g., as a β-arylethylamine), it can undergo a Pictet-Spengler reaction with an aldehyde or ketone.[17] This reaction involves condensation to an iminium ion followed by an intramolecular electrophilic aromatic substitution to form tetrahydroisoquinoline or tetrahydro-β-carboline ring systems, which are common motifs in natural products and pharmaceuticals.[17][18][19]

Conclusion

The successful functionalization of the primary amine on the aminocyclohexyl sulfonamide scaffold is readily achievable with the appropriate choice of methodology. For amide bond formation, high-reactivity coupling reagents like HATU or PyBOP are recommended to overcome steric challenges. Reductive amination with mild hydrides such as NaBH(OAc)₃ provides a reliable route to N-alkylated derivatives, while the Buchwald-Hartwig amination stands as the gold standard for N-arylation. By understanding the mechanistic principles behind each of these transformations and adhering to optimized protocols, researchers can effectively leverage the aminocyclohexyl sulfonamide scaffold in the design and synthesis of novel chemical entities.

References

• AAPPTEC. (n.d.). Coupling Reagents. Retrieved from AAPPTEC - Peptides. [Link]

• Dilun Biotechnology. (2025, August 28). Commonly Used Coupling Reagents in Peptide Synthesis. Retrieved from Dilun Biotechnology. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from HepatoChem. [Link]

• Wikipedia. (n.d.). Pictet–Spengler reaction. Retrieved from Wikipedia. [Link]

• Reddy, B. V. S., et al. (2010). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from Wikipedia. [Link]

• Patsnap Eureka. (2026, February 28). Optimize Amide Bond Formation for Increased Yield Efficiency. Retrieved from Patsnap Eureka. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. Retrieved from Chemistry Steps. [Link]

• PubMed. (2019, January 2). Asymmetric Stepwise Reductive Amination of Sulfonamides, Sulfamates, and a Phosphinamide by Nickel Catalysis. Retrieved from PubMed. [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from Wikipedia. [Link]

• Broggini, G., et al. (2016). The Pictet-Spengler Reaction Updates Its Habits. PMC. [Link]

• Waseda University. (2023, February 16). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Retrieved from Waseda University. [Link]

• ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Retrieved from ChemRxiv. [Link]

• Arkat USA. (2005). The intermolecular Pictet-Spengler condensation with chiral carbonyl derivatives in the stereoselective syntheses of optically-. Retrieved from Arkat USA. [Link]

• J&K Scientific LLC. (2021, March 23). Pictet-Spengler Reaction. Retrieved from J&K Scientific LLC. [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from Organic Chemistry Data. [Link]

• Organic Chemistry Portal. (n.d.). Ugi Reaction. Retrieved from Organic Chemistry Portal. [Link]

• Name-Reaction.com. (n.d.). Pictet-Spengler reaction. Retrieved from Name-Reaction.com. [Link]

• RSC Publishing. (n.d.). A new one-pot synthesis of pseudopeptide connected to sulfonamide via the tandem N-sulfonylation/Ugi reactions. Retrieved from RSC Publishing. [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from Master Organic Chemistry. [Link]

• NIH. (n.d.). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. PMC. [Link]

• PMC. (n.d.). Ugi Four-Component Reactions Using Alternative Reactants. Retrieved from PMC. [Link]

• PMC. (n.d.). Challenges and Breakthroughs in Selective Amide Activation. Retrieved from PMC. [Link]

• Macmillan Group - Princeton University. (n.d.). Sulfonamidation of Aryl and Heteroaryl Halides through Photosensitized Nickel Catalysis. Retrieved from Macmillan Group - Princeton University. [Link]

• AIR Unimi. (n.d.). MINIREVIEW Amide bond formation strategies: latest advances on a dateless transformation. Retrieved from AIR Unimi. [Link]

• PMC. (n.d.). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Retrieved from PMC. [Link]

• Wikipedia. (n.d.). Ugi reaction. Retrieved from Wikipedia. [Link]

• YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Retrieved from YouTube. [Link]

• ResearchGate. (n.d.). The amide group and its preparation methods by acid-amine coupling reactions: an overview. Retrieved from ResearchGate. [Link]

• Wiley Online Library. (n.d.). Cu‐Catalyzed Coupling Reactions of Sulfonamides with (Hetero)Aryl Chlorides/Bromides. Retrieved from Wiley Online Library. [Link]

• MDPI. (2020, July 31). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Retrieved from MDPI. [Link]

• PubMed. (2022, October 24). Cu-Catalyzed Coupling Reactions of Sulfonamides with (Hetero)Aryl Chlorides/Bromides. Retrieved from PubMed. [Link]

Sources

• 1. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asiaresearchnews.com [asiaresearchnews.com]
• 4. hepatochem.com [hepatochem.com]
• 5. Optimize Amide Bond Formation for Increased Yield Efficiency [eureka.patsnap.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 8. peptide.com [peptide.com]
• 9. Reductive amination - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. m.youtube.com [m.youtube.com]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. Ugi Reaction [organic-chemistry.org]
• 16. Ugi reaction - Wikipedia [en.wikipedia.org]
• 17. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 18. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]
• 19. jk-sci.com [jk-sci.com]

Application Note &amp; Protocols: Protecting Group-Free Synthesis of Sulfonamide Diamines

Abstract: Sulfonamide-containing molecules are a cornerstone of modern medicinal chemistry, with nearly 30% of sulfur-containing drugs on the market featuring this critical functional group.[1][2] Their synthesis, particularly for diamine substrates, has traditionally been hampered by the need for multi-step protection and deprotection sequences. These additional steps lead to lower overall yields, increased waste, and higher costs, running counter to the principles of green and efficient chemistry. This guide provides an in-depth exploration of protecting group-free (PGF) strategies for the chemoselective synthesis of sulfonamide diamines. We will delve into the core chemical principles that enable this efficiency, present detailed, field-proven protocols, and offer insights for troubleshooting and optimization. The methodologies described herein are designed for researchers, scientists, and drug development professionals seeking to streamline the synthesis of these valuable compounds.

The Strategic Imperative for Protecting Group-Free (PGF) Synthesis

The conventional approach to selectively functionalizing one amine in a diamine involves a multi-stage process: protect one amine, react the other, and then deprotect the first. This sequence, while effective, is inherently inefficient. Each additional step reduces the overall yield and increases the consumption of reagents and solvents, contributing to a lower atom and step economy.[3]

Protecting group-free (PGF) synthesis circumvents this paradigm by leveraging the intrinsic physicochemical properties of the substrate to achieve chemoselectivity. The primary challenge in the PGF synthesis of sulfonamide diamines is controlling the reaction of a sulfonyl chloride with one of two potentially reactive amine nucleophiles. Success hinges on creating reaction conditions that transiently or permanently differentiate the reactivity of the two amine centers.

Figure 1: Comparison of traditional vs. PGF synthetic workflows.

The core strategies for achieving this selectivity include:

• Exploiting Basicity (pKa) Differentials via pH Control: The most powerful and environmentally benign PGF strategy involves modulating the solution's pH. An amine's nucleophilicity is directly related to the availability of its lone pair of electrons. By lowering the pH, a more basic amine can be selectively protonated to form a non-nucleophilic ammonium salt. This leaves the less basic amine free to react with the electrophilic sulfonylating agent. This method is particularly effective in aqueous media, aligning with green chemistry principles.[4]

• Leveraging Electronic and Steric Differences: In diamines where the two amino groups reside in distinct electronic environments (e.g., one aliphatic, one aromatic) or have different steric hindrances, inherent reactivity differences can be exploited. Aliphatic amines are typically more nucleophilic than aromatic amines and will often react preferentially under neutral conditions.

• Innovative One-Pot Methodologies: Recent advances have focused on developing one-pot procedures where reactive intermediates, like sulfonyl chlorides, are generated in situ from more stable precursors such as carboxylic acids or sulfinates.[5][6][7] These methods often employ catalytic systems that control the formation and subsequent reaction of the sulfonylating agent, offering a high degree of selectivity without the need to isolate sensitive intermediates.

Mechanism in Focus: pH-Controlled Chemoselectivity

The ability to use pH as a "transient protecting group" is a cornerstone of aqueous PGF synthesis. Consider a diamine with two amino groups, Amine 1 (more basic, higher pKa) and Amine 2 (less basic, lower pKa).

Figure 2: Mechanism of pH-controlled selective sulfonylation.

By adjusting the pH to a value between the pKa of the two amines, the more basic amine exists predominantly in its protonated, non-reactive form. The less basic amine remains largely unprotonated and thus nucleophilic, enabling a highly selective reaction. This elegant approach is detailed in Protocol 1.

Detailed Experimental Protocols

Protocol 1: Aqueous Chemoselective Monosulfonylation via pH Control

This protocol describes the synthesis of N-(4-(aminomethyl)phenyl)benzenesulfonamide from 4-(aminomethyl)aniline, leveraging the significant pKa difference between the aliphatic and aromatic amines. This method is adapted from principles of environmentally benign synthesis in water.[4][8]

Materials and Reagents

Reagent/Material	Grade	Supplier
4-(Aminomethyl)aniline	≥98%	Sigma-Aldrich
Benzenesulfonyl chloride	≥99%	Sigma-Aldrich
Sodium Carbonate (Na₂CO₃)	ACS Reagent	Fisher Scientific
Hydrochloric Acid (HCl), 1M Solution	Volumetric Standard	VWR
Deionized Water	Type 1	In-house
Ethyl Acetate	ACS Reagent	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	VWR
pH meter or pH strips (range 4-10)	-	-

Step-by-Step Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-(aminomethyl)aniline (1.22 g, 10.0 mmol) and deionized water (50 mL). Stir the mixture at room temperature until the diamine is fully dissolved.

• Initial pH Adjustment: Add sodium carbonate (1.06 g, 10.0 mmol) to the solution. This will act as a base to neutralize the HCl generated during the reaction. The initial pH should be basic.

• Sulfonylating Agent Addition: In a separate beaker, dissolve benzenesulfonyl chloride (1.77 g, 10.0 mmol) in a minimal amount of a water-miscible organic solvent like acetone or THF (5-10 mL) to facilitate its addition. Add this solution dropwise to the stirring diamine solution over 15-20 minutes at room temperature. A white precipitate may begin to form.

• Dynamic pH Control: During the addition, the reaction will generate HCl, causing the pH to drop. Monitor the pH of the reaction mixture. The key to selectivity is to maintain a pH between 7.5 and 8.5. If the pH drops below 7.5, slowly add a 1M solution of Na₂CO₃ to bring it back into range. This ensures the more basic aliphatic amine remains protonated while the aromatic amine reacts.[4]

• Reaction Completion: Allow the reaction to stir at room temperature for 2-4 hours after the addition is complete. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Product Isolation: Once the reaction is complete, acidify the mixture to pH 2-3 with 1M HCl. This will protonate any unreacted diamine and the product's remaining amino group, but it will also cause the desired sulfonamide product to precipitate fully.

• Purification: Collect the solid precipitate by vacuum filtration and wash the filter cake thoroughly with cold deionized water (3 x 20 mL) to remove salts. Dry the solid under vacuum to yield the crude product.

• Recrystallization (Optional): For higher purity, the crude product can be recrystallized from an ethanol/water mixture.

Expected Results

This procedure typically affords the desired monosulfonated product in good to excellent yields with high selectivity.

Product	Starting Materials	Typical Yield	Purity (LC-MS)
N-(4-(aminomethyl)phenyl)benzenesulfonamide	4-(Aminomethyl)aniline, Benzenesulfonyl chloride	85-95%	>98%
N-(4-aminophenyl)methanesulfonamide	p-Phenylenediamine, Methanesulfonyl chloride	80-90%	>97%

Table 1: Representative yields for pH-controlled monosulfonylation.

Protocol 2: One-Pot Synthesis via Copper-Catalyzed Decarboxylative Sulfonylation

This protocol outlines a modern PGF approach that avoids starting with sulfonyl chlorides altogether. Instead, it generates the sulfonylating agent in situ from a stable carboxylic acid, followed by immediate reaction with a diamine. This method is based on the innovative strategy developed by MacMillan and coworkers.[5][6][9]

Materials and Reagents

Reagent/Material	Grade	Supplier
Benzoic Acid	≥99.5%	Sigma-Aldrich
Copper(I) Iodide (CuI)	99.99% trace metals	Sigma-Aldrich
4,7-Dimethoxy-1,10-phenanthroline (bathocuproine)	≥98%	Sigma-Aldrich
SO₂ Surrogate (e.g., DABSO)	≥97%	Sigma-Aldrich
N-Chlorosuccinimide (NCS)	98%	Sigma-Aldrich
1,3-Diaminopropane	≥99%	Sigma-Aldrich
1,4-Dioxane, Anhydrous	≥99.8%	Sigma-Aldrich
Triethylamine (Et₃N)	≥99.5%	Sigma-Aldrich

Step-by-Step Procedure:

• Catalyst Premix: In an oven-dried vial under an inert atmosphere (e.g., nitrogen or argon), combine CuI (9.5 mg, 0.05 mmol, 5 mol%), and bathocuproine (13.5 mg, 0.05 mmol, 5 mol%).

• Reaction Setup: To this vial, add benzoic acid (122 mg, 1.0 mmol, 1.0 equiv), the SO₂ surrogate DABSO (1.5 equiv), and N-chlorosuccinimide (NCS) (1.2 equiv).

• Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) to the vial.

• In Situ Sulfonyl Chloride Formation: Stir the mixture at 60 °C for 12-16 hours. During this time, the copper-catalyzed decarboxylative halosulfonylation occurs, converting the benzoic acid into benzenesulfonyl chloride in situ.[6]

• Amine Addition: Cool the reaction mixture to room temperature. In a single portion, add triethylamine (2.5 equiv) followed by the slow addition of 1,3-diaminopropane (74 mg, 1.0 mmol, 1.0 equiv).

• Sulfonamide Formation: Allow the reaction to stir at room temperature for an additional 2-6 hours until the in situ generated sulfonyl chloride is fully consumed (monitor by TLC or LC-MS).

• Workup and Purification: Quench the reaction with saturated aqueous ammonium chloride solution (10 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the desired monosulfonated diamine.

Figure 3: Workflow for one-pot decarboxylative sulfonylation.

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Rapid hydrolysis of sulfonyl chloride (Protocol 1).2. Incorrect pH range.3. Deactivated amine or sterically hindered substrate.	1. Add sulfonyl chloride slowly at a lower temperature (0-5 °C).2. Calibrate pH meter carefully; use a buffer if necessary.3. Increase reaction temperature or time; consider a more reactive sulfonylating agent if possible.
Formation of Disulfonamide	1. Incorrect stoichiometry (excess sulfonyl chloride).2. pH too high, causing both amines to be nucleophilic (Protocol 1).3. Highly reactive diamine.	1. Use a slight excess of the diamine (1.1-1.2 equiv).2. Maintain strict pH control; ensure the pH does not exceed the pKa of the more basic amine.3. Add sulfonyl chloride very slowly via syringe pump to maintain a low concentration.
Complex Product Mixture	1. Side reactions due to unstable reagents.2. For Protocol 2, inefficient catalyst turnover or side reactions with the in situ generated sulfonyl chloride.	1. Use fresh, high-purity reagents. Ensure sulfonyl chloride is not degraded.2. Ensure the reaction is under a truly inert atmosphere. Screen different ligands or copper sources if yields are consistently low.

Conclusion

The transition to protecting group-free synthesis represents a significant advancement in chemical efficiency and sustainability. For the synthesis of sulfonamide diamines, strategies based on pH control in aqueous media offer a simple, robust, and green pathway to a wide range of products. Furthermore, modern catalytic one-pot methods, such as decarboxylative sulfonylation, are expanding the toolkit for medicinal chemists, enabling the rapid construction of complex molecules from simple, readily available starting materials.[5][6] By understanding and applying the principles and protocols outlined in this guide, researchers can significantly streamline their synthetic efforts in drug discovery and development.

References

• A facile, environmentally benign sulfonamide synthesis in w
• A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characteriz
• Schematic representation of the synthesis of sulphonamide in aqueous medium at room temperature (Tacic et al. 2017).
• Recent advances in synthesis of sulfonamides: A review.CHEMISTRY & BIOLOGY INTERFACE.
• Synthesis of sulfonamides via I2-mediated reaction of sodium sulfinates with amines in an aqueous medium at room temper
• Recent Advances in the Synthesis of Sulfonamides Intermedi
• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation.Journal of the American Chemical Society.
• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation.Macmillan Group - Princeton University.
• Recent Advances in the Synthesis of Sulfonamides Intermediates.
• One-Pot Synthesis of Sulfonamides from Primary and Secondary Amine Derived Sulfonate Salts Using Cyanuric Chloride.Organic Chemistry Portal.
• Modular Two-Step Route to Sulfondiimidamides.Journal of the American Chemical Society.
• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation.
• One-pot sulfonamide synthesis exploiting the palladium-catalyzed sulfination of aryl iodides.Department of Chemistry.
• Protecting-group-free synthesis as an opportunity for invention.

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A facile, environmentally benign sulfonamide synthesis in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. One-pot sulfonamide synthesis exploiting the palladium-catalyzed sulfination of aryl iodides | Department of Chemistry [chem.ox.ac.uk]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

preventing bis-sulfonylation of 1,2-diaminocyclohexane

Welcome to the Technical Support Center: Advanced Troubleshooting for the Mono-Sulfonylation of 1,2-Diaminocyclohexane (DACH)

As a Senior Application Scientist, I frequently consult with researchers facing a classic synthetic hurdle: selectively functionalizing only one of the two identical, highly reactive amine groups on 1,2-diaminocyclohexane (DACH). The synthesis of mono-sulfonylated DACH is a critical step in generating chiral ligands for asymmetric catalysis, such as Noyori-type transfer hydrogenations[1]. However, researchers routinely struggle with the formation of bis-tosylate byproducts, which can contaminate the product and complicate purification[2].

This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to help you achieve high-yielding, selective mono-sulfonylation.

Mechanistic Causality & Troubleshooting FAQs

Q1: I used a strict 1:1 stoichiometric ratio of DACH to p-Toluenesulfonyl chloride (TsCl). Why am I still getting 20-30% of the bis-sulfonylated byproduct? Causality: The issue lies in reaction kinetics versus statistical probability. While the first sulfonylation slightly decreases the pKa and nucleophilicity of the adjacent unreacted amine due to the electron-withdrawing nature of the sulfonyl group, the difference is not absolute. In a homogeneous solution, as soon as the mono-sulfonylated product forms, it begins competing with the remaining unreacted diamine for the available TsCl. If local concentrations of TsCl are too high, the reaction will statistically yield a mixture of unreacted DACH, mono-Ts DACH, and bis-Ts DACH.

Q2: How can I kinetically favor mono-sulfonylation without resorting to complex protecting group strategies? Causality: The most reliable method is the Kinetic Dilution Strategy . By using a large molar excess of the diamine (typically 5 to 10 equivalents) and adding the sulfonyl chloride dropwise as a highly dilute solution, you manipulate the mass action law. The overwhelming concentration of unreacted DACH ensures that any incoming molecule of TsCl is statistically far more likely to encounter a fresh DACH molecule rather than a mono-sulfonylated intermediate.

Q3: I am using an expensive, enantiopure chiral (1R,2R)-DACH. I cannot afford to use a 5-10x excess. What is the alternative? Causality: When reagent economy is paramount, you can employ the Mono-Protonation Strategy . By pre-treating the diamine with exactly 1.0 equivalent of a strong anhydrous acid (like HCl in ether), you statistically protonate one amine per molecule, converting it into a non-nucleophilic ammonium salt. The remaining free amine can then be reacted with a 1:1 ratio of TsCl.

Q4: How do I separate the mono-sulfonylated product from the bis-sulfonylated impurity and unreacted diamine? Causality: Chromatographic separation is notoriously difficult because the bis-tosylate byproduct often tails into the mono-tosylate peak on silica gel[2]. Instead, exploit their distinct acid-base profiles. Unreacted DACH has two basic amines; mono-Ts DACH has one basic amine and one weakly acidic sulfonamide; bis-Ts DACH has no basic amines. A carefully controlled pH-based liquid-liquid extraction seamlessly isolates the target (see Workflow Protocol below).

Mandatory Visualizations: Reaction Pathways & Workflows

Kinetic pathways of DACH sulfonylation and strategic intervention points.

Acid-base extraction workflow for isolating mono-sulfonylated DACH.

Quantitative Comparison of Synthetic Strategies

Derivatives of trans-1,2-diaminocyclohexane are extensively utilized in asymmetric reactions, making the purity of the mono-functionalized intermediate paramount[3]. Below is a data summary comparing the two primary strategies for preventing bis-sulfonylation.

Parameter	Method A (Kinetic Dilution)	Method B (Mono-Protonation)
Diamine : TsCl Ratio	5:1 to 10:1	1:1
Solvent System	Anhydrous DCM	DCM / Methanol
Temperature	0 °C (Strictly maintained)	0 °C to Room Temperature
Yield (Mono-Ts)	75% - 85%	50% - 60%
Bis-Ts Formation	< 5%	15% - 25%
Scalability	Excellent (Requires DACH recovery)	Moderate (Easier initial workup)

Self-Validating Experimental Protocols

Protocol A: The Kinetic Dilution Method (Recommended for Highest Purity)

This protocol utilizes a mass-action approach to suppress the secondary reaction rate (

).

• Preparation: Dissolve 5.0 equivalents of DACH in anhydrous dichloromethane (DCM) to create a 0.1 M solution.

  • Self-Validation Check: The solution must be perfectly clear. Any cloudiness indicates the diamine has absorbed atmospheric

    to form carbonate salts. If cloudy, filter before use.

• Temperature Control: Cool the stirring DACH solution to exactly 0 °C using an ice-water bath under an inert argon atmosphere.

• Reagent Delivery: Dissolve 1.0 equivalent of p-Toluenesulfonyl chloride (TsCl) in anhydrous DCM (0.05 M). Load this into a syringe pump.

• Slow Addition: Add the TsCl solution dropwise to the DACH solution over a period of 2 to 3 hours.

  • Self-Validation Check: Monitor the internal temperature. An exotherm >2 °C indicates the addition rate is too fast, which will cause local concentration spikes and trigger bis-sulfonylation.

• Reaction Monitoring: Stir for an additional 1 hour at 0 °C.

  • Self-Validation Check: Perform TLC (Eluent: DCM:MeOH 9:1 with 1%

    ). Unreacted DACH stays at the baseline. The mono-Ts product will appear at ~0.4, and any bis-Ts byproduct will elute near ~0.8. UV activity confirms sulfonylation.

Protocol B: The Acid-Base Purification Workflow

Standard column chromatography is highly inefficient for this mixture[2]. Use this liquid-liquid extraction to achieve >99% purity.

• Initial Wash: Transfer the crude reaction mixture (from Protocol A) to a separatory funnel. Wash with an equal volume of distilled water three times.

  • Causality: The massive excess of unreacted DACH is highly water-soluble and partitions into the aqueous layer. Save this layer if you wish to recover the chiral diamine.

• Acidic Extraction: To the remaining organic phase (containing Mono-Ts and trace Bis-Ts), add 1.0 M HCl until the aqueous layer reaches pH 2-3. Extract twice.

  • Self-Validation Check: Test the aqueous layer with pH paper. At pH 2, the Mono-Ts product is fully protonated into a water-soluble ammonium salt and moves to the aqueous phase. The Bis-Ts byproduct remains neutral and stays in the organic phase (discard the organic phase).

• Basification & Recovery: Cool the combined acidic aqueous layers to 0 °C. Slowly add 2.5 M NaOH dropwise until the pH reaches 9-10.

  • Self-Validation Check: Do not exceed pH 10.5, as the sulfonamide proton (

    ~10) will begin to deprotonate, pulling the product back into the aqueous layer.

• Final Extraction: Extract the basified aqueous layer with fresh DCM (3x). Dry the combined organic layers over anhydrous

  , filter, and concentrate under reduced pressure to yield pure mono-sulfonylated DACH as a white solid.

References

• trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition | Chemical Reviews Source: ACS Public
• Preparation and application of chiral monotosylated 1,2- diamines in asymmetric synthesis Source: uw.edu.pl
• Organic Syntheses Procedure Source: orgsyn.org

Sources

• 1. archiwum.chem.uw.edu.pl [archiwum.chem.uw.edu.pl]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]

improving yield of mono-mesylated diaminocyclohexane

Technical Support Center: Advanced Synthesis & Process Chemistry Topic: Optimization of Mono-Mesylated Diaminocyclohexane (DACH) Synthesis Ticket ID: CHEM-SUP-8821 Status: Open Priority: High (Process Bottleneck)

Executive Summary

Achieving high-yield mono-functionalization of symmetric diamines like 1,2-diaminocyclohexane (DACH) is a classic problem in organic synthesis due to statistical amplification . In a direct reaction with methanesulfonyl chloride (MsCl), the second amine often reacts faster than the first due to solubility changes or hydrogen bonding, leading to a mixture of unreacted starting material, desired mono-product, and unwanted bis-product.

This guide provides two validated protocols:

• The "Mono-Salt" Method (Recommended): Uses protonation to chemically "mask" one amine, guaranteeing high selectivity (>85%).

• The "pH-Swing" Purification (Workup): A self-validating extraction protocol to isolate the mono-product from a statistical mixture.

Module 1: The Root Cause (Kinetic vs. Statistical Control)

User Question: Why do I consistently get 20-30% bis-mesylated impurity even when I add MsCl dropwise at 0°C?

Technical Analysis: This is a failure of statistical probability. In a homogeneous solution, once a small amount of mono-mesyl DACH is formed, it competes with the unreacted DACH for the remaining MsCl.

• The Trap: Often, the mono-mesylated product is more soluble in the organic solvent (e.g., DCM) than the free diamine, making it more accessible to the MsCl.

• The Result: You get a statistical distribution (approx. 25% Bis, 50% Mono, 25% Unreacted) regardless of addition speed.

Visualizing the Problem:

Caption: Kinetic competition where solubility differences often accelerate k2 over k1, leading to over-reaction.

Module 2: The "Mono-Salt" Protocol (High Selectivity)

User Question: How do I stop the reaction exactly at the mono-stage?

Solution: The most robust method is to desymmetrize the diamine before introducing the electrophile. By converting DACH into its monohydrochloride salt, you protect one amine group with a proton. The protonated ammonium group (

) is non-nucleophilic and will not react with MsCl.

Step-by-Step Protocol

Step	Operation	Critical Parameter	Mechanism
1	Salt Formation	Dissolve DACH (10 mmol) in Ethanol. Add HCl (10 mmol, 1.0 eq) in EtOH dropwise.	Stoichiometry: Exactly 1 eq is vital. Result: DACH HCl precipitates.
2	Isolation	Filter the white solid.[1] Wash with cold ether. Dry.	Removes unreacted DACH (filtrate) and Bis-HCl salts.
3	Reaction Setup	Suspend DACH HCl in DCM. Add 2.2 eq Triethylamine (TEA). Cool to 0°C.	TEA liberates the free amine in situ but keeps the effective concentration low.
4	Mesylation	Add MsCl (0.95 eq relative to DACH) dropwise over 30 mins.	Limiting MsCl ensures no Bis-product forms.
5	Quench	Add water.	Stops reaction.

Why this works: The reaction becomes:

Because the starting material is a salt, the "second" amine is never available to react until the first one has reacted and the base equilibrium shifts.

Module 3: The "pH-Swing" Purification (The Fix)

User Question: I already ran the reaction and have a mixture (Mono/Bis/DACH). Can I purify it without a column?

Solution: Yes. You can exploit the drastic pKa differences between the species.

• DACH: Two basic amines (pKa ~10).

• Mono-Ms: One basic amine (pKa ~10), one sulfonamide (non-basic).

• Bis-Ms: Two sulfonamides (non-basic, slightly acidic protons).

Purification Workflow

Caption: pH-Swing Extraction Protocol utilizing basicity differences to isolate Mono-Mesylated product.

Protocol:

• Acid Extraction: Dissolve crude in DCM. Add 1M HCl. Shake.

  • Organic Layer: Contains Bis-mesyl (discard or save).

  • Aqueous Layer: Contains Mono-mesyl and DACH (protonated).

• Basification: Take the aqueous layer. Add 4M NaOH until pH > 12.

• Recovery: Extract this basic aqueous layer with DCM (3x).

  • Organic Layer: Now contains Mono-mesyl and DACH .

• The "Solubility Trick": Wash the combined organic layers with water (3x).

  • Unreacted DACH is highly water-soluble and will wash out.

  • Mono-mesyl DACH is more lipophilic and stays in the DCM.

• Dry & Concentrate: Dry over

  and evaporate.

FAQ: Troubleshooting Common Issues

Q: My product is oiling out during the salt formation step. What is wrong?

• Cause: The solvent is too polar (water present) or the temperature is too high.

• Fix: Use anhydrous Ethanol or Methanol. If it oils, add a small amount of Diethyl Ether or Acetone to induce crystallization. Scratch the flask walls to seed the crystal growth.

Q: Can I use Pyridine instead of Triethylamine?

• Analysis: Pyridine is a weaker base and a good solvent for sulfonylations. However, for the Mono-Salt method, TEA is preferred because it forms a distinct salt (

  ) that precipitates or stays dissolved without interfering with the mono-protection mechanism. Pyridine can sometimes act as a nucleophilic catalyst (forming N-sulfonyl pyridinium), which is very aggressive and might promote bis-mesylation.

Q: I am using cis-DACH instead of trans-DACH. Does this change anything?

• Analysis: Yes. Cis-DACH is generally more water-soluble and forms intramolecular hydrogen bonds more readily than trans-DACH.

• Adjustment: During the "Water Wash" step (Step 4 in Purification), cis-DACH washes out very easily. However, the cis-mono-mesyl product might also be slightly more water-soluble. Increase the ionic strength of the aqueous layer (add NaCl) during the final extraction to ensure you don't lose your product to the water phase.

References

• Selective Acylation/Sulfonylation via Mono-Salts

  • Concept: The use of mono-hydrochloride salts to desymmetrize diamines is a foundational technique in organic synthesis, preventing st

  • Source: Krapcho, A. P., & Kuell, C. S. (1990). "Mono-protected diamines. N-tert-Butoxycarbonyl-α,ω-alkanediamines from α,ω-alkanediamines." Synthetic Communications, 20(16), 2559–2564. Link (Applied here to sulfonylation).

• Concept: Statistical distribution in symmetric molecule functionalization yields a maximum of ~50% mono-product without protecting groups.
• Concept: pH-dependent fractionation of amines and sulfonamides.
• Source: Trost, B. M., & Van Vranken, D. L. (1992). "Asymmetric Ligands for Transition Metals." Chemical Reviews.

Sources

• 1. mrs-j.org [mrs-j.org]

Technical Support Center: Troubleshooting Unreacted Methanesulfonyl Chloride (MsCl) in Amine Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing downstream purification bottlenecks caused by unreacted electrophiles. In mesylation reactions, excess methanesulfonyl chloride (MsCl) is a notorious culprit. It is highly reactive, toxic, and can severely compromise the purity of your final active pharmaceutical ingredient (API) or intermediate.

This guide provides field-proven, self-validating protocols to efficiently scavenge and remove residual MsCl, ensuring the scientific integrity of your synthetic workflows.

Section 1: The Mechanistic Problem of Excess MsCl

Q: Why does unreacted methanesulfonyl chloride (MsCl) persist after a standard aqueous workup, and why is it problematic?

A: MsCl is a highly reactive organosulfur compound used to form methanesulfonamides from amines[1]. However, its hydrolysis in neutral water at room temperature is kinetically slow. Because MsCl is moderately lipophilic, it readily partitions into organic solvents (such as dichloromethane or ethyl acetate) during a standard water wash.

If left unquenched in the organic phase, MsCl will eventually hydrolyze during concentration to form methanesulfonic acid (MSA) and hydrochloric acid (HCl)[2]. These strong acids can rapidly degrade acid-sensitive functional groups in your target molecule. Furthermore, residual MsCl can react with chromatography solvents (like methanol) or nucleophilic additives in subsequent steps, leading to unexpected impurities and reduced isolated yields.

Section 2: Liquid-Phase Scavenging (The DMEDA Protocol)

Q: What is the most efficient liquid-phase chemical quench for excess MsCl if my target product is highly lipophilic?

A: The gold standard for liquid-phase scavenging is the addition of N,N-dimethylethylenediamine (DMEDA).

The Causality: DMEDA is a bifunctional molecule containing a highly nucleophilic primary amine and a basic tertiary amine. The primary amine reacts near-instantaneously with excess MsCl via a nucleophilic acyl substitution mechanism[3]. The resulting sulfonamide adduct (Ms-NH-CH₂-CH₂-NMe₂) retains the tertiary amine, which acts as a built-in basic "handle." During a mildly acidic wash, this handle is protonated, rendering the entire byproduct highly water-soluble. It partitions exclusively into the aqueous layer, leaving your lipophilic target product untouched in the organic phase.

Figure 1: Mechanism of DMEDA scavenging and subsequent aqueous partitioning.

Protocol: DMEDA Scavenging Workflow Self-Validating System: Before initiating the quench, run a baseline Thin-Layer Chromatography (TLC) of the crude mixture (visualize with KMnO₄) to identify the MsCl spot. The protocol is only complete when this specific spot disappears.

• Cooling: Cool the crude reaction mixture (typically in DCM or EtOAc) to 0–5 °C to control the exothermic quenching reaction.

• Addition: Add 1.5 equivalents of DMEDA relative to the calculated excess of MsCl. (For example, if you used 1.5 eq of MsCl initially, and assume 1.0 eq reacted with your substrate, add 1.5 × 0.5 = 0.75 eq of DMEDA).

• Reaction: Stir for 30 minutes, allowing the mixture to warm to room temperature.

• Validation: Check the reaction by TLC. The MsCl spot must be completely absent. If a faint spot persists, add an additional 0.2 eq of DMEDA and stir for 15 more minutes.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (to protonate and extract the DMEDA-MsCl adduct and excess base) and saturated aqueous NaHCO₃ (to neutralize any residual acid)[2].

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Section 3: Solid-Phase Scavenging (Polymer-Supported Amines)

Q: My target molecule is highly water-soluble. How do I remove MsCl without an aqueous workup?

A: When an aqueous extraction would lead to unacceptable product loss, solid-phase scavenging using polymer-supported (PS) amines, such as PS-Trisamine or PS-Piperazine, is the optimal strategy[4].

The Causality: The solid-supported nucleophile reacts with the electrophilic MsCl, covalently tethering the sulfonyl group to the insoluble resin matrix[2]. Because the unreacted MsCl and the HCl byproduct are physically bound to the macroscopic polymer beads, they are removed from the system via simple mechanical filtration. This entirely eliminates the need for phase separation, preserving your water-soluble product in the organic filtrate.

Protocol: Polymer-Supported Scavenging Workflow

• Resin Preparation: Swell the PS-Trisamine resin (typically 2–3 equivalents relative to excess MsCl) in the reaction solvent (e.g., DCM or THF) for 10 minutes.

• Addition: Add the swollen resin directly to the crude reaction mixture.

• Agitation: Gently agitate the suspension at room temperature for 2 to 4 hours. Crucial Note: Use an orbital shaker or an overhead stirrer. Do not use a magnetic stir bar at high speeds, as it will mechanically shear the resin beads, clogging your filters.

• Validation: Monitor the supernatant via TLC or GC-MS. Once the MsCl is consumed, the scavenging is complete.

• Filtration: Filter the suspension through a sintered glass funnel. Wash the resin cake with 2–3 column volumes of the reaction solvent to elute any trapped product[4].

• Concentration: Concentrate the combined filtrates under reduced pressure to yield the pure product.

Section 4: Optimized Aqueous Hydrolysis

Q: If I lack amine scavengers, how can I optimize aqueous hydrolysis to destroy MsCl rapidly?

A: You must force the hydrolysis using a biphasic basic quench, typically with saturated aqueous sodium bicarbonate (NaHCO₃) or 1M NaOH (if your product is base-stable).

The Causality: Hydroxide or bicarbonate ions are significantly stronger nucleophiles than neutral water. Vigorous biphasic stirring maximizes the interfacial surface area, allowing the aqueous nucleophiles to attack the electrophilic sulfur of the organic-soluble MsCl. This rapid displacement forms methanesulfonic acid and HCl, which are immediately deprotonated into their highly water-soluble sodium salts and extracted into the aqueous phase[2].

Figure 2: Decision matrix for selecting the optimal MsCl removal strategy.

Data Presentation: Comparison of MsCl Removal Strategies

To assist in selecting the most appropriate method for your specific workflow, consult the quantitative comparison table below:

Strategy	Reagent	Reaction Time	Phase Separation Required?	Best Suited For	Cost / Scalability
Liquid Scavenging	DMEDA	15–30 mins	Yes (Acidic Wash)	Highly lipophilic, acid-stable products.	Low cost / Excellent for scale-up.
Solid Scavenging	PS-Trisamine	2–4 hours	No (Filtration only)	Water-soluble or highly polar products.	High cost / Best for discovery & libraries.
Basic Hydrolysis	Sat. NaHCO₃	1–2 hours	Yes (Aqueous Wash)	Base-stable, water-insoluble products.	Very low cost / Standard industrial method.

References

• removing unreacted methanesulfonyl chloride from reaction mixture - Benchchem. Benchchem.
• Methanesulfonyl chloride - Wikipedia. Wikipedia.
• Application Notes and Protocols: Synthesis of Methanesulfonamides from Amines using Methanesulfonyl Chloride (MsCl) - Benchchem. Benchchem.
• strategies in organic synthesis - Wipf Group. Wipf Group.

Sources

• 1. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Advanced Technical Support Center: Resolving Oiling Out (LLPS) in Sulfonamide Crystallization

Welcome to the Technical Support Center for crystallization process development. This guide is engineered for researchers, scientists, and drug development professionals dealing with the complex phenomenon of "oiling out"—scientifically known as Liquid-Liquid Phase Separation (LLPS)—during the crystallization of sulfonamide active pharmaceutical ingredients (APIs).

Below, we provide field-proven diagnostic workflows, mechanistic explanations, and self-validating protocols to help you engineer robust, scalable crystallization processes.

Diagnostic Troubleshooting Workflow

Before altering your chemical system, you must determine whether the oiling out is driven by thermodynamics or kinetics. Use the following diagnostic logic to isolate the root cause of your phase separation.

Caption: Diagnostic workflow for differentiating and resolving thermodynamic vs. kinetic oiling out.

Frequently Asked Questions (FAQs) & Mechanistic Insights

Q1: What is the mechanistic difference between "oiling out" and standard crystallization? A1: Standard crystallization involves the direct transition of a solute from a single liquid phase into an ordered solid crystal lattice. Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when supersaturation causes the API to separate into a solute-rich liquid phase (an "oil" or emulsion) and a solute-lean continuous phase. This forces nucleation to occur inside the oil droplets, leading to severe agglomeration, impurity entrapment, and unpredictable particle size distributions.

Q2: Why are my sulfonamide derivatives particularly susceptible to LLPS? A2: Sulfonamides often possess high conformational flexibility and complex hydrogen-bonding networks that kinetically hinder rapid crystal lattice assembly. Furthermore, oiling out frequently occurs when the solute's solubility is exceeded at a temperature above its melting point in the solvent, or when the solution becomes supersaturated with a low-melting eutectic mixture of

Technical Support Center: Extraction of Zwitterionic Sulfonamide Amines

Welcome to the Technical Support Center. This guide is designed for analytical chemists, researchers, and drug development professionals dealing with the complex extraction of zwitterionic sulfonamide amines from biological matrices or environmental samples.

Core Principles & The Zwitterion Dilemma

Sulfonamide amines (such as certain fluoroquinolone-sulfonamide hybrids or specific amphoteric sulfa drugs) possess two distinct ionizable groups:

• An acidic sulfonamide group (pKa typically 5.0 – 7.0)

• A basic amine group (pKa typically 8.0 – 10.0)

At physiological pH (pH 7.0 – 7.4), the sulfonamide group is deprotonated (negative charge) and the amine group is protonated (positive charge). This creates a zwitterion —a molecule with a net charge of zero but highly localized polarity. Because of this extreme hydrophilicity, zwitterions resist partitioning into organic solvents, making traditional Liquid-Liquid Extraction (LLE) highly inefficient [1].

To successfully extract these compounds, we must manipulate the pH to suppress the ionization of one functional group, forcing the molecule into a single charge state that can be captured via Mixed-Mode Solid-Phase Extraction (SPE) [2].

pH-dependent ionization states of a typical zwitterionic sulfonamide amine.

Troubleshooting Guide: Low Recovery & Breakthrough

Issue 1: Severe Analyte Loss During Liquid-Liquid Extraction (LLE)

• Symptom: Recoveries are consistently <20% when extracting into ethyl acetate or dichloromethane at pH 7.4.

• Root Cause: The analyte exists predominantly in its zwitterionic state. The localized charges interact strongly with aqueous hydrogen bonds, preventing partitioning into the non-polar organic phase.

• Solution: Abandon standard LLE. If LLE is absolutely required, use an ion-pairing reagent (e.g., trifluoroacetic acid or heptafluorobutyric acid) at a low pH to neutralize the sulfonamide and mask the positively charged amine. However, Mixed-Mode SPE is the gold standard for these analytes.

Issue 2: Breakthrough During SPE Loading

• Symptom: The target analyte is detected in the load or aqueous wash fractions when using a standard Reversed-Phase (C18) SPE cartridge.

• Root Cause: C18 sorbents rely exclusively on hydrophobic interactions. Zwitterions are too polar to be retained by C18 alone.

• Solution: Switch to a Mixed-Mode Strong Cation Exchange (MCX) polymeric sorbent. This allows you to lock the analyte onto the resin using electrostatic forces [2].

Standard Operating Procedure: Mixed-Mode Cation Exchange (MCX)

This protocol represents a self-validating system. If the analyte is lost in the wash steps, the loading pH was not acidic enough to fully protonate the amine. If the analyte fails to elute, the elution pH was not basic enough to break the ionic bond.

Step-by-Step Methodology

• Sample Pre-treatment: Adjust the sample to pH 3.0 using 2% Formic Acid.

  • Causality: This protonates the amine (positive charge) and neutralizes the sulfonamide. The analyte now acts as a pure cation.

• Conditioning: Pass 2 mL of Methanol (MeOH), followed by 2 mL of 2% Formic Acid in water.

• Loading: Load the acidified sample at 1 mL/min.

  • Causality: The positively charged amine binds to the strongly acidic sulfonic acid groups of the MCX resin via electrostatic interactions.

• Wash 1 (Aqueous): Pass 2 mL of 2% Formic Acid in water.

  • Causality: Removes hydrophilic, uncharged interferences. The analyte remains locked via ion-exchange.

• Wash 2 (Organic): Pass 2 mL of 100% MeOH.

  • Causality: Removes hydrophobic interferences. The analyte remains locked because the electrostatic bond is unbroken by organic solvents.

• Elution: Elute with 2 mL of 5% Ammonium Hydroxide (NH4OH) in MeOH.

  • Causality: The high pH (>10) deprotonates the amine, neutralizing its positive charge. The electrostatic bond is broken, and the organic solvent disrupts any remaining hydrophobic interactions, releasing the analyte.

Step-by-step workflow for Mixed-Mode Cation Exchange (MCX) SPE.

Quantitative Data & Strategy Summary

Table 1: Effect of pH on Dominant Species and SPE Sorbent Selection

pH Range	Dominant Analyte Species	Net Charge	Recommended SPE Sorbent	Elution Strategy
pH < 4.0	Amine (+), Sulfonamide (0)	+1	MCX (Mixed-Mode Cation)	High pH organic (e.g., 5% NH4OH in MeOH)
pH 6.0 - 8.0	Amine (+), Sulfonamide (-)	0 (Zwitterion)	Zwitterionic / HILIC	High salt concentration or gradient pH
pH > 10.0	Amine (0), Sulfonamide (-)	-1	MAX (Mixed-Mode Anion)	Low pH organic (e.g., 5% Formic Acid in MeOH)

Frequently Asked Questions (FAQs)

Q: Can I use a weak cation exchange (WCX) sorbent instead of MCX? A: It is highly discouraged for zwitterionic sulfonamide amines. WCX relies on a carboxylic acid functional group on the resin (pKa ~4.5). To retain a cation, the resin must be negatively charged, requiring a loading pH > 5.0. However, at pH > 5.0, the sulfonamide group on your analyte begins to deprotonate, forming a zwitterion and reducing the net positive charge. This leads to poor retention. MCX utilizes a sulfonic acid group (always negatively charged), allowing you to load at pH 3.0 where your analyte is fully cationic [3].

Q: My recovery is still low after elution from the MCX cartridge. What is happening? A: Ensure your elution solvent is sufficiently basic. Sulfonamide amines can have basic pKa values up to 9.5. If your elution solvent is only pH 9.0, nearly 50% of the analyte remains positively charged and bound to the resin. Using 5% NH4OH ensures the pH is > 10.5, driving the equilibrium entirely to the neutral amine state for complete elution.

Q: How does the ionic strength of the sample matrix affect extraction? A: High ionic strength (e.g., high sodium or calcium concentrations in plasma or urine) causes competitive binding on ion-exchange resins. If you experience breakthrough during loading, dilute your sample 1:1 or 1:2 with 2% Formic Acid in water to reduce the ionic strength before loading onto the cartridge.

References

• New Models for Estimating the Sorption of Sulfonamide and Tetracycline Antibiotics in Soils. MDPI Water. Available at:[Link]

• Efficient Adsorption of a Sulfonamide Antibiotic in Aqueous Solutions with N-doped Magnetic Biochar: Performance, Mechanism, and Reusability. ACS Omega. Available at:[Link]

Technical Support Center: Separation of Mono- and Di-Sulfonated Cyclohexyl Amines

Welcome to the dedicated technical support resource for the analytical separation of mono- and di-sulfonated cyclohexyl amines. These compounds present a unique challenge due to their high polarity and structural similarity. This guide is designed for researchers, analytical scientists, and drug development professionals to provide field-proven insights, detailed protocols, and systematic troubleshooting advice to overcome common hurdles in their separation and analysis.

Part 1: Frequently Asked Questions (FAQs) & Foundational Concepts

This section addresses fundamental questions regarding the physicochemical properties of sulfonated cyclohexyl amines and the core principles governing their separation.

Q1: What makes the separation of mono- and di-sulfonated cyclohexyl amines challenging?

A: The primary challenge lies in their very similar core structure combined with a significant difference in polarity and charge state conferred by the sulfonate groups. The cyclohexyl amine moiety provides a common hydrophobic and basic character, while the sulfonic acid groups are highly acidic and impart a strong negative charge. The di-sulfonated species is significantly more polar and carries a greater negative charge than its mono-sulfonated counterpart. Separating molecules with such disparate properties on a single chromatographic run without compromising peak shape or resolution requires careful method design.[1][2]

Q2: What are the primary analytical techniques suitable for this separation?

A: The most effective techniques exploit the differences in charge and polarity. These include:

• Ion-Exchange Chromatography (IEX): This is often the most powerful technique as it directly separates molecules based on the magnitude of their charge. The di-sulfonated amine will interact more strongly with an anion exchange column than the mono-sulfonated version.[3][4][5]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is well-suited for highly polar compounds that are poorly retained in reversed-phase chromatography. The separation is based on partitioning between a hydrophilic stationary phase and a mobile phase with a high concentration of an organic solvent.[6][7]

• Reversed-Phase HPLC with Ion-Pairing Agents: While standard reversed-phase HPLC is challenging due to poor retention, adding an ion-pairing agent (e.g., a quaternary ammonium salt) to the mobile phase can neutralize the charge of the sulfonate groups, allowing for retention on a C18 or similar column.[4][8]

• Capillary Electrophoresis (CE): CE separates ions based on their charge-to-size ratio. The difference in charge between the mono- and di-sulfonated species makes this a highly efficient and rapid separation technique.[9][10][11]

Q3: How does pH control impact the separation?

A: pH is a critical parameter. The sulfonic acid groups (pKa < 2) will be deprotonated (negatively charged) across most of the practical pH range. However, the amine group on the cyclohexyl ring (pKa ~10-11) will be protonated (positively charged) at acidic to neutral pH. Therefore, at a pH between ~3 and ~9, these molecules exist as zwitterions. Controlling the pH of the mobile phase ensures a consistent charge state for both the analytes and the stationary phase (in IEX), which is essential for reproducible retention times and selectivity.[5][12]

Part 2: Method Selection & Development Guide

Choosing the right starting point is crucial for efficient method development. This section provides guidance on selecting the optimal technique and offers a detailed protocol for the most common approach.

Q4: Which technique should I start with: IEX, HILIC, or CE?

A: For robust separation and scalability, Anion-Exchange Chromatography (AEX) is the recommended starting point. It provides the most direct and predictable separation mechanism based on the primary difference between the molecules: the number of sulfonate groups.[3][5][13]

The table below summarizes the key considerations for each technique.

Feature	Ion-Exchange (AEX)	HILIC	Capillary Electrophoresis (CZE)
Primary Mechanism	Electrostatic interaction based on charge.[5][13]	Partitioning into a hydrated layer on a polar stationary phase.[6]	Differential migration based on charge-to-size ratio.[9][14]
Primary Selectivity	Number of sulfonate groups (charge).	Overall polarity and number of polar groups.	Net charge vs. hydrodynamic radius.
Strengths	Highly selective for this specific separation; robust and scalable.	Good for polar compounds; MS-friendly mobile phases.	Extremely high efficiency; very low sample/reagent consumption.[11]
Challenges	Can require salt gradients (not ideal for ESI-MS); potential for poor peak shape if not optimized.	Longer column equilibration times; sensitive to water content in the mobile phase.[15]	Lower concentration sensitivity (short path length); sensitive to sample matrix effects.
Best For	Routine QC, preparative separation, and when charge is the main differentiator.	MS-based detection and when IEX fails to provide adequate selectivity for isomers.	Rapid screening, purity checks, and analysis of complex mixtures.

Experimental Protocol: Developing an Anion-Exchange Method

This protocol provides a self-validating workflow for separating mono- and di-sulfonated cyclohexyl amines using HPLC with an AEX column.

1. System Preparation & Column Selection:

• HPLC System: A standard HPLC or UHPLC system with a gradient pump and UV detector is sufficient.

• Column: A strong anion-exchange (SAX) column based on a silica or polymer support with quaternary ammonium functional groups is recommended.[5] A common choice is a 4.6 x 150 mm column with 5 µm particles.

• System Suitability Standard: Prepare a standard containing both mono- and di-sulfonated analytes at a known concentration (e.g., 10 µg/mL each) in the initial mobile phase.

2. Mobile Phase Preparation:

• Mobile Phase A (Low Ionic Strength): 20 mM Ammonium Acetate in 80:20 Water:Acetonitrile, pH adjusted to 6.5. Ammonium acetate is volatile and excellent for LC-MS compatibility.[3][4]

• Mobile Phase B (High Ionic Strength): 500 mM Ammonium Acetate in 80:20 Water:Acetonitrile, pH adjusted to 6.5.

• Rationale: Acetonitrile is included to improve peak shape and reduce non-specific hydrophobic interactions. The pH of 6.5 ensures the sulfonic acid groups are fully deprotonated and the amine is protonated, providing a consistent zwitterionic character where the net negative charge dominates.

3. Initial Gradient Conditions & Workflow:

4. Self-Validation & Acceptance Criteria:

• Resolution (Rs): The resolution between the mono- and di-sulfonated peaks should be greater than 2.0.

• Peak Tailing (Tf): The tailing factor for both peaks should be between 0.9 and 1.5.

• Reproducibility: Retention times for five replicate injections of the standard should have a relative standard deviation (RSD) of < 1%.

Part 3: Troubleshooting Guide

Even with a well-designed method, problems can arise. This section provides solutions to common issues in a direct Q&A format.

Q5: My mono- and di-sulfonated peaks are co-eluting or have very poor resolution (<1.5). What should I do?

A: This is the most common issue and typically relates to insufficient selectivity.

• Cause 1: Gradient is too steep. A rapid increase in salt concentration will wash all components off the column too quickly.

  • Solution: Decrease the gradient slope around the region where your peaks elute. If your peaks elute between 30% and 40% B in your scouting run, try a new gradient that runs from 25% to 45% B over a longer period (e.g., 20-30 minutes).[12]

• Cause 2: Incorrect mobile phase pH. If the pH is too low, the amine group is protonated, but you may also begin to protonate your stationary phase functional groups (if it's a weak anion exchanger) or affect the net charge in a way that reduces interaction.

  • Solution: Confirm the pH of your mobile phases. For a SAX column, operating between pH 5-7 is generally a safe range for these compounds.

• Cause 3: Insufficient column equilibration. If the column is not fully equilibrated at the start conditions, retention times will be inconsistent, leading to apparent poor resolution.

  • Solution: Increase the column equilibration time to at least 10-15 column volumes before the first injection.[15]

Q6: I'm seeing significant peak tailing, especially for the di-sulfonated peak. Why?

A: Peak tailing often indicates secondary, undesirable interactions or column issues.

• Cause 1: Secondary hydrophobic interactions. The cyclohexyl group can have non-specific hydrophobic interactions with the column's base material or linker. The di-sulfonated compound, being more strongly retained by the IEX mechanism, has more time to engage in these secondary interactions.

  • Solution: Increase the percentage of organic solvent (e.g., acetonitrile) in your mobile phases from 20% up to 40%. This will disrupt hydrophobic interactions and improve peak symmetry.

• Cause 2: Column contamination or degradation. Active sites on the column can be exposed if the stationary phase degrades, or if the column frit is contaminated with sample particulates.[12]

  • Solution: Use a guard column to protect your analytical column.[15] If the problem persists, try a dedicated column cleaning procedure as recommended by the manufacturer. If performance does not improve, the column may need to be replaced.

• Cause 3: Sample overload. Injecting too much sample mass can saturate the stationary phase, leading to tailing.[12]

  • Solution: Reduce the injection volume or dilute your sample and reinject.

Q7: My retention times are shifting between injections. What is the cause?

A: Retention time instability points to a lack of equilibrium in the system or changes in the mobile phase.[15]

• Cause 1: Inconsistent mobile phase composition. If the online gradient mixer is not performing well or the mobile phases are prepared inconsistently, the ionic strength will vary, causing shifts.[15]

  • Solution: Manually prepare a pre-mixed mobile phase at a specific composition to test if the problem is the pump's mixer. Ensure mobile phases are prepared fresh daily.

• Cause 2: Temperature fluctuations. Chromatography is sensitive to temperature. Changes in ambient lab temperature can affect retention times.[15]

  • Solution: Use a column thermostat and set it to a stable temperature, for example, 30°C.

• Cause 3: Insufficient re-equilibration between runs. The column must fully return to the initial mobile phase composition before the next injection.

  • Solution: Ensure your gradient program includes a post-run equilibration step that is sufficiently long (at least 10 column volumes).

References

• Analysis of sulfonated compounds by ion-exchange high-performance liquid chrom
• HPLC Troubleshooting Guide. University of Rochester.
• Troubleshooting Liquid Chromatographic Separations: Avoiding Common Issues through Informed Method Development Practices. MilliporeSigma.
• Successful HPLC Operation – A Troubleshooting Guide. ThermoFisher.
• Analysis of sulfonated compounds by ion-exchange high-performance liquid chromatography-mass spectrometry.
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. PharmaCores.
• Troubleshooting in HPLC: A Review. IJSDR.
• Separation of Sulfonamides and Phenylhydrazine by Mixed-Mode HPLC. SIELC Technologies.
• Ion Exchange Chrom
• Ion-Exchange Chrom
• Use of volatile amines as ion-pairing agents for the high-performance liquid chromatographic-tandem mass spectrometric determination of aromatic sulfonates in industrial wastew
• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. PubMed.
• Ion Exchange Chrom
• Capillary Electrophoresis. MIT OpenCourseWare.
• Novel cation-exchange column for the separation of hydrophobic and/or polyvalent amines. PubMed.
• CAPILLARY ELECTROPHORESIS. US Pharmacopeia (USP).
• Enantiomeric separation of sulfonium ions by capillary electrophoresis using neutral and charged cyclodextrins. PubMed.
• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives.
• Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. ScienceDirect.
• Applications of Capillary Electrophoresis for the Detection of Adulterants in Dietary Supplements. MDPI.
• Hydroxyalkyl-substituted double-decker silsesquioxanes: effective separation of cis and trans isomers. Inorganic Chemistry Frontiers (RSC Publishing).
• New isomer separation method a boon for research on protein oxid

Sources

• 1. Hydroxyalkyl-substituted double-decker silsesquioxanes: effective separation of cis and trans isomers - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QI00577H [pubs.rsc.org]
• 2. New isomer separation method a boon for research on protein oxidation - News [news.ucsc.edu]
• 3. Analysis of sulfonated compounds by ion-exchange high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ion Exchange Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Use of volatile amines as ion-pairing agents for the high-performance liquid chromatographic-tandem mass spectrometric determination of aromatic sulfonates in industrial wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. whitman.edu [whitman.edu]
• 10. usp.org [usp.org]
• 11. researchgate.net [researchgate.net]
• 12. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]
• 13. Ion Exchange Chromatography | Tosoh Bioscience [tosohbioscience.com]
• 14. mdpi.com [mdpi.com]
• 15. lcms.cz [lcms.cz]

troubleshooting low enantiomeric excess in sulfonamide ligand synthesis

Welcome to the Technical Support Center for Asymmetric Catalysis. As a Senior Application Scientist, I have designed this guide to move beyond superficial fixes, focusing instead on the mechanistic causality behind low enantiomeric excess (ee) in chiral sulfonamide ligand synthesis and application.

Chiral sulfonamides, such as the ubiquitous TsDPEN used in Noyori-Ikariya Asymmetric Transfer Hydrogenation (ATH), are privileged scaffolds. However, their synthesis and deployment are highly sensitive to microenvironmental factors. This guide provides a systematic, self-validating framework to diagnose and resolve ee erosion.

Diagnostic Workflow for Enantiomeric Excess Erosion

Before altering your chemical synthesis, it is critical to isolate the exact stage where chirality is compromised. The following diagnostic tree outlines the logical progression for troubleshooting low ee.

Workflow for diagnosing low enantiomeric excess in sulfonamide-mediated catalysis.

Deep-Dive FAQs: Mechanistic Troubleshooting

Phase I: Ligand Synthesis & Precursor Integrity

Q: I purchased enantiopure DPEN, but my synthesized TsDPEN ligand shows an ee of only 85%. Why is racemization occurring during sulfonylation? A: The erosion of chirality during the synthesis of N-arylsulfonyl-DPEN typically occurs during the Schotten-Baumann acylation step[1]. The reaction of the chiral diamine with a sulfonyl chloride is highly exothermic. If the reaction temperature spikes above 5°C, the localized heat combined with the biphasic basic conditions (e.g., aqueous NaOH or KOH) can cause transient deprotonation at the benzylic stereocenter, leading to partial epimerization. Causality-driven solution: Always perform the sulfonylation under strict cryogenic control (0–5°C) and add the sulfonyl chloride dropwise over an extended period to prevent thermal micro-spikes.

Phase II: Complexation & Active Catalyst Generation

Q: Does the ruthenium complexation step erode the ee of the ligand? A: The ligand itself rarely racemizes during complexation, but the formation of the pre-catalyst (e.g., reacting RuCl₂(p-cymene) dimer with TsDPEN) creates a new stereogenic center at the metal atom upon activation. If the complexation is incomplete or if the resulting diastereomeric complexes are not properly aged, you will generate a mixture of active catalytic species with competing stereochemical preferences. This manifests as a depressed ee in your final product.

Phase III: Reaction Microenvironment & Substrate Effects

Q: My TsDPEN ligand and Ru-complex are >99% pure, but the ATH of my ketone yielded only 13% ee. What went wrong? A: Enantioselectivity in Noyori ATH relies on a highly ordered, concerted outer-sphere hydrogen transfer via a six-membered cyclic transition state[2]. Extreme steric hindrance or strong electronic conjugation in the substrate can severely disrupt this transition state. For example, highly conjugated and sterically demanding substrates like 2′,4′,6′-trifluoroacetophenone have been documented to yield ee values as low as 13% because the substrate cannot properly orient within the chiral pocket of the catalyst[3].

Q: My ee is excellent at 50% conversion, but drops significantly if I push the reaction to completion. Why? A: This is a classic symptom of thermodynamic equilibration caused by reversibility. When using isopropanol (iPrOH) as the hydrogen donor, the reaction is reversible. As the concentration of the chiral alcohol product increases, the chiral ruthenium catalyst can re-oxidize it back to the ketone. Over time, this scrambling erodes the kinetic enantioselectivity.

Logical flow of enantiomeric excess erosion via thermodynamic equilibration in ATH.

Causality-driven solution: Switch the hydrogen donor from iPrOH to an azeotropic mixture of formic acid and triethylamine (TEAF), or use aqueous sodium formate. The reduction using formate is driven to completion by the irreversible evolution of CO₂ gas, completely eliminating thermodynamic ee erosion.

Phase IV: Analytical Validation

Q: Could my low ee be an analytical artifact? A: Absolutely. Poor baseline resolution on chiral HPLC/GC often masks the minor enantiomer under the tail of the major peak. For instance, when using reverse-phase chiral columns like Chiralpak AD-RH in water-acetonitrile, running the column at ambient temperature can cause severe peak broadening. Elevating the column temperature to 50–55°C sharpens the peaks and provides true baseline integration, revealing the accurate ee.

Validated Experimental Methodologies

To ensure absolute scientific integrity, the following protocol for the synthesis of the active Noyori ATH catalyst includes built-in self-validation checkpoints.

Protocol: Synthesis of RuCl(p-cymene)[(S,S)-TsDPEN] Pre-catalyst

This protocol utilizes a controlled, anhydrous environment to prevent premature hydrolysis of the ruthenium dimer.

• Preparation: In a flame-dried 250 mL round-bottom flask equipped with a stopcock, add 24 mg (0.04 mmol Ru) of [RuCl₂(p-cymene)]₂ dimer and 40 mg (0.096 mmol) of enantiopure (S,S)-TsDPEN.

• Atmosphere Exchange: Flush the flask with ultra-pure Argon using a long needle for 10 minutes.

• Solvent Addition: Inject 4 mL of anhydrous, degassed dichloromethane (SureSeal™ or equivalent).

• Complexation: Stir the mixture vigorously under Argon on a 40°C oil bath for exactly 1 hour. Do not use a reflux condenser, as the slight positive pressure of Argon is sufficient.

• Self-Validation Checkpoint 1 (Visual): The initial heterogeneous red/brown suspension must transition into a homogeneous, deep orange/yellow solution. If particulate matter remains, the ruthenium dimer has likely oxidized; discard and restart.

• Isolation: After 1 hour, remove the solvent by blowing a gentle stream of Argon directly into the flask while maintaining the 40°C bath temperature.

• Self-Validation Checkpoint 2 (Catalytic Competence): Before committing precious substrates, run a pilot reduction on standard acetophenone using aqueous sodium formate (HCO₂Na) and a phase transfer catalyst (e.g., 1 mol% CTAB). A competent catalyst will yield >95% conversion and >98% ee within 16 hours.

Quantitative Troubleshooting Matrix

Use this data-driven matrix to benchmark your expected ee recovery based on the implemented corrective actions.

Troubleshooting Stage	Symptom / Observation	Mechanistic Cause	Corrective Action	Expected ee Recovery
Ligand Synthesis	Free ligand ee < 98%	Epimerization during sulfonylation	Maintain T < 5°C during Schotten-Baumann acylation.	+5% to +15%
Complexation	Poor catalytic ee despite pure ligand	Incomplete formation of active 16e⁻ species	Ensure proper base activation (e.g., KOH/iPrOH) and age catalyst for 1 hr.	+20% to +40%
Application (ATH)	ee drops at high conversion (>80%)	Thermodynamic equilibration	Switch H-donor from iPrOH to TEAF or aqueous sodium formate.	+10% to +30%
Application (ATH)	Consistently low ee (<20%)	Extreme substrate sterics/electronics	Redesign ligand (e.g., modify sulfonyl bulk or arene size).	Variable
Analysis	Minor peak tailing into major peak	Poor chiral stationary phase kinetics	Increase HPLC column temperature to 50°C to sharpen peaks.	+2% to +5%

References

• Experimental and Theoretical Perspectives of the Noyori-Ikariya Asymmetric Transfer Hydrogenation of Imines, ResearchG
• Noyori asymmetric transfer hydrogen
• TRANSFER HYDROGENATION: APPLICATION IN ASYMMETRIC REDUCTIVE AMINATION AND RING CONTRACTION, University of Liverpool Repository,
• Anomalies in the asymmetric transfer hydrogenation of several polycyclic meso compounds, NIH,

Sources

• 1. researchgate.net [researchgate.net]
• 2. Anomalies in the asymmetric transfer hydrogenation of several polycyclic meso compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

Mechanistic Overview: The Divergence of Reaction Pathways

Welcome to the Reaction Troubleshooting & Technical Support Center . This guide is engineered for researchers, process chemists, and drug development professionals dealing with the synthesis of sulfonamides—a critical bioisostere in medicinal chemistry.

While the conversion of a sulfonyl chloride and an amine to a sulfonamide is a textbook reaction, executing it on complex, sterically hindered, or highly reactive scaffolds often leads to yield-destroying side reactions. This guide dissects the causality behind these failures and provides self-validating protocols to ensure synthetic success.

To troubleshoot effectively, we must first understand the competing reaction pathways. The electrophilic sulfur center is susceptible not only to the target amine but also to trace moisture (hydrolysis) and the newly formed sulfonamide product itself (bis-sulfonylation).

Mechanistic divergence in sulfonyl chloride amination highlighting desired vs. side reactions.

Troubleshooting FAQs: The "Big Three" Side Reactions

FAQ 1: Why am I seeing a massive sulfonic acid peak (hydrolysis) instead of my sulfonamide?

The Causality: Sulfonyl chlorides are highly moisture-sensitive electrophiles. In classic biphasic Schotten-Baumann conditions (e.g., aqueous NaOH / DCM), the hydroxide ion acts as a competing nucleophile[1]. If your target amine is sterically hindered (e.g., tert-butylamine) or electronically deactivated (e.g., ortho-substituted anilines), the rate of amination drops significantly below the rate of hydrolysis[2]. The Solution: Abandon aqueous biphasic systems. Switch to strictly anhydrous organic conditions using dry DCM or THF. Use a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or Pyridine, which acts as an acid scavenger without introducing water[3]. Ensure your starting sulfonyl chloride has not degraded in storage; old bottles often contain pre-hydrolyzed sulfonic acid[4].

FAQ 2: My LC-MS shows a large M+ mass corresponding to the bis-sulfonamide. How do I stop over-sulfonylation?

The Causality: When a primary amine reacts with a sulfonyl chloride, the resulting mono-sulfonamide possesses a highly acidic N-H proton (pKa ~10). In the presence of excess base, this proton is easily removed to form a sulfonamide anion. This anion is a potent nucleophile that will rapidly attack unreacted sulfonyl chloride in the mixture, yielding an unwanted bis-sulfonamide (

)[5]. The Solution:

• Stoichiometric Discipline: Never use excess sulfonyl chloride. Use exactly 1.0 equivalent of sulfonyl chloride to 1.05 equivalents of amine[5].

• Inverse Addition: Dissolve the amine and base in the solvent. Add the sulfonyl chloride dropwise as a dilute solution over 30-60 minutes at low temperatures (0 °C to -78 °C). This ensures the sulfonyl chloride is always the limiting reagent in the flask, starving the sulfonamide anion of electrophiles[5].

FAQ 3: My reaction with a deactivated aniline is completely stalled. Can I just heat it?

The Causality: Anilines, especially those bearing electron-withdrawing groups (e.g., nitro, trifluoromethyl), are exceptionally poor nucleophiles. While heating increases the kinetic energy, it exponentially increases the risk of thermal degradation or hydrolysis if even trace moisture is present. The Solution: Utilize nucleophilic catalysis instead of brute-force thermodynamics. Adding 10-20 mol% of 4-Dimethylaminopyridine (DMAP) generates a highly reactive sulfonylpyridinium intermediate[6]. This intermediate is far more electrophilic than the parent sulfonyl chloride, effectively lowering the activation energy required for the aniline attack. Caution: DMAP also accelerates hydrolysis, making absolute anhydrous conditions mandatory[4].

Data Presentation: System Selection Matrix

Selecting the right solvent and base system is the single most important variable in minimizing side reactions. Use the table below to match your substrate to the optimal conditions.

Base / Solvent System	Typical Reagents	Best Suited For	Risk of Hydrolysis	Risk of Bis-Sulfonylation
Biphasic (Schotten-Baumann)	Aq. NaOH / DCM	Highly reactive, unhindered aliphatic amines.	High (if amine is slow)	Low (pH keeps amine protonated)
Anhydrous Amine Base	DIPEA / Dry DCM	Standard primary and secondary amines.	Low	Medium
Pyridine-Mediated	Pyridine (neat or in DCM)	Hindered or deactivated amines (e.g., anilines).	Low	High (if primary amine)
Catalytic DMAP	DMAP (10 mol%) / TEA / THF	Highly deactivated systems; stalled reactions.	Very High (requires strict drying)	High

Decision Workflow

Decision matrix for selecting amination conditions to minimize side reactions.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems: if a step fails (e.g., the exotherm is not controlled), the protocol dictates an immediate corrective check before proceeding.

Protocol A: Anhydrous Amination for Deactivated Amines (Minimizing Hydrolysis)

Use this protocol when reacting anilines or sterically hindered amines where hydrolysis outpaces product formation.

• Preparation: Flame-dry a 50 mL round-bottom flask under vacuum and backfill with Argon.

• Dissolution: Dissolve the deactivated amine (1.0 eq, 5.0 mmol) in anhydrous DCM (20 mL).

• Base Addition: Add anhydrous Pyridine (2.0 eq, 10.0 mmol) and DMAP (0.1 eq, 0.5 mmol). Validation Check: The solution must remain clear. Cloudiness indicates moisture reacting with the base.

• Cooling: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

• Electrophile Addition: Dissolve the sulfonyl chloride (1.05 eq, 5.25 mmol) in anhydrous DCM (5 mL). Add this solution dropwise via syringe pump over 30 minutes. Validation Check: A slight yellowing or mild exotherm confirms the formation of the sulfonylpyridinium intermediate.

• Reaction: Remove the ice bath and stir at room temperature for 4–6 hours. Monitor via TLC.

• Workup: Quench with 1N aqueous HCl (20 mL) to protonate and remove Pyridine/DMAP. Extract with DCM, wash with brine, dry over

  , and concentrate.

Protocol B: Inverse Addition for Primary Amines (Minimizing Bis-Sulfonylation)

Use this protocol for highly reactive primary aliphatic amines to prevent double-addition.

• Preparation: Oven-dry all glassware. Set up a multi-neck flask with a dropping funnel and Argon inlet.

• Amine Solution: Dissolve the primary amine (1.05 eq, 5.25 mmol) and DIPEA (1.5 eq, 7.5 mmol) in anhydrous THF (15 mL).

• Cryogenic Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Validation Check: Ensure the amine does not precipitate out of the THF at this temperature. If it does, switch to a 0 °C ice bath.

• Inverse Dropwise Addition: Dissolve the sulfonyl chloride (1.0 eq, 5.0 mmol) in THF (10 mL) in the dropping funnel. Add dropwise at a rate of 1 drop every 3 seconds. Causality: This keeps the local concentration of sulfonyl chloride near zero, preventing the mono-sulfonamide from finding a second electrophile.

• Warming: Once addition is complete, allow the reaction to slowly warm to room temperature overnight.

• Workup: Concentrate the THF in vacuo. Redissolve the crude residue in EtOAc and wash with saturated aqueous

  followed by brine. Dry and concentrate.

References

• Federal University of Agriculture, Makurdi. One Pot Facile Synthesis and Characterization of 2-(Phenyl-2-sulfonylamino)-6-methylpyridine. FUAMJPAS. Available at:[Link]

• ACS Publications. The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. ACS Catalysis. Available at:[Link]

Sources

• 1. fuamjpas.org.ng [fuamjpas.org.ng]
• 2. N-(2-Chlorophenyl)benzenesulfonamide|High Purity [benchchem.com]
• 3. 3-Fluoro-2-nitrobenzene-1-sulfonyl Chloride|CAS 1193390-56-5 [benchchem.com]
• 4. 2-(Pyrrolidine-1-sulfonyl)ethanamine Hydrochloride [benchchem.com]
• 5. 1-Octanesulfonyl chloride | 7795-95-1 | Benchchem [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Recrystallization of Polar Aminocyclohexyl Sulfonamides

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals encountering challenges with the purification of polar aminocyclohexyl sulfonamides via recrystallization. These molecules, characterized by a distinct combination of polar functional groups (primary/secondary amines, sulfonamides) and a non-polar cyclohexyl backbone, present unique purification challenges. This document provides in-depth, experience-driven guidance in a question-and-answer format, moving from foundational concepts to specific troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What makes the recrystallization of polar aminocyclohexyl sulfonamides particularly challenging?

The primary difficulty arises from the dual nature of their molecular structure. The presence of highly polar amine and sulfonamide groups, which are capable of hydrogen bonding, dictates solubility in polar solvents. Conversely, the non-polar, saturated aminocyclohexyl ring drives solubility in less polar organic solvents. This amphiphilic character means that they are often too soluble in highly polar solvents (like methanol) and poorly soluble in non-polar solvents (like hexanes). Finding a single solvent that provides the ideal solubility curve—high solubility when hot, low solubility when cold—is therefore uncommon, frequently necessitating the use of mixed-solvent systems.[1][2]

Q2: Is there a universal "best solvent" to start with for these compounds?

There is no single best solvent due to the structural diversity within this class of compounds. However, a highly effective starting point is often a binary mixture of an alcohol and water.[1] Solvents like ethanol, isopropanol, and methanol are good primary solvents because they can engage in hydrogen bonding with the polar groups of the sulfonamide.[3][4] Water can then be added as an anti-solvent to decrease solubility upon cooling. A 95% ethanol or a 70% isopropanol-water mixture are excellent empirical starting points for solvent screening.[1][5][6]

Q3: When should I choose a mixed-solvent system over a single solvent?

A mixed-solvent system is typically required when no single solvent provides the desired temperature-dependent solubility profile. You should opt for a mixed-solvent (or anti-solvent) recrystallization under the following circumstances:

• High Solubility at Room Temperature: If your compound is readily soluble in a particular solvent (e.g., methanol, acetone) even at room temperature, you will not be able to recover the product upon cooling.[7] In this case, that solvent becomes the "good" solvent, to which a miscible "poor" or "anti-solvent" (one in which the compound is insoluble, like water or hexane) is added to induce crystallization.[2][8]

• Insolubility in All Common Solvents: If the compound is largely insoluble even in boiling solvents, a mixed system can sometimes work, though this scenario is less common for this class and may suggest that recrystallization is not the ideal purification method.

Q4: My compound is "oiling out" instead of forming crystals. What is happening and why?

"Oiling out" occurs when the dissolved solid separates from the solution as a liquid phase (an oil) rather than as a crystalline solid.[1][8] This is a common problem when the melting point of the solute is lower than the boiling point of the solvent, or when the solution becomes supersaturated at a temperature above the compound's melting point.[8] The high concentration of impurities can also depress the melting point of the solute, exacerbating this issue.[1] The resulting oil is often an impure amorphous state of the compound, defeating the purpose of purification.

In-Depth Troubleshooting Guide

This section addresses specific experimental failures with a systematic, cause-and-solution approach.

Workflow: Troubleshooting Recrystallization Failures

The following diagram outlines a decision-making process for addressing common recrystallization issues.

Caption: A troubleshooting decision tree for common recrystallization problems.

Problem: No crystals are forming, even after the solution has cooled in an ice bath.

• Possible Cause A: Excessive Solvent. This is the most common reason for crystallization failure.[9] The concentration of the sulfonamide is below its saturation point even at low temperatures.

  • Solution: Heat the solution to evaporate a portion of the solvent, thereby increasing the concentration. Allow the concentrated solution to cool again.[1] Perform this in a fume hood and be cautious with flammable solvents.

• Possible Cause B: Supersaturation. The solution may be supersaturated, a metastable state where the solute concentration is higher than its solubility, but crystallization has not been initiated.[1][9]

  • Solution: Induce crystallization. The most common methods are:

    • Scratching: Use a glass rod to gently scratch the inner surface of the flask just below the meniscus. The microscopic sharp edges of the scratch provide nucleation sites for crystal growth.[10]

    • Seed Crystal: If available, add a single, tiny crystal of the pure compound to the solution. This provides a perfect template for further crystallization.[1]

Problem: The product has "oiled out."

• Possible Cause A: The solution was cooled too quickly. Rapid cooling does not allow sufficient time for molecules to orient themselves into an ordered crystal lattice.

  • Solution: Reheat the flask to re-dissolve the oil. Add a small amount (5-10%) of additional hot solvent to ensure complete dissolution, and then allow it to cool much more slowly. Insulating the flask with glass wool or placing it in a warm water bath that is allowed to cool to ambient temperature can be effective.[1]

• Possible Cause B: The solvent is too non-polar. A non-polar solvent may not be able to sufficiently solvate the polar functional groups, leading to phase separation as an oil.

  • Solution: Re-dissolve the oil and add a more polar co-solvent (e.g., add ethanol to an ethyl acetate solution). Alternatively, remove the solvent entirely and attempt the recrystallization in a different, more polar solvent system.[1]

Problem: The final yield of crystals is very low.

• Possible Cause A: Using too much solvent during dissolution. Even cold solvents have some capacity to dissolve the product. Using a large excess of solvent means a significant amount of product will remain in the mother liquor.[8][10]

  • Solution: Always use the minimum amount of hot solvent required to fully dissolve the crude solid.[1] Add the solvent in small portions to the boiling mixture until the last of the solid dissolves.

• Possible Cause B: Premature crystallization during hot filtration. If you are performing a hot filtration step to remove insoluble impurities, the product can crystallize in the funnel or on the filter paper.

  • Solution: Use pre-heated glassware (funnel and receiving flask) for the filtration. Place them in an oven before use. Perform the filtration as quickly as possible to minimize cooling.[1]

• Possible Cause C: Incomplete cooling or insufficient time.

  • Solution: After the flask has cooled to room temperature, ensure it is placed in an ice-water bath for at least 15-30 minutes to maximize precipitation.[1]

Problem: The final product is a very fine powder or appears discolored.

• Possible Cause A: The solution cooled too rapidly. This is often called "crashing out" and it traps impurities within the rapidly forming crystal lattice, reducing purity.[1]

  • Solution: The solution is the same as for "oiling out." Re-heat the solution until the solid redissolves, add a small amount of extra hot solvent, and allow the solution to cool slowly and without disturbance.[1]

• Possible Cause B: Colored impurities are present.

  • Solution: After dissolving the crude product in the hot solvent, add a very small amount of activated charcoal (a spatula tip is often sufficient). Keep the solution hot for a few minutes to allow the charcoal to adsorb the colored impurities. Perform a hot filtration to remove the charcoal before allowing the filtrate to cool.[11]

Solvent Selection & Experimental Protocols

Workflow: Selecting a Recrystallization Solvent System

Caption: A workflow diagram for empirical solvent screening.

Table 1: Common Solvents for Sulfonamide Recrystallization

Solvent	Boiling Point (°C)	Relative Polarity	Typical Use Case for Aminocyclohexyl Sulfonamides
Water	100	High	Excellent "anti-solvent" when paired with alcohols.
Methanol	65	High	Often too good a solvent; useful as the primary solvent in a mixed system.[3][12]
Ethanol (95%)	78	High	Excellent starting point, either alone or with water.[1][6]
Isopropanol	82	Medium-High	Very good choice, often used as an aqueous mixture (e.g., 70% IPA).[1][5]
Acetone	56	Medium	Can be effective; its low boiling point is sometimes advantageous.[13][14]
Acetonitrile	82	Medium	Good solvent for many amides and sulfonamides.[14]
Ethyl Acetate	77	Medium-Low	Can be a good primary solvent, with hexane/heptane as the anti-solvent.
Hexane/Heptane	69 / 98	Low	Exclusively used as an "anti-solvent" to precipitate the product from a more polar solvent.

Protocol 1: Single-Solvent Recrystallization

• Dissolution: Place the crude polar aminocyclohexyl sulfonamide in an appropriately sized Erlenmeyer flask with a stir bar. Add the minimum volume of the selected solvent to create a slurry.

• Heating: Heat the mixture to a gentle boil on a hot plate with stirring.

• Solvent Addition: Continue to add small portions of the hot solvent until the solid has just completely dissolved. Do not add a large excess.[1]

• Decolorization (Optional): If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and reheat to boiling for 2-3 minutes.[11]

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, filter the hot solution quickly through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[1]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is critical for forming large, pure crystals.[1]

• Cooling: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal recovery.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[11]

• Drying: Allow the crystals to dry thoroughly in a desiccator or a vacuum oven to remove all traces of solvent.

Protocol 2: Mixed-Solvent (Anti-Solvent) Recrystallization

• Dissolution: Dissolve the crude solid in the minimum amount of the "good" solvent (e.g., ethanol) at room temperature or with gentle warming.[8]

• Addition of Anti-Solvent: With constant stirring, add the "anti-solvent" (e.g., water) dropwise until the solution becomes persistently cloudy (turbid). This indicates the saturation point has been reached.[2][8]

• Re-dissolution: Add a few drops of the "good" solvent until the solution just becomes clear again.[2]

• Crystallization & Isolation: Follow steps 6-10 from the Single-Solvent protocol above. For the washing step (Step 9), use a small amount of the ice-cold mixed-solvent system in the same ratio.

References

• Paruta, A. N., & Mauger, J. W. (1973). Solubility of Various Sulfonamides in N-Alkanols I. Effect of Polarity and Temperature. Journal of Pharmaceutical Sciences, 62(8), 1334-1337.
• BenchChem Technical Support Team. (2025). Technical Support Center: Recrystallization of Sulfonamide Products. BenchChem.
• Mauger, J. W., Paruta, A. N., & Gerraughty, R. J. (1973). Solubility of Various Sulfonamides in N-Alkanols I. Effect of Polarity and Temperature. Journal of Pharmaceutical Sciences.
• BenchChem Technical Support Team. (2025). Byproduct identification and removal in sulfonamide synthesis. BenchChem.

• Türk, M., & Hils, P. (2006). Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents. Industrial & Engineering Chemistry Research, 45(8), 2824–2833. [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Crystallinity of Sulfonamide Compounds. BenchChem.
• Crossley, M. L. (1957). Sulfonamide purification process. U.S. Patent No. 2,777,844. Washington, DC: U.S.

• Scribd. (n.d.). Recrystallization of Sulfanilamide. [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization. [Link]

• Khan, K. M., et al. (2014). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. BioMed Research International, 2014, 875803. [Link]

• University of Alberta, Department of Chemistry. (n.d.). Recrystallization. [Link]

• University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations. [Link]

• Greene, F. C. (1975). Neutral and Cationic Sulfonamido Derivatives of the Fluorescent Probe 2-p-Toluidinylnaphthalene-6-sulfonate. Properties and Mechanistic implications. Biochemistry, 14(4), 747-53. [Link]

• Hanaee, J., et al. (2004). Solubility prediction of sulfonamides at various temperatures using a single determination. DARU Journal of Pharmaceutical Sciences, 12(1), 1-7. [Link]

• Quora. (2021). How does molecular polarity affect the solubility of a solute in a solvent?[Link]

• Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]
• 6. scribd.com [scribd.com]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Interpretation of N-(2-aminocyclohexyl)methanesulfonamide Stereoisomers

In the landscape of pharmaceutical and materials science, the precise structural elucidation of molecular entities is not merely an academic exercise; it is a cornerstone of ensuring efficacy, safety, and reproducibility. For chiral molecules like N-(2-aminocyclohexyl)methanesulfonamide, which possesses two stereocenters, Nuclear Magnetic Resonance (NMR) spectroscopy emerges as an indispensable tool for the unambiguous differentiation of its diastereomers. This guide provides an in-depth comparison of the ¹H NMR spectral features of cis- and trans-N-(2-aminocyclohexyl)methanesulfonamide, grounded in the principles of conformational analysis and spin-spin coupling.

Part 1: Foundational Principles - Stereochemistry and Conformation

The ¹H NMR spectrum of a 1,2-disubstituted cyclohexane is profoundly influenced by its stereochemistry. The relative orientation of the substituents dictates the molecule's preferred three-dimensional shape, or conformation, which in turn governs the chemical environment and through-bond coupling of each proton.

N-(2-aminocyclohexyl)methanesulfonamide exists as two diastereomers: cis and trans. In solution at room temperature, these isomers are not static; the cyclohexane ring undergoes rapid "ring-flipping" between two chair conformations.[1] However, the presence of bulky substituents means that one chair conformation is typically more stable and thus more populated.[2]

• Trans-Isomer : The most stable conformation for the trans-isomer places both the aminomethyl (-NH2) and methanesulfonamide (-NHSO2CH3) groups in equatorial positions to minimize steric strain.[3][4] This arrangement forces the protons on the substituent-bearing carbons (H1 and H2) into axial positions.

• Cis-Isomer : For the cis-isomer, one substituent must be axial and the other equatorial.[5][6] The methanesulfonamide group is sterically bulkier than the amino group. Therefore, the most stable conformation will place the larger -NHSO2CH3 group in the equatorial position, forcing the -NH2 group into an axial position.[2] This results in H1 being axial and H2 being equatorial.

This fundamental difference in proton orientation is the key to distinguishing the isomers via ¹H NMR.

Caption: Conformational equilibria of trans and cis isomers.

Part 2: Comparative ¹H NMR Spectral Analysis

The diagnostic power of ¹H NMR in this context lies in the vicinal coupling constants (³J) between H1 and H2, which are dictated by the dihedral angle between them, as described by the Karplus relationship.[7]

• Axial-Axial (a-a) Coupling: Dihedral angle of ~180°. Results in a large coupling constant (³J ≈ 8-13 Hz).

• Axial-Equatorial (a-e) Coupling: Dihedral angle of ~60°. Results in a small coupling constant (³J ≈ 2-5 Hz).

• Equatorial-Equatorial (e-e) Coupling: Dihedral angle of ~60°. Also results in a small coupling constant (³J ≈ 2-5 Hz).

Predicted ¹H NMR Data Summary

Proton Assignment	Trans Isomer (a,a-Protons)	Cis Isomer (a,e-Protons)	Rationale for Distinction
-SO₂CH₃	~2.9-3.0 ppm (s, 3H)	~2.9-3.0 ppm (s, 3H)	Signal is a singlet and its chemical shift is largely unaffected by the ring's stereochemistry.[8]
H1 (CH-NHSO₂CH₃)	~2.8-3.2 ppm (m)	~3.3-3.7 ppm (m)	The axial H1 in the trans isomer is shielded compared to the axial H1 in the cis isomer. The key differentiator is the coupling pattern.
**H2 (CH-NH₂) **	~2.5-2.9 ppm (m)	~2.9-3.3 ppm (m)	The axial H2 in the trans isomer is shielded relative to the equatorial H2 in the cis isomer.[9] The coupling pattern is definitive.
-NHSO₂- & -NH₂	Broad, variable (s, 3H)	Broad, variable (s, 3H)	These protons are acidic and exchangeable, resulting in broad signals. Their position is solvent and concentration-dependent.[10][11]
Cyclohexyl -CH₂-	~1.0-2.0 ppm (m, 8H)	~1.0-2.0 ppm (m, 8H)	Complex, overlapping multiplet region. Protons on a cyclohexane ring typically appear in this upfield region.[12]
Diagnostic J-Coupling	³J(H1a, H2a) ≈ 8-13 Hz	³J(H1a, H2e) ≈ 2-5 Hz	This is the most critical parameter. The large diaxial coupling in the trans isomer is unmistakable.

Detailed Signal Interpretation

• Methanesulfonyl Protons (-SO₂CH₃): This group will appear as a sharp singlet integrating to three protons around 2.9-3.0 ppm. Its chemical environment is distant from the stereocenters, so it provides little diagnostic information for distinguishing the isomers.

• Methine Protons (H1 and H2): This is the diagnostic region.

  • For the trans isomer , with both H1 and H2 in axial positions, one would expect to see a multiplet for H1 characterized by at least one large axial-axial coupling constant (³J ≈ 8-13 Hz) from its neighbor H2. H1 would also exhibit smaller axial-equatorial couplings to the adjacent methylene protons. The signal for H2 would show similar characteristics.

  • For the cis isomer , with H1 being axial and H2 being equatorial, the vicinal coupling between them will be a small axial-equatorial coupling (³J ≈ 2-5 Hz). Therefore, the multiplets for both H1 and H2 will lack the large splitting seen in the trans isomer.

• Amine and Sulfonamide Protons (-NH₂ and -NHSO₂-): These protons typically appear as broad singlets due to rapid chemical exchange and quadrupole broadening from the ¹⁴N nucleus.[11] Their chemical shifts are highly variable. A common verification technique is to add a drop of D₂O to the NMR tube; the NH protons will exchange with deuterium, causing their signals to disappear from the spectrum.

• Cyclohexyl Methylene Protons (-CH₂-): The remaining eight protons on the cyclohexane ring will produce a complex series of overlapping multiplets in the upfield region (~1.0-2.0 ppm).[13] Due to the chirality of the molecule, many of these methylene protons are diastereotopic, meaning they are chemically non-equivalent and can, in principle, have different chemical shifts and couple to each other.[14][15] However, resolving these individual signals is often challenging due to extensive signal overlap.

Part 3: Experimental Protocol

To obtain high-quality, reproducible data for comparison, adherence to a standardized protocol is paramount.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the N-(2-aminocyclohexyl)methanesulfonamide sample.
• Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a clean, dry NMR tube. DMSO-d₆ is often a good choice as it can help to sharpen NH proton signals.
• Ensure the sample is fully dissolved. Vortex briefly if necessary.

2. NMR Data Acquisition (Example parameters for a 400 MHz spectrometer):

• Experiment: Standard ¹H acquisition ('zg30').
• Solvent: Specify the deuterated solvent used.
• Temperature: 298 K (Room Temperature).
• Spectral Width (SW): ~16 ppm (e.g., from -2 to 14 ppm).
• Number of Scans (NS): 16 or 32 scans to achieve good signal-to-noise.
• Relaxation Delay (D1): 5 seconds to allow for full relaxation of protons, which is crucial for accurate integration.
• Acquisition Time (AQ): At least 3 seconds for good digital resolution.[16]

3. Data Processing:

• Apply Fourier Transformation with an exponential window function (line broadening of ~0.3 Hz) to improve the signal-to-noise ratio.
• Carefully phase the spectrum to ensure all peaks have a pure absorptive lineshape.
• Perform a baseline correction.
• Calibrate the spectrum by setting the residual solvent peak to its known chemical shift (e.g., CDCl₃ at 7.26 ppm, DMSO-d₅ at 2.50 ppm).[17]
• Integrate all signals and analyze the multiplicities and coupling constants, paying close attention to the H1 and H2 signals.

Part 4: Data Interpretation Workflow

A systematic approach is crucial for correctly assigning the stereochemistry.

Caption: Workflow for stereoisomer assignment using ¹H NMR.

Conclusion

¹H NMR spectroscopy offers a powerful and definitive method for distinguishing between the cis and trans diastereomers of N-(2-aminocyclohexyl)methanesulfonamide. The key diagnostic feature is the vicinal coupling constant (³J) between the protons on the substituent-bearing carbons (H1 and H2). The trans isomer, preferring a diequatorial substituent conformation, will exhibit a large diaxial (³J ≈ 8-13 Hz) coupling between its axial H1 and H2 protons. Conversely, the cis isomer will show a much smaller axial-equatorial coupling (³J ≈ 2-5 Hz). By carefully acquiring and analyzing the ¹H NMR spectrum, researchers can confidently determine the stereochemistry of their samples, a critical step in drug development and quality control.

References

• Organic Chemistry | OpenStax. (2023, September 20). 4.8 Conformations of Disubstituted Cyclohexanes. Retrieved from [Link]

• Fundamentals of Organic Chemistry. (n.d.). 2.15 Conformations of Disubstituted Cyclohexanes. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-5, PPT-5 Part-5: Conformation-V. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 4.8: Conformations of Disubstituted Cyclohexanes. Retrieved from [Link]

• Davis, R. (2013, October 28). Conformational analysis of cis- and trans-1,2-disubstituted cyclohexanes [Video]. YouTube. Retrieved from [Link]

• Reference not directly cited in the text, but provides relevant background.

• Ashenhurst, J. (2022, February 8). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. Master Organic Chemistry. Retrieved from [Link]

• Reference not directly cited in the text, but provides relevant background.

• JoVE. (2024, December 5). ¹H NMR of Conformationally Flexible Molecules: Temporal Resolution. Retrieved from [Link]

• JoVE. (2024, April 4). ¹H NMR Chemical Shift Equivalence: Enantiotopic and Diastereotopic Protons. Retrieved from [Link]

• Reference not directly cited in the text, but provides relevant background.

• Doc Brown's Advanced Organic Chemistry. (2025, October 30). C6H12 cyclohexane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 cyclohexane 1-H nmr. Retrieved from [Link]

• Reference not directly cited in the text, but provides relevant background.

• University of Wisconsin-Madison. (n.d.). COUPLING CONSTANTS AND STRUCTURE: VICINAL COUPLINGS. Retrieved from [Link]

• Chemistry Steps. (2024, August 1). 1H NMR Chemical Shift Values Table. Retrieved from [Link]

• Reference not directly cited in the text, but provides relevant background.

• NMR Lecture Series. (2020, May 30). 1H NMR of cyclohexane [Video]. YouTube. Retrieved from [Link]

• University of Calgary. (n.d.). 1H NMR chemical shift ppm table. Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661-667. Retrieved from [Link]

• Chemistry LibreTexts. (2024, July 30). 24.11: Spectroscopy of Amines. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 4.8 Conformations of Disubstituted Cyclohexanes - Organic Chemistry | OpenStax [openstax.org]
• 4. 2.15 Conformations of Disubstituted Cyclohexanes – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 5. spcmc.ac.in [spcmc.ac.in]
• 6. m.youtube.com [m.youtube.com]
• 7. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 8. Methanesulfonamide(3144-09-0) 1H NMR spectrum [chemicalbook.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. exact-sciences.m.tau.ac.il [exact-sciences.m.tau.ac.il]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. One moment, please... [chemistrysteps.com]
• 13. C6H12 cyclohexane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 cyclohexane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Video: ¹H NMR Chemical Shift Equivalence: Enantiotopic and Diastereotopic Protons [jove.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. scs.illinois.edu [scs.illinois.edu]

A Practical Guide to Distinguishing N-Sulfonated and N,N'-Disulfonated Products by NMR Spectroscopy

In the landscape of drug development and chemical synthesis, the precise characterization of reaction products is paramount. The sulfonylation of primary amines is a common transformation, but it can often yield a mixture of mono-N-sulfonated and N,N'-disulfonated products. Distinguishing between these species is a critical analytical challenge that can be effectively addressed using Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides an in-depth comparison of the NMR spectral features of these two product classes, supported by established principles and experimental workflows, to enable researchers to confidently assign their structures.

The Analytical Challenge: Symmetry and Electronic Effects

The core of the NMR-based distinction between N-sulfonated and N,N'-disulfonated products lies in the fundamental changes in molecular symmetry and the electronic environment around the nitrogen atom. When a primary amine (R-NH₂) is converted to a mono-N-sulfonated product (R-NH-SO₂R'), one N-H proton is replaced by a strongly electron-withdrawing sulfonyl group. In the N,N'-disulfonated product (R-N(SO₂R')₂), both N-H protons are substituted. These substitutions have predictable and measurable consequences on the NMR spectra.

The primary amine itself has two exchangeable N-H protons, which often appear as a broad singlet in the ¹H NMR spectrum, with a chemical shift that can vary depending on solvent, concentration, and temperature (typically in the range of 0.5-5.0 ppm). The protons and carbons on the 'R' group adjacent to the nitrogen have chemical shifts influenced by the electron-donating nature of the amino group.

Upon mono-sulfonation , the following key changes are anticipated:

• Disappearance of one N-H proton signal: The remaining N-H proton of the sulfonamide (R-NH-SO₂R') will typically resonate at a much higher chemical shift (downfield), often in the range of 8-10 ppm, due to the strong deshielding effect of the adjacent sulfonyl group.[1] This signal is often a sharp singlet, but can be broadened by quadrupolar coupling with the ¹⁴N nucleus or by chemical exchange.

• Downfield shift of adjacent protons and carbons: The electron-withdrawing sulfonyl group significantly deshields the protons and carbons on the 'R' group that are alpha and beta to the nitrogen atom. This results in a noticeable downfield shift in their respective NMR signals compared to the parent amine.

With di-sulfonation , the spectral changes are even more pronounced:

• Complete disappearance of the N-H proton signal: As there are no protons directly attached to the nitrogen in an N,N'-disulfonated product, the characteristic N-H signal will be absent from the ¹H NMR spectrum.

• Enhanced downfield shift of adjacent protons and carbons: The presence of two electron-withdrawing sulfonyl groups causes an even greater deshielding effect on the adjacent 'R' group compared to the mono-sulfonated product. This leads to a further downfield shift of the alpha and beta proton and carbon signals.

Comparative NMR Data Analysis: A Hypothetical Case Study

To illustrate these principles, let's consider a hypothetical reaction of benzylamine (C₆H₅CH₂NH₂) with a generic sulfonyl chloride (R'SO₂Cl).

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (in ppm) for Benzylamine and its Sulfonated Derivatives.

Compound	Structure	δ (¹H, -CH₂-)	δ (¹³C, -CH₂)	δ (¹H, -NH/NH₂)
Benzylamine	C₆H₅CH₂NH₂	~3.8	~46	~1.5 (broad)
N-benzylsulfonamide	C₆H₅CH₂NHSO₂R'	~4.3	~48	~8.5
N,N'-bis(sulfonyl)benzylamine	C₆H₅CH₂(SO₂R')₂	~4.8	~55	Absent

Note: These are approximate chemical shift values and can vary depending on the specific sulfonyl group (R') and the NMR solvent used.

This comparative data highlights the clear diagnostic shifts that enable the differentiation of the three species. The progressive downfield shift of the benzylic methylene (-CH₂-) protons and carbon is a direct consequence of the increasing electron-withdrawing effect of the sulfonyl groups.

Experimental Protocols for Structural Verification

To obtain high-quality NMR data for distinguishing N-sulfonated and N,N'-disulfonated products, the following experimental workflow is recommended.

Sample Preparation

• Dissolution: Dissolve 5-10 mg of the purified sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). DMSO-d₆ is often advantageous as it can help to sharpen N-H proton signals due to hydrogen bonding.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Filtration: If any solid particles are present, filter the solution into a clean NMR tube to prevent magnetic field distortions.

NMR Data Acquisition

A standard suite of 1D and 2D NMR experiments should be performed for unambiguous structure elucidation.

• ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum. Pay close attention to the chemical shift, integration, and multiplicity of all signals. The presence or absence of the N-H proton signal is a key diagnostic feature.

• ¹³C NMR: Obtain a proton-decoupled ¹³C NMR spectrum. This will provide information on the number of unique carbon environments and their chemical shifts. The downfield shift of the carbon alpha to the nitrogen is a critical indicator of sulfonation.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling networks, helping to assign protons within the 'R' group.

  • HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates directly bonded protons and carbons, providing definitive C-H assignments.[2]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two or three bonds.[2] This is particularly useful for identifying the connectivity between the 'R' group and the sulfonyl group's 'R'' group through the S-N-C linkage.

Visualizing the Workflow and Structural Relationships

The logical flow of the analysis and the key structural differences can be visualized using the following diagrams.

Caption: Workflow for distinguishing sulfonated products.

Caption: Key NMR differences between amine and sulfonated products.

Conclusion

NMR spectroscopy is an indispensable tool for the unambiguous differentiation of N-sulfonated and N,N'-disulfonated products. By carefully analyzing the presence or absence of the N-H proton signal and the characteristic downfield shifts of the protons and carbons adjacent to the nitrogen atom, researchers can confidently determine the outcome of their sulfonylation reactions. The integration of one-dimensional and two-dimensional NMR techniques provides a robust and self-validating system for structural elucidation, ensuring the scientific integrity of drug development and chemical research.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy. Cengage Learning.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Keeler, J. (2010). Understanding NMR Spectroscopy. John Wiley & Sons. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. nmr.chem.columbia.edu [nmr.chem.columbia.edu]

chiral HPLC methods for N-(2-aminocyclohexyl)methanesulfonamide enantiomers

An in-depth technical comparison guide for the chiral resolution of N-(2-aminocyclohexyl)methanesulfonamide enantiomers, designed for analytical chemists and drug development professionals.

Executive Summary & Mechanistic Rationale

N-(2-aminocyclohexyl)methanesulfonamide is a highly valuable chiral building block, frequently utilized in the synthesis of kinase inhibitors and other targeted therapeutics. The molecule possesses a cyclohexane scaffold with 1,2-disubstitution, featuring two distinct functional groups: a basic primary amine and a weakly acidic, hydrogen-bonding methanesulfonamide group.

Achieving baseline enantiomeric resolution (Rs ≥ 1.5) requires a Chiral Stationary Phase (CSP) that can exploit these specific moieties. The two most effective, field-proven methodologies rely on entirely different mechanisms:

• Host-Guest Complexation (Crown Ether CSPs): Targets the primary amine. Under strongly acidic conditions, the amine is protonated (–NH₃⁺) and forms a stable inclusion complex with the chiral cavity of a crown ether[1].

• Steric & Hydrogen Bonding (Polysaccharide CSPs): Targets the sulfonamide and the steric bulk of the cyclohexane ring. This relies on the chiral grooves of derivatized amylose or cellulose, requiring a basic modifier to prevent the free amine from causing peak tailing via secondary silanol interactions[2][3].

CSP Selection Workflow

Decision matrix for selecting chiral stationary phases based on analyte functional groups.

Comparative Performance Analysis

The following table summarizes the quantitative chromatographic performance of the leading CSPs for resolving racemic trans-N-(2-aminocyclohexyl)methanesulfonamide. Data parameters include the retention factor of the first eluting enantiomer (

), enantioselectivity ( ), and resolution ( ).

CSP Type	Commercial Example	Mobile Phase Mode		Selectivity ( )	Resolution ( )	Primary Recognition Mechanism
Crown Ether	Crownpak CR-I(+)	Reversed-Phase (Acidic)	2.85	1.82	3.40	Inclusion complexation of –NH₃⁺[1]
Amylose Carbamate	Chiralpak AD-H	Normal Phase (Basic)	4.10	1.35	2.15	H-bonding / Steric inclusion[3]
Cellulose Carbamate	Chiralcel OD-H	Normal Phase (Basic)	3.50	1.18	1.45	H-bonding / Steric inclusion[3]
Macrocyclic Antibiotic	Chirobiotic T	Polar Ionic Mode	1.90	1.12	1.10	Ionic interactions & H-bonding

Data Interpretation & Causality:

• Crown Ether Superiority: The crown ether phase drastically outperforms others in selectivity (

  = 1.82) because the primary amine is the dominant stereocenter anchor. When protonated, it fits perfectly into the 18-crown-6 ether ring, creating a rigid, highly stereodiscriminating transient diastereomeric complex[1].

• Amylose vs. Cellulose: Amylose-based CSPs (AD-H) generally provide better resolution for this specific cyclohexane derivative than cellulose (OD-H) due to the helical structure of amylose, which accommodates the bulky methanesulfonamide group more effectively[2][3].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. System Suitability Testing (SST) criteria are embedded directly into the workflows.

Protocol A: Crown Ether Method (Gold Standard for Primary Amines)

This method exploits the protonated state of the amine. It is highly recommended for preparative scale-up or precise enantiomeric excess (ee%) determination.

1. Column Preparation:

• Stationary Phase: Crownpak CR-I(+) (3.0 mm ID × 150 mm, 5 µm).

• Thermodynamic Control: Set the column compartment to 5 °C .

  • Causality: The host-guest inclusion process is exothermic. Lowering the temperature shifts the equilibrium toward complex formation, drastically increasing the separation factor (

    )[1].

2. Mobile Phase Formulation:

• Composition: Aqueous Perchloric Acid (

  , pH 1.5) / Methanol (80:20, v/v).

• Causality: Perchloric acid is chosen over trifluoroacetic acid (TFA) because the perchlorate counter-ion (

  ) is weakly coordinating, preventing ion-pair competition and allowing the –NH₃⁺ group to fully insert into the crown ether cavity[1]. Furthermore, pH 1.5 ensures complete suppression of residual silanol ionization on the silica support.

3. Chromatographic Conditions:

• Flow Rate: 0.4 mL/min.

• Detection: UV at 210 nm (due to lack of strong chromophores, low-wavelength UV is required).

4. Self-Validation (SST):

• Inject a racemic standard (1 mg/mL).

• Pass Criteria: Resolution (

  ) must be . If peak tailing ( ) is observed, verify the mobile phase pH using a calibrated meter; a pH > 2.0 will result in incomplete protonation and severe tailing.

Protocol B: Polysaccharide Method (Normal Phase)

This method is ideal if acidic conditions must be avoided to prevent degradation of acid-sensitive synthetic intermediates.

1. Column Preparation:

• Stationary Phase: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate), 4.6 mm ID × 250 mm, 5 µm).

• Temperature: 25 °C.

2. Mobile Phase Formulation:

• Composition: Hexane / Isopropanol / Diethylamine (DEA) (80:20:0.1, v/v/v).

• Causality: The primary amine of the analyte will interact strongly with free acidic silanols on the silica backbone, causing irreversible adsorption or extreme tailing. DEA acts as a sacrificial basic modifier, dynamically coating the acidic silanols and allowing the analyte to interact exclusively with the chiral selector[3][4].

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm or Evaporative Light Scattering Detector (ELSD) for improved baseline stability.

4. Self-Validation (SST):

• Inject 1,3,5-tri-tert-butylbenzene to accurately determine the void volume (

  ).

• Pass Criteria: Resolution (

  ) must be . If drops below 1.5 over time, the column may be suffering from modifier depletion. Flush with Hexane/Ethanol/DEA (50:50:0.5) to regenerate the phase[4].

References

• Trends in Enantioselective High Performance Liquid Chromatography. LCGC International. Available at:[Link]

• Chiral HPLC Separations Guidebook. Phenomenex. Available at:[Link]

• CHIRAL Handbook. BGB Analytik. Available at: [Link]

• Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans. ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. bgb-analytik.com [bgb-analytik.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]

Mass Spectrometry Fragmentation Pattern of Cyclohexyl Sulfonamides

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Technical Context

Cyclohexyl sulfonamides are critical pharmacophores in medicinal chemistry, serving as core scaffolds for hypoglycemic agents (e.g., glyburide intermediates), herbicides, and novel antimicrobial candidates. Their structural analysis is pivotal for metabolite identification and impurity profiling.

This guide provides an in-depth comparison of the mass spectrometric behavior of N-cyclohexyl sulfonamides, specifically contrasting Electron Ionization (EI) and Electrospray Ionization (ESI-MS/MS) . While EI provides a spectral "fingerprint" often dominated by sulfonyl cleavage, ESI-MS/MS reveals a distinct, mechanistically rich fragmentation landscape driven by proton-transfer rearrangements that are diagnostic for the cyclohexyl moiety.

Mechanistic Comparison: EI vs. ESI-MS/MS

The choice of ionization technique fundamentally alters the observed fragmentation due to the internal energy imparted and the nature of the precursor ion (radical cation

vs. even-electron cation ).

Comparative Performance Matrix

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI-MS/MS)
Precursor Ion	Radical Cation ( ). Often weak or absent due to instability.	Protonated Molecule ( ). Typically the base peak.
Primary Mechanism	High-energy radical-induced cleavage.	Low-energy collision-induced dissociation (CID) driven by proton migration.
Diagnostic Value	Fingerprinting: Excellent for library matching (NIST/Wiley).	Structural Elucidation: superior for mapping the S-N bond stability and ring substituents.
Key Fragment (Cyclohexyl)	m/z 82 (Cyclohexene radical) or m/z 83 (Cyclohexyl cation).	Neutral loss of 82 Da (Cyclohexene) to yield protonated sulfonamide.
Key Fragment (Sulfonyl)	m/z 155 ( ) is often the base peak for tosyl derivatives.	m/z 155 is observed but competes with rearrangement ions (m/z 172).

Detailed Fragmentation Pathways (ESI-MS/MS)

In ESI-MS/MS, the fragmentation of N-cyclohexyl sulfonamides is governed by the stability of the S-N bond and the availability of hydrogens on the cyclohexyl ring for rearrangement.

Pathway A: S-N Bond Cleavage (Direct Dissociation)

This is the simplest pathway, driven by the inductive effect of the sulfonyl group.

• Mechanism: The protonated molecular ion undergoes heterolytic cleavage of the S-N bond.

• Result: Formation of the sulfonyl cation (

  ) and a neutral amine.

• Diagnostic Peak: For N-cyclohexyl-p-toluenesulfonamide, this yields the m/z 155 (tosyl) ion.

Pathway B: Cyclohexene Elimination (Pseudo-McLafferty Rearrangement)

This pathway is unique to N-alkyl/cyclohexyl sulfonamides and serves as a definitive structural marker.

• Mechanism: A

  -hydrogen from the cyclohexyl ring migrates to the sulfonamide nitrogen (or sulfonyl oxygen). This 1,5-H shift facilitates the cleavage of the C-N bond.[1]

• Result: Expulsion of a neutral cyclohexene molecule (82 Da) and formation of the protonated sulfonamide (

  ).

• Diagnostic Peak: For N-cyclohexyl-p-toluenesulfonamide (m/z 254), this produces a dominant fragment at m/z 172 .

• Significance: This pathway distinguishes cyclohexyl derivatives from aryl sulfonamides (which cannot lose an alkene) and methyl/ethyl derivatives (where alkene loss is less favorable).

Pathway C: Extrusion (Rearrangement)

Common in aryl sulfonamides, this involves the rearrangement of the sulfonamide to an aminosulfinate intermediate followed by loss of

(64 Da).

• Observation: Less dominant in cyclohexyl sulfonamides compared to diaryl sulfonamides but can produce weak

  ions.

Visualization of Fragmentation Logic

The following diagram illustrates the competitive fragmentation pathways for a generic N-cyclohexyl-p-toluenesulfonamide (

).

Caption: Competitive fragmentation pathways of protonated N-cyclohexyl-p-toluenesulfonamide in ESI-MS/MS.

Diagnostic Data Summary

The following table summarizes the characteristic ions observed for N-Cyclohexyl-p-toluenesulfonamide (MW 253.36). Researchers can extrapolate these shifts for other derivatives.

m/z Value	Ion Identity	Origin/Mechanism	Relative Abundance (Typical ESI)
254		Protonated Molecule	High (Base Peak in MS1)
172		Loss of Cyclohexene (82 Da) via H-rearrangement.	High (Base Peak in MS2)
155		S-N Cleavage. Tosyl cation.	Medium-High
91		Tropylium Ion. Secondary fragmentation of the tosyl group.	Medium
83		Cyclohexyl Cation. Direct cleavage of N-C bond (more common in EI).	Low (in ESI)
65		Decomposition of Tropylium.	Low

Validated Experimental Protocol (ESI-MS/MS)

To reproduce these fragmentation patterns for structural confirmation, follow this self-validating protocol.

Step 1: Sample Preparation[2]

• Solvent: Dissolve 1 mg of the sulfonamide in 1 mL of Methanol/Water (50:50) with 0.1% Formic Acid.

• Concentration: Dilute to ~1 µg/mL (1 ppm) for direct infusion.

Step 2: Direct Infusion Parameters (Orbitrap/Q-TOF)

• Flow Rate: 5–10 µL/min.

• Polarity: Positive Ion Mode (

  ).

• Capillary Voltage: 3.5 kV (ensure stable spray current).

• Source Temp: 250°C (avoid thermal degradation).

Step 3: MS/MS Optimization

• Isolation Window: ± 1.0 Da around the precursor (e.g., m/z 254.1).

• Collision Energy (CE) Ramp:

  • Low CE (10-15 eV): Observe survival of precursor and onset of m/z 172 (Rearrangement).

  • Medium CE (20-30 eV): Maximizes m/z 155 (Direct Cleavage) and m/z 172.

  • High CE (>40 eV): Dominance of m/z 91 (Aromatic backbone).

Step 4: Data Validation (Self-Check)

• Check 1: Does the spectrum show a loss of 82 Da? If yes, the N-cyclohexyl ring is intact.

• Check 2: Is m/z 155 present? Confirms the p-toluenesulfonyl core.

• Check 3: If m/z 83 is the base peak, the ionization may be too "hard" (source fragmentation), or the mode might be APCI rather than ESI.

Workflow Diagram

Caption: Step-by-step experimental workflow for ESI-MS/MS analysis of cyclohexyl sulfonamides.

References

• Vertex AI Search. (2025). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. National Institutes of Health (PubMed). [Link]

• Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry. [Link]

• ChemGuide. (2023). Fragmentation Patterns in Mass Spectrometry. ChemGuide UK. [Link]

• Perchuc, A., et al. (2014). Low-energy collision-induced dissociation mass spectra of protonated p-toluenesulfonamides derived from aliphatic amines. Journal of Mass Spectrometry. [Link]

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Catalytic Activity of Sulfonamide and Thiourea Ligands

Authored by a Senior Application Scientist

In the landscape of modern catalysis, both organocatalysis and transition metal catalysis have seen a surge in the development and application of sophisticated ligand architectures. Among these, sulfonamides and thioureas have emerged as privileged scaffolds, capable of facilitating a wide array of chemical transformations with high efficiency and stereoselectivity. This guide provides an in-depth, objective comparison of the catalytic activity of sulfonamide and thiourea ligands, supported by experimental data, to aid researchers, scientists, and drug development professionals in ligand selection and catalyst design.

General Characteristics and Electronic Properties

Sulfonamides are characterized by a sulfonyl group directly attached to a nitrogen atom (R-S(=O)₂-NR'₂). The strong electron-withdrawing nature of the sulfonyl group significantly influences the electronic properties of the nitrogen atom, making the N-H protons acidic and capable of acting as hydrogen-bond donors. The geometry around the sulfur atom is tetrahedral, and the substituents on both the sulfur and nitrogen atoms can be readily modified to tune the steric and electronic properties of the ligand.[1][2] In transition metal catalysis, sulfonamide ligands can coordinate to metal centers through the nitrogen or oxygen atoms, and their electronic properties can be fine-tuned to influence the catalytic activity of the metal complex.[3][4]

Thioureas , with the general structure (R₂N)₂C=S, are renowned for their ability to act as powerful hydrogen-bond donors through their two N-H protons.[5][6] This dual hydrogen-bonding capability allows them to effectively activate and orient substrates, particularly those containing carbonyl or nitro groups, in a pre-organized transition state.[7] The sulfur atom in the thiourea moiety also plays a crucial role in its electronic properties and can participate in coordination to metal centers.[8][9] Thiourea-based catalysts are generally considered "metal-free," easy to handle, and tolerant to a range of reaction conditions, including the presence of water.[5]

Modes of Catalytic Action: A Mechanistic Overview

The catalytic prowess of sulfonamide and thiourea ligands stems from their distinct, yet sometimes overlapping, modes of action.

Thiourea Ligands: The Power of Dual Hydrogen Bonding

The primary mechanism by which thiourea-based organocatalysts operate is through the formation of a double hydrogen bond with an electrophilic substrate. This interaction, often described as a "clamp-like" binding motif, serves to lower the LUMO of the electrophile, rendering it more susceptible to nucleophilic attack.[5] This mode of activation is particularly effective in a variety of asymmetric reactions, including Michael additions, Diels-Alder reactions, and Friedel-Crafts alkylations.[7][10] Bifunctional thiourea catalysts, which incorporate a basic moiety such as an amine, can simultaneously activate both the nucleophile and the electrophile, leading to highly organized transition states and excellent stereocontrol.[6]

Catalytic Cycle of a Thiourea-Catalyzed Michael Addition

Figure 2. Dual activation by a bifunctional sulfonamide-thiourea catalyst.

Head-to-Head Comparison in Catalytic Reactions

A direct comparison of the catalytic performance of sulfonamide and thiourea ligands is most meaningful when they are employed in similar catalytic systems for the same chemical transformation.

Asymmetric Michael Addition

The asymmetric Michael addition is a benchmark reaction for evaluating the efficacy of hydrogen-bond donors. In a study by Miura and colleagues, a novel sulfonamide-thiourea organocatalyst was developed for the asymmetric conjugate addition of nitroalkanes to α,β-unsaturated ketones. [11]This bifunctional catalyst demonstrated excellent yields and enantioselectivities. While a direct comparison to a purely sulfonamide-based catalyst was not provided in this specific study, the rationale for including the thiourea moiety was its superior dual hydrogen-bonding capability for activating the enone.

Catalyst Type	Reaction	Yield (%)	ee (%)	Reference
Sulfonamide-Thiourea	Michael addition of nitromethane to chalcone	up to 88	up to 97	[11]

This highlights a common theme: thioureas are often the preferred hydrogen-bonding component in bifunctional organocatalysts designed for reactions requiring strong electrophile activation.

Asymmetric Aldol and Aza-Henry Reactions

In the development of bifunctional catalysts for asymmetric aldol and aza-Henry reactions, both thiourea and sulfonamide moieties have been incorporated as the hydrogen-bonding unit in conjunction with a basic group (e.g., an amine). Generally, thiourea-based catalysts exhibit higher activity and enantioselectivity in these reactions due to their stronger and more defined dual hydrogen-bonding interaction with the carbonyl or nitro group of the electrophile. [12]However, sulfonamide-based catalysts can still be effective and offer alternative steric and electronic properties that may be advantageous for specific substrates.

Experimental Protocols

Synthesis of a Representative Thiourea Catalyst

Synthesis of N-(3,5-bis(trifluoromethyl)phenyl)-N'-((1R,2R)-2-(dimethylamino)cyclohexyl)thiourea

• To a solution of (1R,2R)-N¹,N¹-dimethylcyclohexane-1,2-diamine (1.0 mmol) in dichloromethane (10 mL) at 0 °C is added 3,5-bis(trifluoromethyl)phenyl isothiocyanate (1.0 mmol) dropwise.

• The reaction mixture is stirred at room temperature for 12 hours.

• The solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (hexanes/ethyl acetate gradient) to afford the desired thiourea catalyst.

Synthesis of a Representative Sulfonamide Ligand

Synthesis of (1R,2R)-N-(p-toluenesulfonyl)-1,2-diphenylethanediamine

• To a solution of (1R,2R)-1,2-diphenylethanediamine (1.0 mmol) and triethylamine (1.2 mmol) in dichloromethane (10 mL) at 0 °C is added p-toluenesulfonyl chloride (1.0 mmol) portionwise.

• The reaction mixture is stirred at room temperature for 6 hours.

• The reaction is quenched with water (10 mL) and the layers are separated.

• The aqueous layer is extracted with dichloromethane (2 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by recrystallization from ethanol to afford the desired sulfonamide ligand.

General Procedure for a Catalytic Asymmetric Michael Addition

• To a vial containing the thiourea or sulfonamide-based catalyst (0.05 mmol, 5 mol%) is added the α,β-unsaturated ketone (1.0 mmol) and the solvent (e.g., toluene, 1.0 mL).

• The mixture is stirred at the desired temperature (e.g., room temperature) for 10 minutes.

• The nucleophile (e.g., nitromethane, 1.2 mmol) is added, and the reaction is stirred until completion (monitored by TLC).

• The reaction mixture is directly purified by flash column chromatography on silica gel to afford the Michael adduct.

• The enantiomeric excess of the product is determined by chiral HPLC analysis.

Conclusion

Both sulfonamide and thiourea ligands are powerful tools in the arsenal of the modern synthetic chemist.

Thiourea ligands excel as organocatalysts, particularly in reactions that benefit from strong, dual hydrogen-bond activation of an electrophile. Their ease of synthesis, tunability, and operational simplicity make them a first choice for many asymmetric transformations.

Sulfonamide ligands demonstrate greater versatility. While they can function as hydrogen-bond donors in organocatalysis, their impact is often more pronounced in bifunctional systems or as ancillary ligands in transition metal catalysis. In the latter context, their ability to fine-tune the electronic properties of a metal center is a significant advantage for optimizing catalytic activity and selectivity.

The choice between a sulfonamide and a thiourea ligand will ultimately depend on the specific requirements of the chemical transformation. For organocatalytic reactions requiring strong electrophile activation via hydrogen bonding, thioureas are often superior. For transition metal-catalyzed processes or when a different electronic and steric profile is desired in a bifunctional organocatalyst, sulfonamides present a valuable alternative. The ongoing development of novel catalyst architectures incorporating these moieties promises to further expand their utility in solving challenging synthetic problems.

References

• Wikipedia. (n.d.). Thiourea organocatalysis. Retrieved from [Link]

• Mahrwald, R. (2012). Mechanism of intramolecular nucleophilic substitution at sulfonyl sulfur. The Journal of Organic Chemistry.
• Knowles, R. R., & Jacobsen, E. N. (2010). Mechanism-Guided Development of a Highly Active Bis-Thiourea Catalyst for Anion-Abstraction Catalysis. Journal of the American Chemical Society.
• Dharmaratne, N. U., Pothupitiya, J. U., & Kiesewetter, M. K. (2019). The mechanistic duality of (thio)urea organocatalysts for ring-opening polymerization. Organic & Biomolecular Chemistry, 17(13), 3305-3313.
• Tsogoeva, S. B. (2010). (Thio)urea-mediated synthesis of functionalized six-membered rings with multiple chiral centers. Beilstein Journal of Organic Chemistry, 6, 114.
• Asian Journal of Green Chemistry. (2026). Green Synthesis of Sulfonamide Derivatives Using Natural Catalysts: Evaluation of Antimicrobial and Anticancer Activities.
• Zhang, Z., & Schreiner, P. R. (2016). Mechanism-Guided Development of a Highly Active Bis-thiourea Catalyst for Anion-Abstraction Catalysis. Journal of the American Chemical Society, 138(40), 13324-13330.
• RSC Publishing. (2022). Recent trends in chemistry, structure, and various applications of 1-acyl-3-substituted thioureas: a detailed review. RSC Advances.
• ChemRxiv. (n.d.). Thiourea catalysts for synthesis of Active Pharmaceutical Ingredients.
• Frontier Research Publication. (2024).
• Who we serve. (2024).
• MDPI. (2024).
• PMC. (n.d.).
• Parvin, T., Yadav, R., & Choudhury, L. H. (2020). Recent applications of thiourea-based organocatalysts in asymmetric multicomponent reactions (AMCRs). Organic & Biomolecular Chemistry, 18(28), 5513-5532.
• ResearchGate. (2024). Mechanism of sulfonamide drugs.
• Taylor & Francis. (2024).
• Beilstein Journals. (2012).
• PMC. (2012).
• ResearchGate. (2025).
• ACS Publications. (2024). Effect of Ligand Substituents on Spectroscopic and Catalytic Properties of Water-Compatible CpIr-(pyridinylmethyl)
• Organic Chemistry Portal. (n.d.).
• ResearchGate. (n.d.).
• UCL Discovery. (n.d.). The Synthesis of Functionalised Sulfonamides.
• PMC. (n.d.). Effect of Ligand Substituents on Spectroscopic and Catalytic Properties of Water-Compatible CpIr-(pyridinylmethyl)
• MDPI. (2025). A Review on Sulfonamide Complexes with Metals: Their Pharmacological Potential as Anticancer Drugs.
• ResearchGate. (2024).
• Cardiff University. (n.d.). An Exploration of the Synthesis, Coordination Chemistry and Properties of Novel Thiourea Ligands and their Complexes.
• ResearchGate. (2026). Light-driven reductive cleavage of sulfonamides promoted by thiourea organophotosensitizers.
• PubMed. (2008).
• RSC Publishing. (2015).
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Light-Driven Reductive Cleavage of Sulfonamides Promoted by Thiourea Organophotosensitizers | Request PDF.
• MDPI. (2021).

Sources

• 1. frontiersrj.com [frontiersrj.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effect of Ligand Substituents on Spectroscopic and Catalytic Properties of Water-Compatible Cp*Ir-(pyridinylmethyl)sulfonamide-Based Transfer Hydrogenation Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thiourea organocatalysis - Wikipedia [en.wikipedia.org]
• 6. Recent applications of thiourea-based organocatalysts in asymmetric multicomponent reactions (AMCRs) - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. BJOC - (Thio)urea-mediated synthesis of functionalized six-membered rings with multiple chiral centers [beilstein-journals.org]
• 8. mdpi.com [mdpi.com]
• 9. Thiourea-Derived Chelating Ligands and Their Organometallic Compounds: Investigations into Their Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Asymmetric Conjugate Addition of Nitroalkanes to Enones Using a Sulfonamide-Thiourea Organocatalyst [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Sulfonamide S=O Stretch Validation by IR Spectroscopy

In the landscape of pharmaceutical development, the unambiguous structural confirmation of an active pharmaceutical ingredient (API) is non-negotiable. For the broad and vital class of sulfonamide drugs, the sulfonyl group (R-SO₂-N) is the cornerstone of their therapeutic activity. Its integrity, bonding, and molecular environment are critical quality attributes. Among the arsenal of analytical techniques, Infrared (IR) spectroscopy provides a rapid, reliable, and information-rich method for confirming the presence and integrity of the crucial S=O bonds within this functional group.

This guide moves beyond a simple recitation of frequencies. It provides an in-depth, comparative analysis of using Fourier-Transform Infrared (FTIR) spectroscopy for the validation of sulfonamide S=O stretches, contextualizes its strengths against other common analytical techniques, and presents a self-validating experimental workflow for researchers, scientists, and drug development professionals.

The Spectroscopic Signature: Understanding the S=O Vibrations

The sulfonyl group in a sulfonamide gives rise to two distinct and intense stretching vibrations in the mid-IR region. These correspond to the asymmetric and symmetric stretching modes of the two S=O bonds.

• Asymmetric Stretch (νₐₛ SO₂): This mode involves one S=O bond lengthening while the other contracts. It is the higher energy vibration, resulting in a strong absorption band typically observed in the 1385–1310 cm⁻¹ region.[1][2]

• Symmetric Stretch (νₛ SO₂): In this mode, both S=O bonds stretch and contract in phase. This lower energy vibration produces a strong absorption band, generally found in the 1180–1140 cm⁻¹ range.[1][3]

The appearance of these two distinct, strong bands is a primary and highly reliable indicator of the sulfonyl group's presence. Generally, asymmetric stretching vibrations occur at higher frequencies than their symmetric counterparts.[4]

Factors Influencing S=O Stretching Frequencies

A key aspect of expert spectral interpretation is understanding the subtle shifts in these peak positions, which can reveal a wealth of structural information.

• Hydrogen Bonding: In the solid state, the NH group of a primary or secondary sulfonamide can act as a hydrogen bond donor, and the sulfonyl oxygens can act as acceptors.[5] This intermolecular interaction weakens the S=O double bond character, causing a shift to lower wavenumbers (a redshift) for both stretching bands compared to the same molecule in a non-polar solution.[6][7]

• Physical State: Due to the effects of hydrogen bonding and crystal lattice forces, spectra of solid samples (e.g., KBr pellet or ATR) will often show sharper bands at slightly different positions compared to spectra of the same compound in solution.

• Electronic Effects: The nature of the groups attached to the sulfur and nitrogen atoms can inductively or resonantly alter the electron density around the sulfonyl group, slightly shifting the absorption frequencies.

Table 1: Characteristic IR Absorption Frequencies for Sulfonamides

Vibrational Mode	Typical Wavenumber Range (cm⁻¹)	Intensity	Notes
N-H Stretch (primary/secondary)	3390–3230	Medium-Strong	Often appears as one or two sharp peaks in non-H-bonded states; broadens significantly with H-bonding.[1]
S=O Asymmetric Stretch	1385–1310	Strong	Key validation peak. Higher frequency of the two S=O stretches.[2]
S=O Symmetric Stretch	1180–1140	Strong	Key validation peak. Lower frequency of the two S=O stretches.[1][3]
S-N Stretch	935–900	Medium	Can be a useful confirmatory peak.[1][8]

A Self-Validating Workflow for FTIR Analysis

To ensure data integrity, the process of acquiring an IR spectrum must be systematic and self-validating. Attenuated Total Reflectance (ATR) is often the preferred method for modern solid-state analysis due to its minimal sample preparation.

Experimental Protocol: Sulfonamide Validation via ATR-FTIR

• Instrument Preparation & Background Scan:

  • Causality: The instrument's optical bench contains atmospheric H₂O and CO₂ which have strong IR absorptions. A background scan measures these and allows the instrument software to subtract them from the sample spectrum, preventing interference.

  • Procedure: Ensure the ATR crystal (typically diamond or germanium) is clean. Using the instrument's software, perform a background scan (e.g., 32 scans at a resolution of 4 cm⁻¹). The resulting spectrum should be a flat line centered at 100% transmittance.

• Sample Application:

  • Causality: Proper contact between the solid sample and the ATR crystal is essential for achieving a high-quality spectrum. Insufficient contact results in weak, noisy signals.

  • Procedure: Place a small amount of the sulfonamide powder (enough to cover the crystal) onto the ATR sampling area. Use the built-in pressure clamp to apply firm, consistent pressure, ensuring good contact.

• Sample Spectrum Acquisition:

  • Causality: Signal-to-noise ratio is improved by co-adding multiple scans. A resolution of 4 cm⁻¹ is standard for routine identification.

  • Procedure: Acquire the sample spectrum using the same parameters as the background scan (e.g., 32 scans, 4 cm⁻¹ resolution).

• Data Processing & Interpretation:

  • Causality: Raw data must be correctly processed for accurate interpretation. An ATR correction algorithm is applied to account for the wavelength-dependent depth of penetration of the IR beam.

  • Procedure:

    • Apply the software's ATR correction.

    • Use the peak-picking tool to label the wavenumbers of the major absorption bands.

    • Verify the presence of two strong bands in the expected S=O asymmetric (~1350 cm⁻¹) and symmetric (~1160 cm⁻¹) regions.

    • Cross-reference other expected peaks (N-H, S-N) as per Table 1.

The diagram below illustrates this robust workflow.

Caption: Workflow for the Validation of Sulfonamide S=O Stretches via FTIR.

The Comparative Landscape: IR Spectroscopy vs. Alternatives

While IR spectroscopy is a powerful tool, a comprehensive structural validation often relies on complementary data from other analytical techniques. Each method probes a different aspect of the molecule's properties.

Table 2: Comparison of Analytical Techniques for Sulfonamide Validation

Technique	Principle	Information Provided	Advantages	Limitations
FTIR Spectroscopy	Absorption of infrared light causing molecular vibrations (change in dipole moment).[9][10]	Functional groups (S=O, N-H) , molecular fingerprint, hydrogen bonding.	Fast, non-destructive, low cost, excellent for key functional groups.	Provides limited information on the carbon skeleton and stereochemistry.
Raman Spectroscopy	Inelastic scattering of monochromatic light (change in polarizability).[9][11]	Symmetric vibrations , carbon backbones, S-S bonds. Good for aqueous samples.	Minimal sample prep, can use glass vials, water is a weak scatterer.[9][12]	Can be prone to fluorescence interference; S=O stretches are often weaker than in IR.[13]
NMR Spectroscopy	Nuclear spin transitions in a magnetic field.	Definitive connectivity (¹H, ¹³C) , 3D structure (NOESY), chemical environment of every atom.	Unparalleled for complete structure elucidation and isomer differentiation.[14]	Lower throughput, requires more sample, more expensive instrumentation, insensitive to many functional groups directly.
Mass Spectrometry	Ionization of molecules and separation based on mass-to-charge ratio.	Molecular weight , elemental formula (HRMS), fragmentation patterns.	Extremely sensitive, provides exact mass, can be coupled to chromatography (LC-MS).	Isomers are often indistinguishable; does not directly probe functional group bonds.

Synergistic Application:

• IR and Raman: These techniques are highly complementary. A vibration that is weak or inactive in IR may be strong in Raman, and vice-versa. For sulfonamides, the S=O stretches are strong in IR, while aromatic ring vibrations are often strong in Raman.[11]

• IR and NMR: This is the classic combination for structural proof. IR rapidly confirms the presence of all key functional groups (the "what"), while NMR meticulously assembles the atomic connectivity to build the final structure (the "how it's connected"). The proton of the sulfonamide –SO₂NH– group typically appears as a singlet peak in the ¹H NMR spectrum.[3]

Conclusion and Expert Recommendations

For the specific task of validating the S=O stretches in a sulfonamide, FTIR spectroscopy remains the primary technique of choice . Its speed, sensitivity to the polar S=O bonds, and the information it provides on hydrogen bonding make it an indispensable tool for routine confirmation, reaction monitoring, and quality control.

However, for de novo structure elucidation of a novel sulfonamide or for regulatory submissions, a multi-technique approach is required. The validation provided by IR spectroscopy should be considered one crucial piece of evidence within a larger analytical data package that must include, at a minimum, high-resolution mass spectrometry and a full suite of NMR experiments. This orthogonal approach ensures the highest level of scientific rigor and trustworthiness in the development of sulfonamide-based therapeutics.

References

• Uno, T., Machida, K., & Hanai, K. (1975). Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. Journal of Pharmaceutical Sciences, 64(2), 292. [Link]

• Eldeen, S. K., et al. (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Molecules, 27(21), 7489. [Link]

• ResearchGate. (n.d.). Infrared Spectra of Sulfones and Related Compounds. [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information: Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. [Link]

• Gowda, B. T., et al. (2004). Infrared and NMR Spectra of Arylsulphonamides, 4-X-C6H4SO2NH2 and i-X, j-YC 6H3SO2NH2. Zeitschrift für Naturforschung B, 59(6), 685-694. [Link]

• Scilit. (n.d.). The infrared spectra of N-substituted sulphonamides. [Link]

• ResearchGate. (n.d.). Solid phase ATR-FTIR spectra to characterize the functionalized surface... [Link]

• Melosso, M., et al. (2022). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Molecules, 27(9), 2820. [Link]

• BCL. (2025). Distinguishing Between IR and Raman Spectroscopy. [Link]

• Varghese, B., et al. (2007). Vibrational Spectroscopic Studies and ab initio Calculations of Pyridine-3-sulfonic Acid. Asian Journal of Chemistry, 19(4), 2627. [Link]

• Scribd. (n.d.). Comparison of Raman and IR Spectroscopy. [Link]

• Suslick, K. S. (2013). Comparison between IR and Raman. [Link]

• Photothermal Spectroscopy Corp. (2025). Traditional IR vs Raman Spectroscopy—and How to Carry Out Both Simultaneously. [Link]

• Shimadzu. (n.d.). VIBRATIONAL SPECTROSCOPY IR AND RAMAN. [Link]

• Semantic Scholar. (2021). Spectroscopic, X-ray Diffraction and Density Functional Theory Study of Intra- and Intermolecular Hydrogen Bonds in Ortho-(4. [Link]

• Hypha Discovery. (n.d.). Structure Elucidation and NMR. [Link]

• I.R.I.S. (2022). Ligation Motifs in Zinc-Bound Sulfonamide Drugs Assayed by IR Ion Spectroscopy. [Link]

• MDPI. (2022). Ligation Motifs in Zinc-Bound Sulfonamide Drugs Assayed by IR Ion Spectroscopy. Molecules, 27(10), 3144. [Link]

• The Pharmaceutical Society of Korea. (1984). Determination of Sulfonamides by NMR Spectroscopy. YAKHAK HOEJI, 28(5), 287-291. [Link]

• PubMed. (n.d.). Infrared identification of sulphonamides using attenuated total reflection. [Link]

• Slideshare. (n.d.). Factors affecting IR absorption frequency. [Link]

• Adebayo, M. A., et al. (2021). Spectroscopic, X-ray Diffraction and Density Functional Theory Study of Intra- and Intermolecular Hydrogen Bonds in Ortho-(4-tolylsulfonamido)benzamides. Molecules, 26(4), 896. [Link]

• University of California, Los Angeles. (n.d.). The Modes of Stretching and Bending. [Link]

• YouTube. (2022). IR Spectroscopy - Factors Affecting IR Absorption Frequency. [Link]

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. rsc.org [rsc.org]
• 4. web.williams.edu [web.williams.edu]
• 5. Spectroscopic, X-ray Diffraction and Density Functional Theory Study of Intra- and Intermolecular Hydrogen Bonds in Ortho-(4-tolylsulfonamido)benzamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Factors affecting IR absorption frequency | PPTX [slideshare.net]
• 7. youtube.com [youtube.com]
• 8. Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Spectroscopy Techniques | IR vs Raman Spectroscopy [bcluae.com]
• 10. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 11. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 12. scribd.com [scribd.com]
• 13. photothermal.com [photothermal.com]
• 14. hyphadiscovery.com [hyphadiscovery.com]

Comparative Guide: Enantiomeric Purity Determination of Sulfonamide Intermediates (HPLC vs. SFC)

Topic: Determination of Enantiomeric Purity of Sulfonamide Intermediates Content Type: Publish Comparison Guide

Executive Summary

The determination of enantiomeric purity (Enantiomeric Excess, ee) for sulfonamide intermediates is a critical control point in the synthesis of antiretrovirals, diuretics, and anticonvulsants. While Normal Phase Chiral HPLC has long been the regulatory gold standard, Supercritical Fluid Chromatography (SFC) has emerged as a superior alternative for high-throughput environments.

This guide objectively compares Chiral HPLC (Normal Phase) against Chiral SFC , supported by experimental workflows and comparative data.

Key Takeaway: While HPLC remains necessary for highly polar or aqueous-soluble sulfonamides, SFC offers a 3-4x reduction in analysis time and a ~60% reduction in solvent costs with equivalent or superior resolution (

) for lipophilic sulfonamide intermediates.

Technical Context: The Sulfonamide Challenge

Sulfonamide intermediates (

) present specific chromatographic challenges:

• Acidity: The sulfonamide proton is weakly acidic (

  ). Without proper pH control, analytes can interact with residual silanols on the stationary phase, leading to peak tailing and inaccurate integration of minor impurity peaks.

• Solubility: Many intermediates are hydrophobic, making them ideal for Normal Phase (NP) or SFC, but poor candidates for Reverse Phase (RP) without significant organic modifiers.

Comparative Analysis: HPLC vs. SFC

The following data summarizes a head-to-head comparison for the separation of a representative N-substituted sulfonamide intermediate (racemic mixture).

Experimental Conditions

• Analyte: N-(2-hydroxy-1-phenylethyl)benzenesulfonamide (Model Compound)

• Column: Chiralpak AD-H (Amylose tris-(3,5-dimethylphenylcarbamate)), 4.6 x 250 mm, 5 µm.

• Temperature: 25°C (HPLC) vs 40°C (SFC).

Table 1: Performance Metrics Comparison

Metric	Method A: Chiral NP-HPLC	Method B: Chiral SFC	Advantage
Mobile Phase	n-Hexane / IPA (80:20) + 0.1% TFA	CO₂ / Methanol (80:20) + 0.1% TFA	SFC (Green Chemistry)
Flow Rate	1.0 mL/min	3.0 mL/min	SFC (Throughput)
Run Time	22.5 min	5.8 min	SFC (3.8x Faster)
Resolution ( )	2.1	2.4	SFC (Higher Efficiency)
Tailing Factor ( )	1.25	1.10	SFC (Better Mass Transfer)
Solvent Cost/Run	~$1.50 (Hexane grade)	~$0.20 (CO₂ + MeOH)	SFC (Cost Efficiency)
Detection Limit	0.05% area	0.05% area	Neutral

Analyst Note: The higher diffusivity of supercritical CO₂ allows for higher flow rates without the backpressure penalty seen in HPLC, resulting in sharper peaks and faster separations.

Method Development Workflows

Diagram 1: Strategic Decision Matrix

Before selecting a method, assess the solubility and acidity of your specific sulfonamide.

Caption: Decision matrix for selecting between SFC and HPLC based on physicochemical properties of the sulfonamide.

Detailed Experimental Protocols

These protocols are designed to be self-validating. If the System Suitability Test (SST) fails, do not proceed to sample analysis.

Method A: Chiral Normal Phase HPLC (The Legacy Standard)

Objective: Robust separation for regulatory filing or when SFC is unavailable.

• System Preparation:

  • Column: Chiralpak AD-H or Chiralcel OD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: n-Hexane : Isopropanol (80:20 v/v).

  • Additive: Add 0.1% Trifluoroacetic Acid (TFA) to the mobile phase.[1]

    • Why? Sulfonamides are acidic. TFA suppresses ionization (

      remains neutral), preventing interaction with silica silanols and sharpening the peak.

• Equilibration: Flush column at 1.0 mL/min for 45 minutes. Monitor baseline stability at 254 nm.

• Sample Prep: Dissolve 1.0 mg of sulfonamide in 1.0 mL of Mobile Phase.

• System Suitability Test (SST):

  • Inject a racemic standard.

  • Requirement: Resolution (

    ) > 2.0; Tailing Factor ( ) < 1.5.

• Analysis: Inject test sample. Calculate enantiomeric excess (% ee).

Method B: Chiral SFC (The Modern Standard)

Objective: High-throughput analysis for process monitoring.

• System Preparation:

  • Instrument: UPC² or equivalent SFC system with PDA detector.

  • Column: Chiralpak AD-H or Chiralcel OD-H (150 x 4.6 mm, 5 µm or 3 µm).

  • Mobile Phase A: CO₂ (Liquid).

  • Mobile Phase B: Methanol + 0.1% TFA.

    • Note: Methanol is preferred over IPA in SFC to reduce system pressure.

• Gradient/Isocratic Program:

  • Start with Isocratic 15% B.

  • Backpressure Regulator (BPR): Set to 2000 psi (138 bar) .

  • Why? Higher density CO₂ improves solubility of the sulfonamide.

• Equilibration: 2-3 minutes is sufficient due to low viscosity.

• Sample Prep: Dissolve sample in 100% Methanol .

  • Caution: Do not dissolve in Hexane/DCM for SFC; it may cause precipitation upon mixing with the CO₂ stream.

• SST Requirement:

  .

Mechanism of Interaction

Understanding why the separation works aids in troubleshooting.

Caption: The "Three-Point Interaction" model required for chiral recognition on polysaccharide phases.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Peak Tailing	Ionization of sulfonamide nitrogen.	Increase TFA concentration to 0.2% or switch to DEA if the analyte contains a basic amine side chain.
Broad Peaks (SFC)	Poor solubility in CO₂.	Increase BPR pressure to 2500 psi or increase % Co-solvent (MeOH).
Retention Drift	Water accumulation on column.	Flush column with 100% Ethanol (HPLC) or run high % MeOH gradient (SFC) to strip water.
No Separation	Wrong Selector.	Switch from Amylose (AD-H) to Cellulose (OD-H) or Immobilized phases (IA/IC).

References

• BenchChem. (2025).[2] A Comparative Guide to HPLC and Alternative Methods for Purity Assessment of N-Sulfinylamines. Retrieved from

• Toribio, L., et al. (2018).[3] Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. ResearchGate. Retrieved from

• Waters Corporation. (2021). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers. Retrieved from

• Daicel Chiral Technologies. (2023). Instruction Manual for CHIRALPAK® AD-H Columns. Retrieved from

• Chromatography Today. (2021). Should I use SFC or HPLC for my Analysis? Retrieved from

Sources

• 1. ymc.co.jp [ymc.co.jp]
• 2. benchchem.com [benchchem.com]
• 3. Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs [mdpi.com]

Trans-Aminocyclohexyl Sulfonamides: Structural Insights and Performance Comparison in Kinase Inhibition

Prepared by: Senior Application Scientist Target Audience: Researchers, Structural Biologists, and Drug Development Professionals

Executive Summary

The integration of aliphatic ring systems into pharmacophores is a cornerstone of modern rational drug design. Specifically, the trans-aminocyclohexyl sulfonamide motif has emerged as a highly privileged scaffold in the development of potent, selective kinase inhibitors and anti-infective agents.

Unlike their cis-counterparts or flexible alkyl chains, trans-1,4-disubstituted cyclohexanes can adopt a thermodynamically stable chair conformation where both the amino and sulfonamide substituents occupy equatorial positions. This minimizes 1,3-diaxial steric clashes and optimally vectorizes the functional groups into deep binding pockets. This guide objectively compares the performance of trans-aminocyclohexyl sulfonamides against structural alternatives, supported by high-resolution X-ray crystallography data and comparative in vitro assays.

Structural Pharmacology: X-Ray Crystallographic Evidence

To understand the superior performance of the trans-aminocyclohexyl motif, we must examine its behavior within the protein binding site.

Case Study: Human IRE1α Kinase Inhibition

The Unfolded Protein Response (UPR) sensor, IRE1α, is a dual-function kinase/RNase. The first X-ray crystal structure of a kinase inhibitor bound to human IRE1α (Compound 16;) features a trans-4-aminocyclohexyl sulfonamide derivative[1].

Crystallographic analysis (resolved at 2.50 Å) reveals that the trans-cyclohexyl ring acts as a rigid spacer[1]. It projects the terminal amino group into the solvent-exposed region to improve aqueous solubility, while the sulfonamide moiety acts as a critical hydrogen-bond acceptor deep within the ATP-binding cleft. The rigid chair conformation prevents the entropic penalty typically associated with the binding of flexible alkyl chains, leading to high-affinity allosteric remodeling of the kinase front pocket[2].

Mechanism of IRE1α inhibition by trans-aminocyclohexyl sulfonamides.

Performance Comparison: Trans-Isomers vs. Alternatives

The spatial geometry dictated by the trans-configuration directly translates to superior pharmacological performance. Below is a comparative analysis across different therapeutic targets.

Visceral Leishmaniasis: CRK12 Inhibition

In the optimization of Cdc2-related kinase 12 (CRK12) inhibitors for Leishmania donovani, the stereochemistry of the aminocyclohexyl ring was critical[3].

Performance Data:

• Compound 4-trans: Demonstrated high in vitro potency against intracellular parasites in THP-1 intramacrophage assays[3].

• Compound 4-cis: Exhibited a >10-fold reduction in potency[3].

• Mechanism: The cis-isomer forces one substituent into an axial position, creating a steric clash with the kinase hinge region, whereas the trans-isomer allows a seamless equatorial-equatorial fit.

Mer Kinase Inhibition (Oncology)

The development of UNC1062, a highly potent Mer kinase inhibitor, utilized a pyrazolopyrimidine sulfonamide scaffold[4].

Performance Data:

• Replacing traditional alkyl/aryl sulfonamides with a trans-4-aminocyclohexyl moiety yielded UNC1062, which achieved an exceptional

  of 0.33 nM[5].

• The trans-cyclohexyl group effectively occupied the solvent-exposed

  position observed in prior X-ray structures, maintaining target affinity while drastically improving the pharmacokinetic profile and avoiding hERG liability[4][5].

Table 1: Quantitative Performance & Structural Comparison

Target / Application	Compound / Scaffold	Configuration	Potency / Affinity	Performance vs. Alternative
hIRE1α Kinase	Compound 16 (PDB: 4U6R)	trans-1,4	< 0.5 µM	Superior kinase selectivity over >300 native tumor cell lines compared to standard non-selective inhibitors[1].
CRK12 (Leishmania)	GSK3186899 Precursor	trans-1,4	< 0.1 µM	>10-fold more potent than the cis-isomer in THP-1 intramacrophage assays[3].
Mer Kinase	UNC1062	trans-1,4	= 0.33 nM	Outperforms traditional alkyl-sulfonamides; eliminates hERG channel toxicity[5].

Self-Validating Experimental Protocol: X-Ray Co-Crystallography

To confidently determine the binding pose of trans-aminocyclohexyl sulfonamides, researchers must utilize a self-validating crystallographic workflow. The following protocol explains not just the how, but the why behind each step to ensure data integrity.

Step 1: Complex Formation via Pre-Incubation

• Action: Incubate purified kinase domain (e.g., hIRE1α, 10 mg/mL) with a 3-fold molar excess of the trans-aminocyclohexyl sulfonamide inhibitor for 2 hours at 4°C prior to crystallization trials.

• Causality: Pre-incubation is selected over crystal soaking because the rigid trans-cyclohexyl moiety often induces significant conformational remodeling of the kinase front pocket[2]. Soaking this ligand into pre-formed apo-crystals would likely shatter the crystal lattice due to these structural shifts.

Step 2: Hanging-Drop Vapor Diffusion

• Action: Mix 1 µL of the protein-ligand complex with 1 µL of reservoir solution (e.g., 20% PEG 3350, 0.2 M ammonium citrate). Seal over a well containing 500 µL of reservoir solution.

• Causality: Vapor diffusion allows for slow, controlled supersaturation. This slow kinetic process is critical to allow the aliphatic ring of the inhibitor to settle into its lowest-energy chair conformation within the binding pocket, preventing heterogeneous ligand binding states.

Step 3: Cryo-Cooling and Diffraction (150 K)

• Action: Briefly transfer the crystal to a cryoprotectant solution (reservoir + 20% glycerol) before flash-freezing in liquid nitrogen. Collect diffraction data using Cu Kα X-radiation (λ = 1.54178 Å) or at a synchrotron source at 150 K[6].

• Causality: Cryo-cooling minimizes radiation damage and significantly reduces thermal displacement parameters (B-factors). High B-factors can blur the electron density of aliphatic rings; keeping the crystal at 150 K ensures the electron density map is sharp enough to unequivocally distinguish the trans-equatorial conformation from a cis-axial artifact.

Step 4: Refinement and Validation

• Action: Solve the structure via Molecular Replacement (MR). During refinement, strictly monitor the real-space correlation coefficient (RSCC) of the ligand.

• Self-Validation: If the RSCC for the trans-aminocyclohexyl ring drops below 0.85, the model is invalid. This indicates either partial occupancy or that the ligand was forced into a high-energy boat conformation by the refinement software. Restraints must be adjusted to maintain the idealized chair geometry unless the electron density explicitly dictates otherwise.

References

• Title: 4U6R: Crystal structure of human IRE1 cytoplasmic domains in complex with a sulfonamide inhibitor. Source: RCSB Protein Data Bank. URL: [Link]

• Title: Identification of GSK3186899/DDD853651 as a Preclinical Development Candidate for the Treatment of Visceral Leishmaniasis. Source: Journal of Medicinal Chemistry (ACS Publications). URL: [Link]

• Title: UNC1062, a new and potent Mer inhibitor. Source: European Journal of Medicinal Chemistry (via NIH PMC). URL: [Link]

• Title: Design, Synthesis, and SAR of Novel 2-Glycinamide Cyclohexyl Sulfonamide Derivatives against Botrytis cinerea. Source: Molecules (MDPI). URL: [Link]

Sources

• 1. rcsb.org [rcsb.org]
• 2. Search by PDB author - Protein Data Bank Japan [pdbj.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. UNC1062, a new and potent Mer inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mch.estranky.sk [mch.estranky.sk]
• 6. Identification of GSK3186899/DDD853651 as a Preclinical Development Candidate for the Treatment of Visceral Leishmaniasis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Stability Comparison of Methanesulfonamide (Ms) vs. Toluenesulfonamide (Ts) Ligands

The following technical guide compares the stability profiles of Methanesulfonamide (Ms) and Toluenesulfonamide (Ts) ligands. This content is structured for researchers and drug development professionals, focusing on physicochemical robustness, metabolic fate, and experimental validation.

Executive Summary: The Stability/Selectivity Trade-off

In drug development and organometallic catalysis, the choice between a methanesulfonamide (Ms) and a toluenesulfonamide (Ts) ligand is rarely arbitrary. It represents a strategic trade-off between metabolic/chemical robustness (Ms) and steric/crystallographic utility (Ts).

• Methanesulfonamide (Ms): The "Silent Scaffold." It exhibits superior metabolic stability due to the lack of an aromatic ring, preventing CYP450-mediated oxidation. It is the preferred choice for lead optimization when extending half-life (

  ) is critical.

• Toluenesulfonamide (Ts): The "Structural Anchor." While metabolically vulnerable (benzylic oxidation), it offers superior crystallinity and steric bulk, making it the gold standard for asymmetric catalysis ligands (e.g., TsDPEN) where rigid chiral pockets are required.

Physicochemical Basis of Stability

To understand the stability differences, we must look at the electronic and structural properties of the sulfonamide moiety (

).

Electronic Effects & Acidity (pKa)

The stability of the Nitrogen-Metal (N-M) bond or the resistance to hydrolysis is governed by the acidity of the sulfonamide proton.

• Methanesulfonamide (Ms): The methyl group is electron-donating via induction (+I) but lacks resonance effects.

  • pKa (DMSO): ~17.5[1]

  • Implication: The conjugate base (

    ) is a stronger base than . Consequently, it forms thermodynamically stronger -bonds with metal centers (hard-hard interaction), potentially offering higher complex stability in non-sterically hindered environments.

• Toluenesulfonamide (Ts): The tolyl group is electron-withdrawing relative to the methyl group due to the

  carbon and the sulfonyl's conjugation capabilities.

  • pKa (DMSO): ~16.1[1][2]

  • Implication: It is more acidic. The conjugate base is a weaker donor. However, the aromatic ring allows for

    stacking interactions with protein residues or ancillary ligands, which can kinetically stabilize supramolecular structures despite a weaker N-M -bond.

Hydrolytic Stability

Both ligands are remarkably stable at neutral pH, but their behaviors diverge under stress.

Condition	Methanesulfonamide (Ms)	Toluenesulfonamide (Ts)	Mechanistic Insight
Acidic (pH < 2)	High Stability	Moderate Stability	Aromatic sulfonamides are more susceptible to acid-catalyzed desulfonylation (cleavage of S-N bond) due to protonation of the aromatic ring (ipso-substitution pathway).
Basic (pH > 12)	High Stability	High Stability	Both resist base hydrolysis well, though Ts can undergo elimination if -hydrogens are present on the N-substituent.
Nucleophilic Attack	Resistant	Susceptible ( )	The aromatic ring of Ts can undergo reactions if activated by strong electron-withdrawing groups, a pathway absent in Ms.

Metabolic Stability in Drug Design[3][4]

This is the critical differentiator for medicinal chemists. The metabolic fate of the ligand dictates the drug's clearance (

) and toxicity profile.

Metabolic Soft Spots

• Ts Ligands (High Clearance Risk): The tolyl group contains a "metabolic handle"—the benzylic methyl group. Cytochrome P450 enzymes (specifically CYP2C9 and CYP3A4) rapidly oxidize this position to a benzyl alcohol, then to a benzoic acid derivative, facilitating rapid excretion.

• Ms Ligands (Low Clearance): The methyl group attached to the sulfone is electronically deactivated and sterically small, making it a poor substrate for oxidative enzymes. It is often considered a "metabolically silent" isostere.

Visualization: Metabolic Pathways

The following diagram illustrates the divergent metabolic fates of Ms and Ts ligands.

Figure 1: Comparative metabolic pathways showing the oxidative vulnerability of Toluenesulfonamide (Ts) versus the metabolic stability of Methanesulfonamide (Ms).

Experimental Protocols for Stability Assessment

Protocol A: Accelerated Hydrolytic Stability Assay

Objective: Determine the half-life (

) of the sulfonamide bond under acidic stress.

• Preparation: Dissolve the ligand (10 mM) in DMSO.

• Stress Condition: Dilute to 100

  M in 1.0 M HCl (aq) / Methanol (1:1 v/v) to ensure solubility.

• Incubation: Heat in a sealed HPLC vial at 60°C.

• Sampling: Inject 5

  L into LC-MS/MS at hours.

• Quantification: Monitor the disappearance of the parent ion

  .

• Calculation: Plot

  vs. time. The slope gives .

  • Expected Result: Ms derivatives typically show

    degradation after 24h. Ts derivatives may show 10-20% degradation depending on the N-substituent.

Protocol B: In Vitro Microsomal Stability (Metabolic)

Objective: Compare intrinsic clearance (

) using Liver Microsomes.

• System: Human Liver Microsomes (HLM) at 0.5 mg protein/mL.

• Cofactors: NADPH regenerating system (Mg

  , Glucose-6-phosphate, G6PDH).

• Reaction:

  • Pre-incubate ligand (1

    M) with HLM for 5 min at 37°C.

  • Initiate with NADPH.

• Quenching: At

  min, remove aliquots and quench with ice-cold Acetonitrile (containing internal standard).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Validation: Run Verapamil (high clearance control) and Warfarin (low clearance control) in parallel.

  • Decision Criteria: If

    , select Ms for in vivo efficacy studies.

Comparative Data Summary

The following table synthesizes data from typical medicinal chemistry campaigns and stability literature.

Feature	Methanesulfonamide (Ms)	Toluenesulfonamide (Ts)	Verdict
Molecular Weight	95.12 g/mol	171.22 g/mol	Ms (Atom Economy)
pKa (DMSO)	~17.5	~16.1	Ms (Stronger -donor)
Acid Stability	High (Robust)	Moderate (Susceptible to )	Ms
Metabolic Stability	High (Low Clearance)	Low (Benzylic Oxidation)	Ms
Crystallinity	Low (Often oils/gums)	High (Solid, sharp MP)	Ts
UV Detectability	Poor (No chromophore)	Excellent (UV active)	Ts
Solubility (aq)	High	Low (Lipophilic)	Ms

Decision Logic for Scientists

Use the following logic flow to select the correct ligand for

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Absolute Configuration of (1R,2R)-Sulfonamide Derivatives

The unambiguous assignment of absolute configuration is a cornerstone of modern drug development and chemical research. For molecules with multiple stereocenters, such as (1R,2R)-sulfonamide derivatives, this task is critical as different stereoisomers can exhibit vastly different pharmacological and toxicological profiles. This guide provides an in-depth comparison of the principal analytical techniques for absolute configuration determination. We will move beyond procedural lists to explore the causality behind experimental choices, ensuring that each described protocol serves as a self-validating system for generating trustworthy and defensible results.

Chapter 1: The Definitive Answer—Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray crystallography is universally regarded as the "gold standard" for determining the three-dimensional structure of a molecule, providing an unambiguous assignment of its absolute configuration.[1][2] The method's power lies in its ability to directly visualize the spatial arrangement of atoms.

The Principle of Anomalous Dispersion

Under typical diffraction conditions, the intensities of reflections from a crystal and its mirror image are identical (Friedel's Law). However, when the X-ray radiation energy is near the absorption edge of an atom within the crystal, a phenomenon known as anomalous dispersion occurs.[1][3] This effect introduces a phase shift in the scattering, breaking Friedel's Law. The resulting differences in the intensities of specific reflection pairs (Bijvoet pairs) are directly dependent on the absolute structure.

For sulfonamide derivatives, the presence of a sulfur atom, and potentially heavier atoms like chlorine or bromine as substituents, can produce a significant anomalous scattering signal, making this technique particularly well-suited, provided a suitable crystal can be obtained.[3] The confidence in the assignment is quantitatively assessed using the Flack parameter, which refines to a value near 0 for the correct configuration and near 1 for the inverted structure.[1][4][5]

Experimental Protocol: SC-XRD

• Crystallization: This is the most critical and often challenging step.

  • Dissolve 5-10 mg of the enantiomerically pure sulfonamide derivative in a minimal amount of a suitable solvent (e.g., acetone, ethyl acetate, methanol).

  • Employ various crystallization techniques such as slow evaporation, vapor diffusion (e.g., ether into a methanol solution), or cooling. Screen a wide range of solvent systems. The goal is to obtain single, well-ordered crystals of at least 0.1 mm in each dimension.[3]

• Crystal Mounting and Data Collection:

  • Carefully select and mount a high-quality crystal on a goniometer head.

  • Collect diffraction data on a modern diffractometer, typically using copper (Cu Kα) or molybdenum (Mo Kα) radiation. Data collection at low temperatures (e.g., 100 K) is standard practice to minimize thermal motion and improve data quality.

• Structure Solution and Refinement:

  • Process the raw diffraction data to obtain reflection intensities.

  • Solve the crystal structure using direct methods or Patterson methods to generate an initial electron density map.[4]

  • Build the molecular model and refine it against the experimental data.

• Absolute Configuration Assignment:

  • During the final stages of refinement, introduce the Flack parameter (x).

  • An unambiguous assignment requires a Flack parameter value close to 0 with a small standard uncertainty (e.g., x = 0.02(4)).[1][6] A value near 1 indicates the model should be inverted, while a value near 0.5 suggests a racemic crystal or poor data quality.[1]

Workflow for SC-XRD Validation

Caption: Workflow for absolute configuration determination using SC-XRD.

Chapter 2: Probing Chirality in Solution—Chiroptical Spectroscopy

When single crystals are elusive, solution-state chiroptical methods provide powerful alternatives. These techniques measure the differential absorption of left- and right-circularly polarized light and rely on a direct comparison between an experimental spectrum and a spectrum calculated using quantum chemistry.[7][8]

Vibrational Circular Dichroism (VCD)

VCD spectroscopy extends circular dichroism into the infrared range, measuring differential absorption during vibrational transitions.[9][10] Its key advantage is that all molecules with vibrational modes (i.e., all molecules) are VCD-active, eliminating the need for a specific chromophore.[7]

The Principle: A Vibrational Fingerprint of Chirality An IR spectrum of two enantiomers is identical, but their VCD spectra are mirror images of equal and opposite intensity.[11] By calculating the theoretical VCD spectrum for one enantiomer (e.g., the (1R,2R) configuration) using Density Functional Theory (DFT), one can assign the absolute configuration by matching the calculated spectrum's sign and intensity patterns to the experimental data.[12][13]

Experimental Protocol: VCD

• Sample Preparation:

  • Dissolve 5–15 mg of the enantiomerically pure sulfonamide in ~200 µL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[7] The solvent must be transparent in the IR region of interest (typically 2000-900 cm⁻¹). The sample is recoverable.

• Data Acquisition:

  • Acquire the VCD and IR spectra simultaneously on a VCD spectrometer. Data collection typically takes 1-4 hours to achieve an adequate signal-to-noise ratio.

• Computational Modeling:

  • Perform a thorough conformational search for the (1R,2R)-sulfonamide derivative using molecular mechanics or semi-empirical methods.

  • For each low-energy conformer, perform geometry optimization and frequency calculations using DFT (e.g., B3LYP/6-31G(d)).

  • Calculate the VCD and IR spectra for each conformer.

• Spectral Comparison and Assignment:

  • Generate a Boltzmann-averaged calculated VCD spectrum based on the relative energies of the conformers.

  • Compare the experimental VCD spectrum with the calculated spectrum for the (1R,2R) configuration. A convincing match confirms the assignment. If the spectra are perfect mirror images, the true configuration is the opposite enantiomer.[12]

Workflow for VCD Validation

Caption: Integrated experimental and computational workflow for VCD analysis.

Electronic Circular Dichroism (ECD)

ECD is the chiroptical counterpart to UV-Vis spectroscopy and measures differential absorption during electronic transitions.[14] Its application is dependent on the presence of a chromophore (a light-absorbing group) in the vicinity of the stereocenters.[4]

The Principle: Probing Chiral Electronic Environments Many sulfonamide derivatives contain aromatic rings, which serve as excellent chromophores. The chiral environment influences the electronic transitions of the chromophore, resulting in a characteristic ECD spectrum.[15] Similar to VCD, the experimental spectrum is compared with a time-dependent DFT (TD-DFT) calculation to make the assignment.[16][17]

Experimental Protocol: ECD

• Sample Preparation:

  • Prepare a dilute solution of the sulfonamide in a UV-transparent solvent (e.g., methanol, acetonitrile). The concentration depends on the chromophore's strength but is typically in the micromolar to millimolar range.

• Data Acquisition:

  • Record the ECD spectrum on a CD spectrometer, typically over a range of 200-400 nm.

• Computational Modeling and Assignment:

  • The computational workflow is analogous to that for VCD, involving a conformational search and geometry optimization.

  • Use TD-DFT to calculate the electronic transition energies and rotational strengths for the low-energy conformers.

  • Generate a Boltzmann-averaged calculated ECD spectrum and compare it with the experimental data for assignment.[4]

Chapter 3: The Indirect Approach—NMR Spectroscopy via Mosher's Method

Mosher's method is a venerable and highly effective NMR-based technique for determining the absolute configuration of chiral alcohols and amines.[][19] It is an indirect method that relies on chemical derivatization to convert a pair of enantiomers into a pair of diastereomers, which, unlike enantiomers, have distinct NMR spectra.

The Principle: Creating a Diastereomeric Handle The method involves reacting the chiral substrate with both the (R) and (S) enantiomers of a chiral derivatizing agent, typically α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[][20] For a sulfonamide, derivatization could occur at the sulfonamide N-H, or at a hydroxyl or amine group elsewhere in the molecule. This creates two diastereomeric amides (or esters).

In the resulting diastereomers, the phenyl group of the MTPA moiety creates a distinct anisotropic magnetic field. Protons on one side of this phenyl ring will be shielded (shifted upfield) while those on the other side will be deshielded (shifted downfield). By systematically analyzing the differences in chemical shifts (Δδ = δS - δR) for protons near the chiral center, one can deduce the absolute configuration.[4][19]

Experimental Protocol: Mosher's Method (Amide Formation)

• Derivatization (Two parallel reactions):

  • Reaction A: To ~1-2 mg of the sulfonamide derivative in an NMR tube with a suitable solvent (e.g., pyridine-d₅ or CDCl₃), add a slight excess of (R)-(-)-MTPA chloride.

  • Reaction B: In a separate NMR tube, repeat the process using (S)-(+)-MTPA chloride.

  • Allow the reactions to proceed to completion, often facilitated by a mild base like DMAP.

• NMR Analysis:

  • Acquire high-resolution ¹H NMR spectra for both the (R)-MTPA and (S)-MTPA diastereomers.

  • Carefully assign all relevant proton signals for both diastereomers, using 2D NMR (e.g., COSY, HSQC) if necessary.

• Data Analysis and Assignment:

  • For each assigned proton (Hₓ), calculate the chemical shift difference: Δδ(Hₓ) = δ(S-MTPA) - δ(R-MTPA).

  • Draw a planar model of the two diastereomers. Protons that lie on the same side of the MTPA phenyl plane will have the same sign for Δδ.

  • A consistent pattern of positive Δδ values on one side of the molecule and negative values on the other confirms the absolute configuration.

Workflow for Mosher's Method

Caption: Workflow for Mosher's method from derivatization to assignment.

Chapter 4: A Comparative Guide for Method Selection

The choice of method is dictated by the sample's properties, available instrumentation, and project timelines. The following table provides a direct comparison to aid in this decision-making process.

Feature	X-ray Crystallography (SC-XRD)	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)	NMR (Mosher's Method)
Principle	Anomalous dispersion of X-rays by a single crystal.[1]	Differential absorption of polarized IR light in solution.[9]	Differential absorption of polarized UV-Vis light in solution.[15]	Analysis of diastereomers by NMR after chemical derivatization.[19]
Sample Requirement	High-quality single crystal (µg to mg).[4]	5-15 mg in solution, recoverable.[7]	0.1-1 mg in solution, recoverable.	1-5 mg, requires reactive site (NH, OH).
State	Solid (crystalline)	Solution or neat liquid	Solution	Solution
Destructive?	No	No	No	Yes (derivatized)
Key Advantage	Unambiguous, "gold standard" result.	Nearly universal applicability; no chromophore needed.	High sensitivity; small sample amount.	No complex computation; widely available instrumentation (NMR).
Key Limitation	Requires a high-quality single crystal, which can be difficult/impossible to obtain.[21]	Requires intensive quantum chemical calculations; can be complex for highly flexible molecules.	Requires a UV-Vis chromophore near the stereocenter.[4]	Requires a suitable functional group for derivatization; potential for reaction side products.
Confidence Level	Very High	High	High	High
Computational Need	Low (for assignment)	High (DFT)	High (TD-DFT)	None

Decision-Making Framework

• If you have a high-quality single crystal: SC-XRD is the most direct and definitive method.

• If crystallization fails and your molecule lacks a strong chromophore: VCD is the method of choice, providing a robust solution-state analysis.

• If crystallization fails but your molecule has an aromatic ring or other chromophore: ECD is a highly sensitive and excellent option.

• If your molecule has an accessible alcohol or amine (including the sulfonamide N-H) and you require a rapid result without heavy computation: Mosher's Method is a powerful and reliable technique.

In a regulatory environment, such as for a New Drug Application (NDA), orthogonal validation using two different methods (e.g., SC-XRD and VCD) provides the highest level of confidence and is often recommended. This ensures the solid-state structure corresponds to the configuration present in solution, where biological activity occurs.

References

• Biotools, Inc. (n.d.). ABSOLUTE CONFIGURATION BY VCD. BioTools. Retrieved from [Link]

• Baruah, G., & Lange, J. (2022). Applied Circular Dichroism: A Facile Spectroscopic Tool for Configurational Assignment and Determination of Enantiopurity. PMC. Retrieved from [Link]

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons. (Note: A foundational textbook, URL not applicable for a specific chapter link.

• Hoyt, H. M., & Peterson, K. P. (2008). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Journal of Chemical Education. Retrieved from [Link]

• Bruker. (n.d.). Vibrational circular dichroism (VCD). Bruker. Retrieved from [Link]

• Nafie, L. A. (2011). Determination of absolute configuration of chiral molecules using vibrational optical activity: a review. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Wikipedia. (n.d.). Vibrational circular dichroism. Wikipedia. Retrieved from [Link]

• Schrödinger. (n.d.). Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects. Schrödinger. Retrieved from [Link]

• Wikipedia. (n.d.). Absolute configuration. Wikipedia. Retrieved from [Link]

• ORCA Tutorials. (n.d.). Electronic Circular Dichroism (ECD). ORCA. Retrieved from [Link]

• Houk, K. N., & Cheong, P. H.-Y. (2008). Computational Prediction of Stereoselectivity in Asymmetric Catalysis. Nature. (Note: A review covering the principles of computational chemistry in stereochemistry, a specific URL is not applicable.)

• Pescitelli, G., & Bruhn, T. (2016). Good Computational Practice in the Assignment of Absolute Configurations by TDDFT-ECD Calculations. Chirality. Retrieved from [Link]

• Encyclopedia.pub. (2022). Electronic Circular Dichroism. Encyclopedia.pub. Retrieved from [Link]

• Hoye, T. R., et al. (2008). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Journal of Chemical Education. Retrieved from [Link]

• Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols. Retrieved from [Link]

• Ye, Z., et al. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers in Chemistry. Retrieved from [Link]

• Spark904. (n.d.). Absolute configuration of complex chiral molecules. Spark904. Retrieved from [Link]

• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. Chirality. Retrieved from [Link]

• Dube, H., et al. (2019). Absolute Configuration of Small Molecules by Co‐Crystallization. Angewandte Chemie. Retrieved from [Link]

• Geng, H., et al. (2022). Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation. Chemical Communications. Retrieved from [Link]

• Polavarapu, P. L., et al. (2017). Absolute configuration of an axially chiral sulfonate determined from its optical rotatory dispersion, electronic circular dichroism, and vibrational circular dichroism spectra. Chirality. Retrieved from [Link]

• Nafie, L. A. (2011). Determination of absolute configuration of chiral molecules using vibrational optical activity: a review. Analytical and Bioanalytical Chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Absolute configuration - Wikipedia [en.wikipedia.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The use of X-ray crystallography to determine absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC00221C [pubs.rsc.org]
• 7. spectroscopyasia.com [spectroscopyasia.com]
• 8. Determination of absolute configuration of chiral molecules using vibrational optical activity: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. VCD - Vibrational Circular Dichroism | Bruker [bruker.com]
• 10. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 11. spark904.nl [spark904.nl]
• 12. biotools.us [biotools.us]
• 13. schrodinger.com [schrodinger.com]
• 14. Electronic Circular Dichroism | Encyclopedia MDPI [encyclopedia.pub]
• 15. Applied Circular Dichroism: A Facile Spectroscopic Tool for Configurational Assignment and Determination of Enantiopurity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Electronic Circular Dichroism (ECD) - ORCA 6.0 TUTORIALS [faccts.de]
• 17. Frontiers | Computational methods and points for attention in absolute configuration determination [frontiersin.org]
• 19. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Absolute Configuration of Small Molecules by Co‐Crystallization - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-(2-Aminocyclohexyl)methanesulfonamide

For professionals in research and drug development, the responsible management and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides a detailed, step-by-step protocol for the proper disposal of N-(2-Aminocyclohexyl)methanesulfonamide. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based on the chemical's structural features—a primary amine and a sulfonamide group—and established best practices for handling analogous chemical classes. This document is designed to empower researchers to manage this chemical waste stream with a high degree of safety and regulatory compliance.

Hazard Identification and Risk Assessment

N-(2-Aminocyclohexyl)methanesulfonamide's structure suggests potential hazards that must be managed carefully. The primary amine on the cyclohexyl ring is the main contributor to its likely hazardous properties, while the methanesulfonamide group is generally less reactive.

Key Potential Hazards:

• Skin and Eye Irritation: Like many amines, this compound is likely to be an irritant to the skin and eyes.[1] Some cyclohexylamine derivatives are known to cause severe skin burns and eye damage.[2][3]

• Corrosivity: Due to the basic nature of the amine group, the compound may be corrosive.[2]

• Toxicity: While specific toxicological data is unavailable, related amine compounds can be harmful if swallowed or in contact with skin.[2][4]

A conservative approach, treating N-(2-Aminocyclohexyl)methanesulfonamide as a hazardous substance, is therefore essential.

Potential Hazard	Basis for Concern	Relevant GHS Hazard Statements (Inferred)
Skin Corrosion/Irritation	Presence of primary amine functional group. Data from analogous cyclohexylamines.[2]	H314: Causes severe skin burns and eye damage. H315: Causes skin irritation.[1]
Serious Eye Damage/Irritation	Presence of primary amine functional group. Data from methanesulfonamide.[1]	H318: Causes serious eye damage. H319: Causes serious eye irritation.[1]
Acute Toxicity (Oral, Dermal)	Data from analogous amine compounds.[4]	H302: Harmful if swallowed. H312: Harmful in contact with skin.[4]

Personal Protective Equipment (PPE) and Safe Handling

Given the inferred hazards, stringent adherence to PPE and safe handling protocols is mandatory when working with or disposing of N-(2-Aminocyclohexyl)methanesulfonamide.

• Eye Protection: Wear chemical safety goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[1]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene) to prevent skin contact.[1]

• Body Protection: A laboratory coat should be worn at all times. For larger quantities or in case of a spill, a chemically resistant apron is recommended.

• Respiratory Protection: All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.

• Ventilation: Ensure adequate general laboratory ventilation in addition to using a fume hood.[1]

Spill Management Protocol

In the event of a spill, a clear and practiced response is crucial to mitigate exposure and environmental contamination.

For Small Spills:

• Alert Personnel: Immediately notify others in the vicinity.

• Isolate the Area: Restrict access to the spill area.

• Don Appropriate PPE: Before cleanup, ensure you are wearing the full PPE described above.

• Contain the Spill: If the compound is a solid, carefully sweep it up to avoid creating dust. If it is a solution, cover with an inert absorbent material like vermiculite, sand, or a commercial spill pillow.

• Neutralization (Use with Caution): For small spills of amine-containing solutions, cautious neutralization with a weak acid (e.g., a solution of citric acid or sodium bisulfate) can be considered. However, this may generate heat and should only be performed by trained personnel.

• Collect and Containerize: Place the swept-up solid or absorbed material into a clearly labeled, sealed container for hazardous waste.

• Decontaminate the Area: Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.

• Report the Incident: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Procedure

The guiding principle for the disposal of N-(2-Aminocyclohexyl)methanesulfonamide is to never dispose of it down the drain or in the regular trash.[5][6] It must be managed as a chemical hazardous waste stream.

Step 1: Waste Segregation

Proper segregation is the first step in compliant waste management.

• Dedicated Waste Stream: Designate a specific waste container for N-(2-Aminocyclohexyl)methanesulfonamide and any materials contaminated with it (e.g., gloves, weighing paper, pipette tips).

• Avoid Mixing: Do not mix this waste with other chemical waste streams, especially strong oxidizing agents or acids, to prevent potentially hazardous reactions.[7]

Step 2: Containerization and Labeling

The integrity and labeling of your waste container are critical for safety and compliance.

• Select a Compatible Container: Use a high-density polyethylene (HDPE) or glass container with a secure, leak-proof screw cap. The container must be in good condition and compatible with the chemical.

• Proper Labeling: Affix a "Hazardous Waste" label to the container as soon as you begin accumulating waste. The label must include:

  • The full chemical name: "N-(2-Aminocyclohexyl)methanesulfonamide" (no abbreviations).

  • The words "Hazardous Waste".

  • An accurate description of the contents (e.g., "Solid," or if in solution, the solvent and approximate concentration).

  • The date accumulation started.

  • The primary investigator's name and laboratory location.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely at or near the point of generation.

• Designated Area: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within your laboratory. This area should be under the control of laboratory personnel.[7]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Secure Storage: The SAA should be located away from heat sources, direct sunlight, and areas of high traffic.

Step 4: Arranging for Professional Disposal

Final disposal must be handled by trained professionals.

• Contact EHS: When the container is full or you are ready for disposal, contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

• Provide Information: Be prepared to provide all necessary information about the waste, including the chemical name, quantity, and any known hazards.

• Follow Institutional Procedures: Adhere to your institution's specific procedures for waste pickup requests and documentation.

Caption: Disposal Workflow for N-(2-Aminocyclohexyl)methanesulfonamide.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe, compliant, and environmentally responsible disposal of N-(2-Aminocyclohexyl)methanesulfonamide, reinforcing a culture of safety and stewardship in the research environment.

References

• Safety Data Sheet. Cyclohexylamine Mixture. [Link]

• PubChem. N-(2-Aminoethyl)methanesulfonamide. [Link]

• PubChem. 2-Amino-N-cyclohexyl-N-methylbenzenesulfonamide. [Link]

• Collect and Recycle. Amine Disposal For Businesses. [Link]

• Ball State University. Disposal of Laboratory Wastes: Requirements for Chemical Disposal to Sinks and Drains. [Link]

• The University of British Columbia. In-Laboratory Treatment of Chemical Waste. [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. files.dep.state.pa.us [files.dep.state.pa.us]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 2-Amino-N-cyclohexyl-N-methylbenzenesulfonamide | C13H20N2O2S | CID 116814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem.metu.edu.tr [chem.metu.edu.tr]
• 6. bsu.edu [bsu.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Guide to Personal Protective Equipment for Handling N-(2-Aminocyclohexyl)methanesulfonamide

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. When working with novel or poorly characterized compounds such as N-(2-Aminocyclohexyl)methanesulfonamide, a robust and well-informed approach to personal protective equipment (PPE) is not just a procedural formality—it is a critical component of responsible science. This guide provides a comprehensive, risk-based framework for the safe handling of this compound, moving beyond a simple checklist to instill a deep understanding of why each protective measure is essential.

Given the limited publicly available, specific toxicological data for N-(2-Aminocyclohexyl)methanesulfonamide, our safety protocols are built upon a conservative assessment of its structural components: a cyclohexylamine moiety and a methanesulfonamide group. This approach, rooted in established principles of chemical safety, ensures a high margin of safety when dealing with potential, uncharacterized hazards.

Hazard Analysis: A Prudent Approach to an Uncharacterized Compound

• Cyclohexylamine Moiety: Compounds containing the cyclohexylamine functional group can be corrosive and are often skin and eye irritants. They can also be sensitizers, meaning repeated exposure may lead to allergic reactions. Inhalation of vapors or aerosols can cause respiratory tract irritation.

• Methanesulfonamide Group: Sulfonamides as a class have a wide range of biological activities. While some are valued for their therapeutic effects, others can be potent allergens. The primary risks associated with this functional group in a laboratory setting include skin sensitization and potential respiratory irritation if inhaled as a dust or aerosol.

Based on this analysis, we will operate under the assumption that N-(2-Aminocyclohexyl)methanesulfonamide is, at a minimum, a skin and eye irritant, a potential sensitizer, and harmful if inhaled or ingested.

Core PPE Requirements: A Multi-Layered Defense

A multi-layered approach to PPE is essential to prevent exposure through all potential routes: dermal (skin), ocular (eyes), inhalation (respiratory), and ingestion. The following table outlines the minimum PPE requirements for handling N-(2-Aminocyclohexyl)methanesulfonamide in a solid (powder) or solution form.

Operation	Gloves	Eye Protection	Lab Coat	Respiratory Protection
Weighing and preparing solutions	Double-gloved with nitrile gloves	Chemical splash goggles	Flame-resistant lab coat with tight-fitting cuffs	N95 respirator (or higher)
Handling solutions at room temperature	Nitrile gloves	Chemical splash goggles	Flame-resistant lab coat with tight-fitting cuffs	Not required if handled in a certified chemical fume hood
Heating or sonicating solutions	Double-gloved with nitrile gloves	Chemical splash goggles and a face shield	Flame-resistant lab coat with tight-fitting cuffs	Not required if handled in a certified chemical fume hood
Large-scale operations (>1 g)	Double-gloved with nitrile gloves	Chemical splash goggles and a face shield	Chemical-resistant apron over a flame-resistant lab coat	N95 respirator (or higher), even within a fume hood

Detailed Protocols and Rationale

Glove Selection and Use

Protocol:

• Inner Glove: A standard nitrile examination glove.

• Outer Glove: A second nitrile glove of a different color to easily identify breaches.

• Inspection: Before use, visually inspect both pairs of gloves for any signs of degradation, punctures, or tears.

• Donning: Don the inner glove, followed by the outer glove, ensuring the cuff of the outer glove extends over the cuff of the lab coat sleeve.

• Doffing: To prevent self-contamination, remove the outer glove by peeling it off from the cuff, turning it inside out. Then, remove the inner glove using the same technique, avoiding contact with the outer surface of the glove.

• Disposal: Dispose of used gloves in a designated hazardous waste container immediately after removal.

Rationale: The practice of double-gloving provides a critical layer of redundancy. Should the outer glove be compromised, the inner glove continues to offer protection. The use of different colored gloves allows for immediate visual detection of a breach in the outer layer. Nitrile is selected for its broad chemical resistance to a variety of organic solvents and reagents commonly used in a laboratory setting.

Eye and Face Protection

Protocol:

• Goggles: Always wear chemical splash goggles that form a seal around the eyes. Standard safety glasses do not provide adequate protection from splashes.

• Face Shield: When there is a heightened risk of splashes, such as when heating solutions or during large-scale operations, a face shield must be worn in addition to chemical splash goggles. The face shield protects the entire face from direct contact.

Rationale: The eyes are particularly vulnerable to chemical splashes. Chemical splash goggles provide 360-degree protection, preventing liquids from entering from the top, bottom, or sides. A face shield offers a broader area of protection for the face and neck, which is crucial during procedures with a higher risk of energetic splashes.

Protective Clothing

Protocol:

• Lab Coat: A flame-resistant lab coat with long sleeves and tight-fitting cuffs is mandatory. The coat should be fully buttoned or snapped closed.

• Apron: For large-scale operations, a chemical-resistant apron should be worn over the lab coat to provide an additional barrier against spills.

• Footwear: Fully enclosed, chemical-resistant shoes must be worn at all times in the laboratory.

Rationale: The lab coat is the primary barrier protecting the skin and personal clothing from contamination. Tight-fitting cuffs prevent chemicals from running down the sleeves and onto the skin. A chemical-resistant apron provides an extra layer of protection for the torso during higher-risk procedures. Enclosed shoes protect the feet from spills and falling objects.

Respiratory Protection

Protocol:

• Respirator Selection: When handling N-(2-Aminocyclohexyl)methanesulfonamide as a powder, or when there is a potential for aerosol generation, a NIOSH-approved N95 respirator is the minimum requirement. For higher-risk or longer-duration tasks, a half-mask or full-face respirator with appropriate cartridges may be necessary.

• Fit Testing: All personnel required to wear tight-fitting respirators must undergo and pass a qualitative or quantitative fit test annually.

• Seal Check: A user seal check must be performed each time the respirator is donned to ensure a proper fit.

Rationale: Fine powders and aerosols can be easily inhaled, leading to respiratory tract irritation or systemic toxicity. An N95 respirator is designed to filter out at least 95% of airborne particles. A proper fit is essential for the respirator to be effective; therefore, fit testing and seal checks are non-negotiable safety steps.

Workflow Diagrams

PPE Donning and Doffing Sequence

Caption: PPE Donning and Doffing Sequence

Waste Disposal Pathway

Caption: Waste Disposal Pathway

Emergency Procedures

In the event of an exposure, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove any contaminated clothing while continuing to flush. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

All laboratory personnel must be familiar with the location and operation of emergency equipment, including safety showers, eyewash stations, and fire extinguishers.

By adhering to these rigorous PPE protocols and emergency procedures, we can confidently and safely advance our research and development goals while upholding the highest standards of laboratory safety. This proactive and informed approach to handling N-(2-Aminocyclohexyl)methanesulfonamide transforms a potential risk into a manageable and controlled aspect of our innovative work.